Technical Documentation Center

(R)-1-Aminobut-3-en-2-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (R)-1-Aminobut-3-en-2-ol

Core Science & Biosynthesis

Foundational

(R)-1-Aminobut-3-en-2-ol chemical structure and properties

Title: (R)-1-Aminobut-3-en-2-ol: Structural Dynamics, Syntheses, and Applications in Advanced Drug Development Executive Summary (R)-1-Aminobut-3-en-2-ol is a highly versatile, chiral bifunctional building block utilized...

Author: BenchChem Technical Support Team. Date: March 2026

Title: (R)-1-Aminobut-3-en-2-ol: Structural Dynamics, Syntheses, and Applications in Advanced Drug Development

Executive Summary

(R)-1-Aminobut-3-en-2-ol is a highly versatile, chiral bifunctional building block utilized extensively in modern organic synthesis and pharmaceutical development. Characterized by a 1,2-amino alcohol motif paired with a terminal vinyl group, this compound provides orthogonal reactive sites that allow for precise stereochemical control during complex molecular assembly[1]. This technical guide explores the physicochemical properties, self-validating synthetic protocols, and critical downstream applications of (R)-1-Aminobut-3-en-2-ol, specifically focusing on its role in synthesizing DNA adducts for oncology research and its utility in constructing marine alkaloid-based antiprotozoal agents.

Physicochemical Profiling & Structural Dynamics

The utility of (R)-1-Aminobut-3-en-2-ol (CAS: 1315049-76-3) stems directly from its structural causality[2]. The spatial proximity of the primary amine and the secondary hydroxyl group enables bidentate chelation with transition metals. This chelation is the primary driving force for stereocontrol in downstream asymmetric transformations, locking intermediates into rigid conformations. Furthermore, the terminal alkene provides an unhindered handle for late-stage functionalization, such as cross-metathesis, epoxidation, or hydroboration[3].

Table 1: Quantitative Physicochemical Properties

Property Value
IUPAC Name (2R)-1-aminobut-3-en-2-ol
CAS Number 1315049-76-3 (R-enantiomer) / 13269-47-1 (Racemate)
Molecular Formula C₄H₉NO
Molecular Weight 87.12 g/mol
Boiling Point 174.6 ± 28.0 °C at 760 mmHg
Density 1.0 ± 0.1 g/cm³
Topological Polar Surface Area 46.3 Ų

| Canonical SMILES | C=CCN |

(Data aggregated from standardized chemical repositories[1],[2])

Synthetic Methodologies: Self-Validating Protocols

To ensure high enantiomeric purity, researchers rely on either the classical resolution of racemic mixtures or de novo asymmetric synthesis. Both protocols described below are designed as self-validating systems, ensuring that intermediate integrity is analytically confirmed before proceeding.

Protocol A: Enantiomeric Resolution via Chiral Sulfonic Acids

Causality: Synthesizing the pure (R)-enantiomer from the commercially available racemic mixture (CAS 13269-47-1) is achieved through classical diastereomeric salt resolution[1]. By reacting the racemate with a chiral acid such as[(1R)-(endo,anti)]-(+)-3-bromocamphor-8-sulfonic acid (BrCSA), diastereomeric salts are formed. These salts exhibit distinct solubility profiles in polar organic solvents, allowing for the selective crystallization of the targeted enantiomer[4],[5].

Step-by-Step Methodology:

  • Salt Formation: Weigh 3.50 g (40 mmol) of racemic 1-amino-3-buten-2-ol into a 250 mL round-bottom flask. Add 13.13 g of the ammonium salt of (+)-BrCSA. Mix thoroughly for 10 minutes to initiate salt pairing[4].

  • Dissolution & Evaporation: Dissolve the solid mixture completely in 100 mL of hot methanol, heating gently to ensure complete solvation. Evaporate the solvent under reduced pressure using a rotary evaporator to yield a crude yellow solid residue[4].

  • Selective Crystallization: Redissolve the residue in 150 mL of hot ethyl acetate. Allow the solution to cool slowly to room temperature undisturbed. The thermodynamic stability of the (R)-enantiomer salt drives its selective precipitation[4].

  • System Validation: Isolate the crystals via vacuum filtration. To validate the enantiomeric excess (ee > 98%), derivatize a small aliquot with Mosher's acid chloride and analyze via ¹H NMR. The free base is subsequently regenerated by passing the validated salt through a basic ion-exchange resin[5].

Protocol B: Asymmetric Synthesis via Ellman’s Auxiliary

Causality: For targeted asymmetric synthesis, Ellman's tert-butanesulfinamide is the gold standard. The bulky tert-butanesulfinyl group directs the nucleophilic attack of vinylmagnesium bromide onto the imine face via a rigid, chelation-controlled transition state, ensuring exceptional diastereoselectivity[1].

Step-by-Step Methodology:

  • Imine Condensation: Condense an appropriately protected α-oxyaldehyde with (R)-tert-butanesulfinamide in the presence of Ti(OEt)₄ in dichloromethane (DCM) at room temperature.

  • Nucleophilic Addition: Cool the reaction mixture to -78 °C. Add vinylmagnesium bromide (1.5 eq) dropwise. The magnesium coordinates with the sulfinyl oxygen and the imine nitrogen, locking the conformation and directing the vinyl group to the less sterically hindered face[1].

  • Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Cleavage & System Validation: Cleave the tert-butanesulfinyl group using 4M HCl in methanol. Neutralize and purify via flash chromatography. Validate the absolute configuration using optical rotation polarimetry, comparing the specific rotation against literature values for the (R)-enantiomer[1].

SynthesisWorkflow A Aldehyde Precursor B Chiral Sulfinyl Imine (Ellman's Auxiliary) A->B Condensation C Diastereoselective Addition (Vinylmagnesium Bromide) B->C Chelation-Controlled Attack D N-Sulfinyl Amino Alcohol C->D Aqueous Workup E (R)-1-Aminobut-3-en-2-ol (Target Product) D->E Acidic Cleavage (HCl/MeOH)

Fig 1. Stereoselective synthesis workflow of (R)-1-Aminobut-3-en-2-ol via Ellman's auxiliary.

Mechanistic Pathways & Applications in Drug Development

(R)-1-Aminobut-3-en-2-ol acts as a critical linchpin in advanced pharmaceutical research, particularly in toxicology and natural product synthesis.

Application 1: Synthesis of DNA Adducts for Toxicology Studies

1,3-Butadiene (BD) is a potent environmental and occupational carcinogen present in automobile exhaust and cigarette smoke. In vivo, BD undergoes cytochrome P450-mediated oxidation to form highly reactive epoxides, such as 3,4-epoxybut-1-ene (EB)[4]. These electrophilic metabolites alkylate DNA, specifically targeting the N6 position of adenine to form mutagenic lesions[4].

To study the structural biology of these lesions and the associated DNA polymerase bypass mechanisms, researchers require site-specific, stereochemically pure DNA adducts. (R)-1-Aminobut-3-en-2-ol is utilized in a nucleophilic aromatic substitution (SNAr) reaction with 6-chloropurine-containing oligodeoxynucleotides to synthesize exact, stable replicas of the N6-(2-hydroxy-3-buten-1-yl)-adenine adducts[4].

DNAPathway A 1,3-Butadiene (BD) (Environmental Carcinogen) B Cytochrome P450 Oxidation A->B C 3,4-Epoxybut-1-ene (EB) (Reactive Metabolite) B->C D DNA Alkylation (Adenine N6 Position) C->D E N6-(2-hydroxy-3-buten-1-yl)-adenine (DNA Adduct) D->E F Synthetic Validation via (R)-1-Aminobut-3-en-2-ol F->E SNAr Reaction

Fig 2. Mechanistic pathway of 1,3-butadiene DNA adduct formation and synthetic validation.

Application 2: Marine Alkaloid Synthesis and Antiprotozoal Agents

Marine alkaloids represent a massive, largely untapped reservoir of bioactive compounds effective against neglected tropical diseases and malaria[3]. (R)-1-Aminobut-3-en-2-ol serves as a direct chiral precursor for synthesizing the complex pyrrolopyrazinone cores found in many of these natural products.

Mechanistically, the amino alcohol is converted into a chiral vinyl aziridine. This aziridine undergoes a highly specific palladium-catalyzed ring-opening cross-coupling reaction with commercial bromopyrroles[3]. This sequence yields enantiopure intermediates that, following alkene hydroboration and oxidation, form natural products like longamide B—a compound exhibiting potent antiprotozoal activity[3]. The use of (R)-1-Aminobut-3-en-2-ol guarantees the correct absolute stereochemistry required for target protein binding in the parasite.

References

  • National Institutes of Health (PMC). "Synthesis of DNA Oligodeoxynucleotides Containing Site-Specific 1,3-Butadiene- Deoxyadenosine Lesions." URL:[Link]

  • RSC Publishing. "Marine alkaloids as bioactive agents against protozoal neglected tropical diseases and malaria." URL:[Link]

  • Acta Chemica Scandinavica. "The Absolute Configuration of (−)-5-Vinyl-2-oxazolidinethione (Goitrin)." URL:[Link]

  • ChemSrc. "1315049-76-3_(R)-1-Amino-3-buten-2-ol CAS Information." URL:[Link]

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling, Safety Protocols, and Synthetic Utility of CAS 13269-47-1

Executive Summary In advanced drug development and complex organic synthesis, the strategic selection of chiral building blocks is paramount. 1-Amino-3-buten-2-ol (CAS 13269-47-1) is a highly versatile, bifunctional alip...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In advanced drug development and complex organic synthesis, the strategic selection of chiral building blocks is paramount. 1-Amino-3-buten-2-ol (CAS 13269-47-1) is a highly versatile, bifunctional aliphatic compound characterized by an allylic alcohol and a primary amine[1]. This unique structural motif allows for orthogonal functionalization, making it an indispensable intermediate for synthesizing sphingolipid analogues, chiral catalysts, and novel active pharmaceutical ingredients (APIs). This whitepaper provides a comprehensive, causality-driven guide to its physicochemical properties, self-validating safety protocols, and laboratory-scale synthetic workflows.

Physicochemical Architecture

Understanding the physical properties of 1-Amino-3-buten-2-ol is critical for predicting its behavior in both synthetic reactions and biological systems. The dual hydrogen-bonding capacity of the amine and hydroxyl groups significantly influences its macroscopic properties.

Quantitative Data Summary
PropertyValueCausality / Relevance
Molecular Formula C₄H₉NO[2]Dictates baseline stoichiometry and atom economy for synthetic planning.
Molecular Weight 87.12 g/mol [3]Low molecular weight ensures high efficiency when incorporated into larger API scaffolds.
Boiling Point 174.6 °C at 760 mmHg[]High boiling point relative to its mass indicates strong intermolecular hydrogen bonding.
Density 0.955 g/cm³[5]Slightly less dense than water; dictates phase behavior during liquid-liquid aqueous extractions.
Flash Point 59.4 °C[5]Classifies the compound as a combustible liquid, necessitating strict environmental controls.
TPSA 46.3 Ų[3]Falls well within the optimal range (< 90 Ų) for excellent cellular membrane permeability.
SMILES C=CC(CN)O[2]Encodes the terminal alkene, enabling downstream cross-metathesis or epoxidation.

Hazard Mitigation & Self-Validating Safety Systems

As an aliphatic primary amine and allylic alcohol, CAS 13269-47-1 presents dual occupational hazards. The amine moiety is intrinsically basic, leading to severe skin corrosion and serious eye damage upon contact. Concurrently, its flash point of 59.4 °C places it in the combustible liquid category, per [5].

To ensure absolute trustworthiness in laboratory handling, we employ a Self-Validating Safety System . This protocol does not merely list protective measures; it integrates real-time feedback loops to verify that the safety environment remains uncompromised during execution.

SafetyProtocol Hazard Hazard ID (Combustible/Corrosive) PPE PPE Deployment (Nitrile, Splash Goggles) Hazard->PPE Environment Inertion (Ar/N2 Blanket) Hazard->Environment Handling Execution (Syringe Transfer) PPE->Handling Environment->Handling Validation Thermocouple Validation Handling->Validation Monitor Temp

Caption: Self-validating safety protocol for handling reactive, combustible amino alcohols.

Protocol: Safe Handling & Transfer
  • Pre-Task Verification: Measure the fume hood face velocity (must be >100 fpm). Causality: Proper airflow prevents the localized accumulation of combustible vapors near the 59.4 °C flash point threshold[5].

  • Inertion: Purge the reaction vessel with Argon for 15 minutes. Causality: Argon is denser than nitrogen, providing a superior, heavier-than-air blanket that displaces oxygen and atmospheric moisture, preventing unwanted oxidation of the amine.

  • Execution: Transfer the liquid using a gas-tight, oven-dried syringe.

  • Self-Validation (Thermal Monitoring): Continuously monitor the internal temperature of the receiving vessel using a thermocouple. Causality: A sudden thermal spike serves as an immediate, self-validating indicator of an uncontrolled exothermic reaction or atmospheric breach, prompting immediate abort procedures.

Synthetic Workflows: Asymmetric Construction

While racemic 1-amino-3-buten-2-ol can be synthesized via the ring-opening of butadiene monoxide with ammonia, advanced pharmaceutical applications require strict stereocontrol. A highly reliable, widely-cited method for producing chiral 1,2-amino alcohols utilizes Ellman's chiral auxiliary (N-tert-butanesulfinamide) as described by [2].

SynthesisWorkflow Start Aldehyde Precursor Imine Imine Condensation Ti(OEt)4 Start->Imine Ellman's Auxiliary Cooling Cryogenic Cooling -78°C in THF Imine->Cooling Solvent Prep Addition Nucleophilic Addition Vinyl-MgBr Cooling->Addition Dropwise Addition Quench Mild Quench aq. NH4Cl Addition->Quench Stereoselective Validate 1H NMR Validation (dr calculation) Quench->Validate Analytical Check

Caption: Asymmetric synthesis workflow for chiral 1-amino-3-buten-2-ol derivatives.

Protocol: Diastereoselective Synthesis via Nucleophilic Addition

This protocol outlines the stereoselective installation of the vinyl group to form the 3-buten-2-ol architecture[2].

  • Imine Condensation:

    • Action: Dissolve the protected

      
      -amino aldehyde precursor and (R)-tert-butanesulfinamide in anhydrous tetrahydrofuran (THF). Add Ti(OEt)₄ (2.0 equiv) and stir at room temperature.
      
    • Causality: Ti(OEt)₄ is selected over standard desiccants because it acts dually as a Lewis acid to activate the aldehyde carbonyl and as a water scavenger, driving the reversible imine condensation to completion.

  • Cryogenic Nucleophilic Addition:

    • Action: Cool the reaction mixture to -78 °C under an Argon atmosphere. Add vinylmagnesium bromide (1.5 equiv) dropwise via a syringe pump.

    • Causality: The cryogenic temperature (-78 °C) is critical. It restricts the conformational mobility of the transition state, maximizing the stereochemical induction provided by the bulky tert-butyl group of the chiral auxiliary. The vinyl Grignard reagent installs the essential alkene moiety[2].

  • Mild Quenching and Phase Separation:

    • Action: Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl, then allow the mixture to warm to room temperature.

    • Causality: Strong acids would hydrolyze the newly formed sulfinamide bond or isomerize the allylic double bond. NH₄Cl provides a mild, buffered proton source to safely neutralize the highly basic alkoxide intermediate.

  • Self-Validation (Analytical Check):

    • Action: Extract the aqueous layer with ethyl acetate, concentrate the organic phase under reduced pressure, and immediately acquire a crude ¹H NMR spectrum.

    • Causality: Integrating the distinct tert-butyl singlet signals of the resulting diastereomers allows the chemist to calculate the diastereomeric ratio (dr) directly from the crude mixture. This self-validating step ensures the stereochemical integrity of the reaction before any purification bias (e.g., column chromatography) is introduced.

References

  • National Center for Biotechnology Information (PubChem). "1-Amino-3-buten-2-OL | C4H9NO | CID 233916". Source:[Link]

  • LookChem. "1-Amino-3-buten-2-OL". Source: [Link]

Sources

Foundational

Technical Guide: Comparative Analysis of (R)-1-aminobut-3-en-2-ol and (R)-3-aminobutan-1-ol

Executive Summary This guide provides a high-resolution technical analysis differentiating (R)-1-aminobut-3-en-2-ol (Molecule A) and (R)-3-aminobutan-1-ol (Molecule B). While both are chiral C4 amino alcohols, they occup...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a high-resolution technical analysis differentiating (R)-1-aminobut-3-en-2-ol (Molecule A) and (R)-3-aminobutan-1-ol (Molecule B). While both are chiral C4 amino alcohols, they occupy orthogonal positions in drug discovery and process chemistry.

  • Molecule A ((R)-1-aminobut-3-en-2-ol): A vicinal (1,2) amino alcohol with an allylic handle. It is a high-energy "diversity scaffold" used to access complex vinyl-substituted heterocycles (e.g., aziridines, oxazolines) via olefin metathesis or Tsuji-Trost reactions. It is often kinetically unstable and prone to polymerization.

  • Molecule B ((R)-3-aminobutan-1-ol): A 1,3 -amino alcohol with a saturated backbone. It is a thermodynamically stable "chiral linker," most notably serving as the critical C4-fragment in the industrial synthesis of the HIV integrase inhibitor Dolutegravir .

Structural & Stereochemical Divergence

The fundamental difference lies in the distance between heteroatoms and the degree of saturation . This dictates their chelation potential, pKa, and cyclization modes.

Structural Comparison Matrix
Feature(R)-1-aminobut-3-en-2-ol(R)-3-aminobutan-1-ol
CAS (Generic/Specific) 13269-47-1 (racemic)61477-40-5 (R-isomer)
Connectivity 1,2-Amino Alcohol (Vicinal)1,3-Amino Alcohol
Chiral Center Position C2 (Alcohol bearing carbon)C3 (Amine bearing carbon)
Unsaturation Terminal Alkene (C3=C4)Saturated (Alkane)
Electronic Character Electron-rich alkene; Allylic alcoholAliphatic; Hygroscopic
Primary Application Diversity-Oriented Synthesis (DOS)Process Chemistry (API Synthesis)
Visualization of Stereochemical Architecture

StructuralComparison cluster_A (R)-1-aminobut-3-en-2-ol (Vicinal / Allylic) cluster_B (R)-3-aminobutan-1-ol (1,3-Linker / Saturated) NodeA NH2-CH2-CH(OH)-CH=CH2 Chiral Center @ C2 FeatA1 Allylic Reactivity (Metathesis Ready) NodeA->FeatA1 FeatA2 1,2-Chelation NodeA->FeatA2 NodeB HO-CH2-CH2-CH(NH2)-CH3 Chiral Center @ C3 FeatB1 Stable Linker (Dolutegravir Core) NodeB->FeatB1 FeatB2 1,3-Chelation NodeB->FeatB2

Figure 1: Structural divergence highlighting the vicinal vs. 1,3-relationship and saturation status.

Synthetic Access & Manufacturing

The synthesis of these molecules reflects their stability profiles.[1] Molecule B is produced on a multi-ton scale for pharmaceuticals, while Molecule A is typically synthesized largely on demand or in smaller batches due to stability concerns.

Molecule B: The Dolutegravir Route

(R)-3-aminobutan-1-ol is manufactured via the reduction of (R)-3-aminobutyric acid.[2][3] This pathway is preferred for its atom economy and preservation of optical purity.

  • Precursor: (R)-3-aminobutyric acid (often obtained via enzymatic resolution or enantioselective Michael addition).

  • Reagent: Sodium Borohydride (

    
    ) / 
    
    
    
    or
    
    
    .
  • Key Challenge: The product is highly water-soluble and hygroscopic, making extraction difficult.

  • Industrial Protocol: Often involves continuous extraction or in-situ cyclization to avoid isolating the free amino alcohol.

Molecule A: The Epoxide Route

(R)-1-aminobut-3-en-2-ol is typically accessed via the regioselective ring-opening of butadiene monoepoxide.

  • Precursor: Butadiene monoepoxide (chiral or racemic followed by resolution).

  • Reagent: Aqueous Ammonia (

    
    ).
    
  • Regioselectivity: Nucleophilic attack occurs at the less substituted carbon (C1) to yield the 1-amino-2-hydroxy product.

  • Key Challenge: Preventing over-alkylation (formation of secondary/tertiary amines) and polymerization of the alkene.

SynthesisPathways cluster_0 Route A: (R)-1-aminobut-3-en-2-ol (Reactive) cluster_1 Route B: (R)-3-aminobutan-1-ol (Stable) StartA Butadiene Monoepoxide StepA Regioselective Ring Opening (NH3 / H2O) StartA->StepA ProdA (R)-1-aminobut-3-en-2-ol StepA->ProdA StartB (R)-3-aminobutyric acid StepB Reduction (LiAlH4 or NaBH4/I2) StartB->StepB ProdB (R)-3-aminobutan-1-ol StepB->ProdB

Figure 2: Synthetic pathways contrasting epoxide ring-opening (A) vs. carboxylic acid reduction (B).

Reactivity Profiles & Applications

The utility of these molecules is defined by how they cyclize.

Molecule A: Vicinal Dynamics & Metathesis

The 1,2-amino alcohol motif allows for the formation of strained 3-membered rings (aziridines) or 5-membered rings (oxazolines).

  • Aziridine Formation: Activation of the alcohol (e.g., mesylation) followed by intramolecular displacement by the amine yields vinyl aziridines, potent electrophiles in synthesis.

  • Grubbs Metathesis: The terminal alkene allows this molecule to be "clicked" onto other olefin-bearing scaffolds, creating macrocycles.

Molecule B: The 1,3-Oxazine Pharmacophore

The 1,3-distance is ideal for forming stable 6-membered rings.

  • Dolutegravir Synthesis: Molecule B condenses with an aldehyde/acetal intermediate to form a 1,3-oxazine or pyridinone-fused ring system. The chirality at C3 sets the stereochemistry for the entire drug molecule, which is critical for binding to the HIV integrase active site.

Comparative Reactivity Flow

Reactivity cluster_A_react Molecule A Reactivity cluster_B_react Molecule B Reactivity InputA (R)-1-aminobut-3-en-2-ol PathA1 Ring Closing Metathesis (Grubbs Cat.) InputA->PathA1 PathA2 Aziridination (Strained Ring) InputA->PathA2 InputB (R)-3-aminobutan-1-ol PathB1 Condensation w/ Aldehydes (6-Membered Oxazines) InputB->PathB1 PathB2 Dolutegravir Core Assembly PathB1->PathB2

Figure 3: Divergent reactivity pathways leading to strained rings (A) vs. stable heterocycles (B).

Experimental Protocols

Protocol: Handling (R)-1-aminobut-3-en-2-ol (The Reactive Species)

Context: This molecule is prone to oxidation and polymerization.

  • Storage: Store under Argon at -20°C. The alkene is sensitive to radical polymerization.

  • Solvent Choice: Use anhydrous DCM or THF. Avoid protic solvents if performing metathesis to prevent catalyst poisoning.

  • Activation: When activating the alcohol (e.g., with TsCl), maintain temperature below 0°C to prevent spontaneous aziridine formation unless intended.

Protocol: Isolation of (R)-3-aminobutan-1-ol (The Hygroscopic Species)

Context: High water solubility makes extraction from aqueous reduction mixtures challenging.

  • Quenching: Quench the reduction mixture (

    
    ) with the Fieser method (
    
    
    
    , 15%
    
    
    ,
    
    
    ) to produce a granular precipitate.
  • Filtration: Filter the aluminum salts vigorously. Wash the cake with hot THF.

  • Drying: The oil is extremely hygroscopic. Dry over

    
     for at least 4 hours, then distill under high vacuum (bp ~80°C @ 1 mmHg).
    
  • Quality Control: Check optical rotation. Enantiomeric excess (ee) is critical for pharmaceutical use (Target: >99% ee).

References

  • Dolutegravir Synthesis & Role of (R)

    • BenchChem Application Notes. "The Pivotal Role of (R)-3-Aminobutanol in Dolutegravir Synthesis."
    • (Verified via context from search results 1.2, 1.3).

  • Synthesis of Vicinal Amino Alcohols (Molecule A context)

    • University of Münster.[4] "Chemists succeed in synthesis of aminoalcohols by utilizing light."[4] (Discusses regioisomer challenges).

  • Properties of (R)-3-aminobutan-1-ol (CAS 61477-40-5)

    • ChemicalBook/PubChem Data.[5] Physical properties and safety data.

  • 1-amino-3-buten-2-ol Reactivity

    • LookChem/PubChem.

Sources

Exploratory

Advanced Architectures: Vinyl Amino Alcohol Chiral Building Blocks

Executive Summary: The Strategic Value of Vinyl Amino Alcohols Vinyl amino alcohols (VAAs) represent a privileged scaffold in modern organic synthesis. Structurally, they serve as the "chiral switch" in the synthesis of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Strategic Value of Vinyl Amino Alcohols

Vinyl amino alcohols (VAAs) represent a privileged scaffold in modern organic synthesis. Structurally, they serve as the "chiral switch" in the synthesis of sphingolipids, amino sugars, and transition-state isosteres for protease inhibitors. Their utility lies in the vinyl group , which acts as a versatile latent functional handle—ready for cross-metathesis, ozonolysis, or further functionalization—while the amino-alcohol core provides the essential hydrogen-bonding pharmacophore found in numerous bioactive natural products (e.g., Sphingosine, Cytoxazone).

This guide moves beyond basic textbook definitions to explore the causality of stereochemical outcomes, providing a self-validating workflow for synthesizing these motifs with high diastereomeric excess (de).

Stereochemical Engineering: The "Protecting Group Tuning" Concept

The synthesis of 1,2-vinyl amino alcohols from


-amino aldehydes is governed by the competition between Chelation Control  and the Felkin-Anh Model . As a researcher, you do not merely "run a reaction"; you engineer the transition state by selecting the appropriate nitrogen protecting group.
The Mechanistic Divergence
  • Pathway A: Chelation Control (Syn-Selectivity)

    • Substrate:

      
      -Boc or 
      
      
      
      -Cbz protected
      
      
      -amino aldehydes.
    • Mechanism: The carbamate carbonyl oxygen and the aldehyde oxygen coordinate simultaneously to a Lewis acidic metal (e.g.,

      
      , 
      
      
      
      ), forming a rigid five-membered chelate. The nucleophile attacks from the less hindered face (opposite the side chain).
    • Outcome: Predominantly syn-amino alcohols (erythro).

  • Pathway B: Felkin-Anh Control (Anti-Selectivity)

    • Substrate:

      
      -Dibenzyl protected 
      
      
      
      -amino aldehydes.
    • Mechanism: The bulky dibenzyl group prevents chelation.[1] The molecule adopts a conformation where the electronegative nitrogen is anti-periplanar to the incoming nucleophile to minimize electronic repulsion and steric strain.

    • Outcome: Predominantly anti-amino alcohols (threo).

Visualization: Stereocontrol Logic

The following diagram illustrates the decision tree for selecting conditions based on the desired stereochemistry.

Stereocontrol cluster_0 Target Stereochemistry cluster_1 Reaction Conditions Start Start: Chiral Amino Acid Decision Desired Diastereomer? Start->Decision Syn Syn-Isomer (Erythro) Decision->Syn Pathway A Anti Anti-Isomer (Threo) Decision->Anti Pathway B Boc N-Boc / N-Cbz Protection (Chelation Permissive) Syn->Boc Bn2 N,N-Dibenzyl Protection (Chelation Inhibiting) Anti->Bn2 Lewis Add Lewis Acid (ZnCl2, MgBr2) Boc->Lewis NoLewis Non-Chelating Metal (RLi, RCu) Bn2->NoLewis

Caption: Decision matrix for stereoselective addition of vinyl nucleophiles to amino aldehydes.

Field-Proven Protocol: Synthesis of syn-Vinyl Amino Alcohols

This protocol describes the synthesis of a syn-vinyl amino alcohol via the addition of vinylmagnesium bromide to an


-Boc-amino aldehyde (Garner's Aldehyde derivative). This method relies on chelation control .[1][2]
Critical Reagents & Preparation[3][4]
  • Substrate: (S)-Garner’s Aldehyde (commercially available or synthesized from L-Serine).

  • Nucleophile: Vinylmagnesium bromide (1.0 M in THF). Note: Freshly prepared Grignard is superior, but commercial sources are acceptable if titrated.

  • Solvent: Anhydrous THF (inhibitor-free).

  • Lewis Acid (Optional but recommended):

    
     or 
    
    
    
    can enhance syn-selectivity if the Grignard alone is insufficient.
Step-by-Step Methodology

Step 1: Reactor Setup Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Cool to room temperature under a stream of nitrogen.

Step 2: Substrate Solubilization Charge the flask with (S)-Garner’s Aldehyde (1.0 equiv, 5.0 mmol) and dissolve in anhydrous THF (50 mL, 0.1 M). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Expert Insight: The low temperature is critical not just for selectivity, but to prevent racemization of the labile

    
    -amino aldehyde.
    

Step 3: Nucleophilic Addition Add Vinylmagnesium bromide (1.2 equiv, 6.0 mL of 1.0 M solution) dropwise via syringe pump over 20 minutes.

  • Observation: The solution may turn slightly cloudy. This is the formation of the magnesium-chelated intermediate.

  • Reaction Logic: The

    
     coordinates the carbamate carbonyl and aldehyde oxygen, locking the conformation. The vinyl group attacks from the Re-face.
    

Step 4: Monitoring Stir at -78 °C for 2 hours. Monitor by TLC (SiO2, 20% EtOAc/Hexanes). Staining with Ninhydrin or PMA is required as the product may have weak UV activity.

Step 5: Quench & Workup Quench the reaction at -78 °C by adding saturated aqueous


 (10 mL). Allow the mixture to warm to room temperature. Dilute with 

and separate layers.[3] Extract aqueous layer with

(3x).[3] Dry combined organics over

and concentrate.

Step 6: Purification Purify via flash column chromatography. The syn-isomer is typically the major product (dr > 85:15).

  • Validation: Determine diastereomeric ratio (dr) using

    
     NMR analysis of the crude mixture (look for the vinylic proton signals) or via HPLC on a chiral stationary phase (e.g., Chiralcel OD-H).
    
Data Summary Table
ParameterConditionRationale
Temperature -78 °CSuppresses racemization; maximizes kinetic control.
Concentration 0.1 MPrevents aggregation of Grignard reagents.
Protecting Group Boc / OxazolidineEssential for chelation control (

binding).
Expected Yield 75 - 85%High efficiency typical for Grignard additions.
Selectivity (dr) > 4:1 (syn:anti)Chelation favors syn; can be improved to >20:1 with

.

Advanced Application: Sphingolipid Synthesis

Vinyl amino alcohols are the direct precursors to sphingosines. The vinyl group allows for the installation of the long lipid tail via Olefin Cross-Metathesis , a strategy that has replaced the older Wittig approaches due to its mildness and functional group tolerance.

Workflow: From VAA to Sphingosine
  • VAA Synthesis: Generate the chiral vinyl amino alcohol core (as described above).

  • Cross-Metathesis: React the VAA with a long-chain alkene (e.g., 1-pentadecene) using Grubbs II or Hoveyda-Grubbs II catalyst.

  • Deprotection: Acidic removal of the Boc/acetonide groups yields the free Sphingosine.

Sphingosine Serine L-Serine (Chiral Pool) Garner Garner's Aldehyde Serine->Garner Protection & Reduction VAA Vinyl Amino Alcohol (Chiral Scaffold) Garner->VAA VinylMgBr (Chelation Control) Metathesis Cross-Metathesis (Grubbs II + 1-Pentadecene) VAA->Metathesis Tail Attachment Sphingosine D-erythro-Sphingosine (Target) Metathesis->Sphingosine Deprotection

Caption: Modular assembly of Sphingosine via Vinyl Amino Alcohol intermediates.

References

  • Skucas, E., & MacMillan, D. W. C. (2012).[4] Enantioselective

    
    -Vinylation of Aldehydes via the Synergistic Combination of Copper and Amine Catalysis.[5] Journal of the American Chemical Society, 134(22), 9090–9093. Link
    
  • Lombardo, M., & Trombini, C. (2001). New Uses of Amino Acids as Chiral Building Blocks in Organic Synthesis.[6] Current Organic Chemistry, 6, 695-713. Link

  • Kocovsky, P., et al. (2016).[7]

    
    -Amino Aldehydes as Readily Available Chiral Aldehydes for Rh-Catalyzed Alkyne Hydroacylation.[7] Journal of the American Chemical Society, 138(6), 1760–1763. Link
    
  • Chung, S. K., & Kang, D. H. (1997). Stereoselective synthesis of

    
    -amino alcohols: diastereoselective reduction of chiral 
    
    
    
    -amino enones derived from amino acids.[2] Tetrahedron: Asymmetry, 8(18), 3027-3030.[2] Link
  • Pruett, S. T., et al. (2008).[8] Biodiversity of sphingoid bases (“sphingosines”) and related amino alcohols.[9] Journal of Lipid Research, 49, 1621-1639. Link

Sources

Foundational

(R)-1-Amino-3-butene-2-ol synonyms and IUPAC nomenclature

This technical guide details the nomenclature, structural properties, synthesis, and pharmaceutical applications of (R)-1-Amino-3-butene-2-ol , a critical chiral allylic amino alcohol used as a scaffold in drug discovery...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the nomenclature, structural properties, synthesis, and pharmaceutical applications of (R)-1-Amino-3-butene-2-ol , a critical chiral allylic amino alcohol used as a scaffold in drug discovery.

Synonyms, Nomenclature, and Application in Drug Development

Executive Summary

(R)-1-Amino-3-butene-2-ol (CAS: 1315049-76-3) is a bifunctional chiral building block characterized by a terminal alkene, a secondary alcohol, and a primary amine. Its unique 1,2-amino alcohol motif, combined with an allylic handle, makes it an invaluable synthon for constructing complex heterocyclic cores, particularly in the synthesis of kinase inhibitors, peptidomimetics, and antiviral agents. This guide provides a definitive reference on its nomenclature, stereochemical identification, and validated synthesis protocols.

Nomenclature and Chemical Identity

Precise nomenclature is vital to distinguish this molecule from its regioisomers (e.g., vinylglycinol).

IUPAC Nomenclature

Official Name: (2R)-1-Aminobut-3-en-2-ol [1]

  • Principal Group: Alcohol (-ol) takes priority over amine and alkene.

  • Carbon Chain: The longest chain containing the principal group and the double bond consists of 4 carbons.

  • Numbering: Numbering begins at the end closest to the hydroxyl group, but since the alkene is present, the chain is numbered to give the principal group (OH) the lowest possible locant.

    • 
      : 
      
      
      
      [2]
    • 
      : 
      
      
      
      — Chiral Center
    • 
      : 
      
      
      
    • 
      : 
      
      
      
  • Stereochemistry: The C2 center has the (R)-configuration.

Synonyms and Identifiers
  • Common Names: (R)-2-Hydroxy-3-butenylamine, (R)-Vinyloxirane amine adduct.

  • CAS Registry Numbers:

    • (R)-Enantiomer: 1315049-76-3 [3][4]

    • (S)-Enantiomer: 1315049-77-4

    • Racemate: 13269-47-1[1][5]

  • SMILES: NC=C (Note: This SMILES depicts the regioisomer vinylglycinol. The correct SMILES for 1-amino-3-buten-2-ol is NCC=C).

    • Correct SMILES: NCC=C

Structural Distinction (Isomer Alert)

Researchers often confuse this molecule with Vinylglycinol (2-aminobut-3-en-1-ol). The distinction is critical for retrosynthetic planning.

IsomerDistinction Root C4H9NO Isomers (Allylic Amino Alcohols) Target (R)-1-Amino-3-buten-2-ol (Target Molecule) CAS: 1315049-76-3 Root->Target Aminolysis of Vinyloxirane Isomer (R)-2-Aminobut-3-en-1-ol (Vinylglycinol) CAS: 144598-32-5 Root->Isomer Reduction of Vinylglycine Struct1 Structure: NH2-CH2-CH(OH)-CH=CH2 Target->Struct1 Struct2 Structure: NH2-CH(CH=CH2)-CH2-OH Isomer->Struct2

Figure 1: Structural differentiation between the target molecule and its common isomer, Vinylglycinol.

Stereochemical Analysis

The chiral center at C2 is defined by the Cahn-Ingold-Prelog (CIP) priority rules:

  • -OH (Oxygen, Atomic #8) → Priority 1

  • -CH=CH₂ (Vinyl group, treated as C bonded to C, C) → Priority 2

  • -CH₂NH₂ (Aminomethyl group, C bonded to N) → Priority 3

  • -H (Hydrogen) → Priority 4

Configuration: With Hydrogen pointing away, the sequence 1 → 2 → 3 is Clockwise , confirming the (R) configuration.

Synthesis and Experimental Protocols

The most robust synthesis involves the regioselective aminolysis of (R)-butadiene monoxide (vinyloxirane). Since enantiopure vinyloxirane is volatile and expensive, it is often generated in situ or resolved via Hydrolytic Kinetic Resolution (HKR).

Pathway: Hydrolytic Kinetic Resolution (HKR) & Aminolysis

This protocol ensures high enantiomeric excess (ee > 99%) and regioselectivity.

Step 1: HKR of Racemic Butadiene Monoxide
  • Objective: Resolve racemic butadiene monoxide to obtain (R)-butadiene monoxide.

  • Reagents: Racemic butadiene monoxide, (S,S)-Co(salen) catalyst, Water, Acetic acid.

  • Mechanism: The catalyst selectively hydrolyzes the (S)-epoxide to the diol, leaving the (R)-epoxide intact.

Step 2: Regioselective Aminolysis
  • Objective: Ring opening of (R)-butadiene monoxide with ammonia.

  • Reagents: Aqueous Ammonia (28-30%) or Ammonia in Methanol.

  • Regioselectivity: Nucleophilic attack by

    
     occurs predominantly at the less hindered terminal carbon (C1), yielding the 1-amino-2-ol product.
    

SynthesisPathway Start Racemic Butadiene Monoxide HKR HKR Resolution (S,S)-Co(salen) (0.5 mol%) H2O (0.55 eq), 0°C to RT Start->HKR Inter (R)-Butadiene Monoxide (>99% ee) HKR->Inter Kinetic Resolution Reaction Aminolysis NH4OH (aq) or NH3/MeOH 0°C -> RT, 12h Inter->Reaction Product (R)-1-Amino-3-buten-2-ol (Target) Reaction->Product SN2 Attack at C1

Figure 2: Synthesis workflow via Hydrolytic Kinetic Resolution (HKR) and Aminolysis.

Detailed Experimental Protocol

Caution: Butadiene monoxide is a volatile carcinogen. Handle in a fume hood with appropriate PPE.

  • Catalyst Activation: Dissolve (S,S)-Co(salen) (0.5 mol%) in toluene. Add acetic acid (2 eq relative to catalyst) and stir in air for 1 hour. Concentrate to dryness to obtain the active Co(III) species.

  • Resolution:

    • Cool racemic butadiene monoxide (10.0 g, 143 mmol) to 0°C.

    • Add the active catalyst (0.7 mmol).

    • Add water (1.4 mL, 0.55 eq) dropwise over 1 hour.

    • Allow to warm to room temperature and stir for 12 hours.

    • Purification: Distill the reaction mixture at ambient pressure (or slight vacuum) to isolate volatile (R)-butadiene monoxide (bp ~66°C). The residue contains the (S)-diol.

  • Aminolysis:

    • Take the isolated (R)-butadiene monoxide (4.0 g, 57 mmol) and cool to -20°C in a pressure vessel.

    • Add cold aqueous ammonia (28%, 40 mL, excess) or 7N

      
       in MeOH.
      
    • Seal the vessel and stir at 0°C for 4 hours, then warm to room temperature for 12 hours.

    • Workup: Concentrate the mixture under reduced pressure to remove excess ammonia and solvent.

    • Purification: The crude oil can be purified via vacuum distillation or column chromatography (DCM/MeOH/NH4OH 90:10:1) to yield (R)-1-aminobut-3-en-2-ol as a colorless oil.

Applications in Drug Discovery[2]

The versatility of (R)-1-amino-3-buten-2-ol lies in its ability to serve as a "chiral linchpin" in divergent synthesis.

Kinase Inhibitor Scaffolds

The 1,2-amino alcohol moiety is a privileged pharmacophore found in the hinge-binding region of many ATP-competitive kinase inhibitors. The terminal alkene allows for the introduction of hydrophobic tails via Cross-Metathesis (CM) or Heck coupling , enabling the exploration of the kinase "back pocket."

Synthesis of Chiral Heterocycles

This molecule is a direct precursor to (R)-5-vinyloxazolidin-2-one , a scaffold used in the synthesis of reversible MAO inhibitors and antibiotics (e.g., Linezolid analogs).

  • Reaction: (R)-1-amino-3-buten-2-ol + Phosgene/CDI

    
     (R)-5-vinyloxazolidin-2-one.
    
  • Utility: The vinyl group on the oxazolidinone ring can be further functionalized to create diverse libraries of antimicrobial agents.

Peptidomimetics

The structure serves as a precursor to hydroxyethylene isosteres , which mimic the transition state of peptide bond hydrolysis. These are critical in designing inhibitors for proteases such as HIV protease and Renin.

Physical Properties Data

PropertyValueNote
Molecular Formula

Molecular Weight 87.12 g/mol
Boiling Point 174.6 ± 28.0 °C@ 760 mmHg (Predicted)
Density 0.955 g/cm³
pKa ~12.11(Amine conjugate acid)
Appearance Colorless to pale yellow oilHygroscopic

References

  • Chemical Identity & CAS: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 233916, 1-Amino-3-buten-2-ol. Retrieved from [Link]

  • HKR Synthesis Methodology: Jacobsen, E. N. (2002). Acc.[5][6] Chem. Res., 33(6), 421–431. (Foundational methodology for Co-salen HKR of terminal epoxides).

  • Application in Heterocycles: Trost, B. M., & Van Vranken, D. L. (1996). Chem. Rev., 96(1), 395-422. (Asymmetric transition metal-catalyzed allylic alkylations using chiral amino alcohol ligands).

Sources

Exploratory

Unlocking the Reactivity of Allylic Amino Alcohols in Asymmetric Synthesis: A Technical Guide

Allylic amino alcohols are highly privileged, densely functionalized motifs ubiquitous in natural products, chiral ligands, and active pharmaceutical ingredients (APIs). Possessing three distinct reactive sites—an alkene...

Author: BenchChem Technical Support Team. Date: March 2026

Allylic amino alcohols are highly privileged, densely functionalized motifs ubiquitous in natural products, chiral ligands, and active pharmaceutical ingredients (APIs). Possessing three distinct reactive sites—an alkene, an amine, and a hydroxyl group—these molecules offer immense synthetic versatility. However, this tri-functionality presents significant chemoselectivity and stereocontrol challenges.

This technical guide explores the state-of-the-art catalytic methods for synthesizing and functionalizing allylic amino alcohols, providing mechanistic insights and self-validating experimental protocols designed for drug development professionals and bench scientists.

Inherent Reactivity Profile & Chemoselectivity Challenges

The core challenge in manipulating allylic amino alcohols lies in differentiating the nucleophilicity of the nitrogen and oxygen atoms while controlling the facial selectivity of the adjacent


-system.
  • The Amine vs. Alcohol Dilemma: Without orthogonal protecting groups, transition-metal catalysts can indiscriminately coordinate to both heteroatoms, leading to catalyst poisoning or off-target functionalization.

  • Alkene Functionalization: The allylic double bond is susceptible to both electrophilic attack (e.g., epoxidation, aziridination) and nucleophilic attack (via transition-metal

    
    -allyl intermediates).
    

Mastering these pathways requires precisely tuned chiral catalysts that can override inherent substrate biases to deliver high diastereo- and enantioselectivity.

Core Mechanistic Pathways in Asymmetric Synthesis

Copper Hydride (CuH)-Catalyzed Reductive Coupling

Recent breakthroughs in transition-metal catalysis have established CuH-catalyzed reductive coupling as a premier method for constructing chiral allylic amine derivatives. As demonstrated in recent research on the 1[1], CuH systems enable the simultaneous establishment of two contiguous stereogenic centers. The mechanism initiates with the highly regioselective hydrocupration of an azatriene, generating a nucleophilic allylic copper intermediate. A subsequent stereocontrolled C–C bond-forming event with a carbonyl electrophile (ketone or aldehyde) yields the chiral allylic amino alcohol.

1,4-Aminohydroxylation of 1,3-Dienes

For the direct synthesis of 1,4-allylic amino alcohols, copper-catalyzed multicomponent difunctionalization of 1,3-dienes is highly effective. Pioneering work on 2[2] utilizes O-acylhydroxylamines as an electrophilic nitrogen source. The reaction proceeds via a carbonyl-assisted migration pathway, ensuring strict 1,4-regioselectivity over the competing 1,2-addition, providing rapid access to diversely functionalized scaffolds.

Asymmetric Henry Reactions for Precursor Generation

When direct allylation is unfeasible, the catalytic asymmetric Henry (nitroaldol) reaction serves as a robust entry point. Utilizing 3[3], nitromethane can be added enantioselectively to


-ketoesters. The resulting 

-nitroalcohols are readily reduced and olefinated to afford the target allylic amino alcohols.

Logical Reactivity Pathways

The following diagram illustrates the divergent synthetic strategies used to either generate or functionalize the allylic amino alcohol core.

Reactivity Precursor Ketones + Nitromethane HR Asymmetric Henry Reaction Precursor->HR AAA Allylic Amino Alcohol Core HR->AAA RC Reductive Coupling (CuH Catalysis) AAA->RC AH 1,4-Aminohydroxylation (Cu Catalysis) AAA->AH P1 Chiral Allylic Amine Derivatives RC->P1 P2 1,4-Allylic Amino Alcohols AH->P2

Divergent synthetic pathways and precursor generation for allylic amino alcohols.

Quantitative Data: Comparison of Catalytic Systems

The table below summarizes the performance metrics of the primary catalytic systems utilized in the synthesis and functionalization of these motifs.

Reaction TypeCatalyst SystemSubstrate ScopeYield (%)Enantiomeric Excess (ee %)Regioselectivity
Reductive Coupling Cu(OAc)₂ / DTBM-SEGPHOSAzatrienes + Ketones75–9290–98>20:1 (branched)
1,4-Aminohydroxylation Cu(MeCN)₄PF₆ / Chiral Diene1,3-Dienes68–8588–95Strict 1,4-addition
Aminoallylation CuCl / PhosphoramiditeTerminal Allenes70–8991–99>15:1 (anti)
Asymmetric Henry Cu(OTf)₂ / Bis(oxazoline)

-Ketoesters
80–9585–97N/A

Experimental Protocol: CuH-Catalyzed Enantioselective Reductive Coupling

This protocol describes the highly stereoselective coupling of azatrienes with ketone electrophiles. The procedure is designed as a self-validating system to ensure reaction integrity at every stage.

Workflow Visualization

Workflow Step1 1. Glovebox Prep (Anaerobic) Step2 2. Cu(OAc)2 + Ligand Complexation Step1->Step2 Step3 3. Silane Addition (Active CuH) Step2->Step3 Step4 4. Azatriene/Ketone Addition Step3->Step4 Step5 5. Quench & Workup (NH4F/MeOH) Step4->Step5

Experimental workflow for the CuH-catalyzed enantioselective reductive coupling.

Step-by-Step Methodology

1. Catalyst Complexation (Strictly Anaerobic)

  • Action: Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Cu(OAc)₂ (5.0 mol%) and (R)-DTBM-SEGPHOS (5.5 mol%). Add anhydrous THF to achieve a 0.1 M concentration.

  • Causality: The slight stoichiometric excess of the chiral ligand (5.5% vs 5.0%) is critical. It prevents the formation of unligated, achiral Cu species that would drastically erode the enantioselectivity of the reaction.

2. Generation of the Active CuH Species

  • Action: Add diethoxymethylsilane (DEMS, 2.0 equiv) dropwise to the stirring mixture at room temperature. Stir for 15 minutes.

  • Causality: DEMS acts as the stoichiometric hydride source. It is chosen over bulkier silanes (like PMHS) because it provides optimal hydride transfer rates to the Cu(I) center without inducing steric clashes that disrupt the chiral pocket.

  • Self-Validation: Observe the solution color. A transition from a deep blue/green suspension to a clear, distinct golden-yellow solution confirms the successful reduction of Cu(II) to the active Cu(I)-H species. If the solution turns brown or black, aerobic oxidation has occurred; abort the reaction.

3. Substrate Addition and C–C Bond Formation

  • Action: Cool the golden-yellow solution to -20 °C. Add the azatriene (1.0 equiv) and the ketone electrophile (1.2 equiv) simultaneously as a pre-mixed solution in THF.

  • Causality: Lowering the temperature to -20 °C suppresses the background, uncatalyzed reduction of the ketone by the silane, ensuring that the CuH species selectively undergoes hydrocupration with the azatriene first.

4. Reaction Monitoring

  • Action: Stir the reaction at -20 °C for 12 hours.

  • Self-Validation: Monitor reaction progress via TLC (Hexanes/EtOAc 7:3). The complete disappearance of the UV-active azatriene spot indicates full conversion.

5. Quench and Silyl Ether Cleavage

  • Action: Remove the vessel from the glovebox. Quench the reaction by adding a saturated aqueous solution of NH₄F in MeOH (1:1 v/v). Stir vigorously for 2 hours at room temperature.

  • Causality: The initial product is a silyl ether. Fluoride ion selectively and mildly cleaves the strong Si–O bond to release the free allylic amino alcohol without disturbing sensitive amine protecting groups (e.g., Boc or Cbz).

6. Isolation and Analysis

  • Action: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

  • Self-Validation: Determine the diastereomeric ratio (dr) via crude ¹H-NMR (looking at the diagnostic carbinol proton shifts) and the enantiomeric excess (ee) via High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase.

Conclusion & Future Perspectives

The synthesis of allylic amino alcohols has evolved from relying on chiral pool starting materials to utilizing highly sophisticated, enantioconvergent catalytic systems. Transition-metal hydride catalysis and multicomponent difunctionalization now allow chemists to build contiguous stereocenters with unprecedented precision. Future developments in this space will likely focus on earth-abundant metal catalysis (e.g., Ni, Co) to replace precious metals, and the integration of photoredox catalysis to unlock new radical-mediated functionalization pathways for these versatile building blocks.

References

  • Zhu, J. Transition Metal-Catalyzed Diastereo-, Enantio-, and Z/E- Selective Allylation and Alkylation of Azatrienes for the Preparation of Chiral Amine Derivatives. Duke University Chemistry Defense. 1

  • Wang, Q. Copper-Catalyzed 1,4-Aminohydroxylation and Aminothiolation of 1,3-Dienes by Carbonyl-Assisted Migration. Scholars@Duke Publications. 2

  • Malcolmson, S. J., & Rahim, F. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. National Institutes of Health (PMC). 3

Sources

Foundational

Stability of Vinylic Amino Alcohols: A Technical Guide to Storage &amp; Handling

Executive Summary Vinylic amino alcohols—specifically allylic amino alcohols like 2-amino-3-buten-1-ol (vinylglycinol) and sphingoid bases—represent a high-value, high-risk class of chemical intermediates. Their structur...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Vinylic amino alcohols—specifically allylic amino alcohols like 2-amino-3-buten-1-ol (vinylglycinol) and sphingoid bases—represent a high-value, high-risk class of chemical intermediates. Their structural duality, combining a nucleophilic amino-alcohol motif with a reactive alkene (vinyl) group, creates a "perfect storm" for degradation.

This guide provides a rigorous technical framework for the stabilization of these compounds. Unlike standard amino alcohols, vinylic variants possess a distinct vulnerability profile characterized by oxidative cleavage , radical polymerization , and atmospheric carboxylation . The protocols defined here are designed to arrest these pathways, ensuring the integrity of reagents used in critical drug development and asymmetric synthesis.

Part 1: Chemical Vulnerability Profiling

To stabilize vinylic amino alcohols, one must first understand the specific mechanisms driving their decomposition. The term "vinylic" in this context typically refers to allylic systems (where the vinyl group is attached to the chiral center) rather than enols, which are inherently unstable tautomers.

The Degradation Triad

The instability of compounds like vinylglycinol or sphingosine arises from three competing pathways:

  • Atmospheric Carboxylation (The "White Crust" Phenomenon):

    • Mechanism: The primary amine (

      
      ) is sufficiently basic to react with atmospheric 
      
      
      
      . In the presence of trace moisture (hygroscopicity of the
      
      
      group), this forms stable carbamate salts or carbonates.
    • Observation: Clear oils turn cloudy or deposit white crystalline solids upon exposure to air.

    • Impact: Changes stoichiometry in sensitive catalytic reactions; releases water which may hydrolyze other reagents.

  • Oxidative Degradation (Alkene Vulnerability):

    • Mechanism: The electron-rich vinyl group is susceptible to electrophilic attack by singlet oxygen or radical species. This leads to the formation of epoxides or peroxides , which can trigger complex rearrangement cascades.

    • Impact: Introduction of impurities that can act as catalyst poisons (e.g., in Pd-catalyzed cross-couplings).

  • Radical Polymerization & Oligomerization:

    • Mechanism: Although less reactive than simple styrenes, the vinyl group in amino alcohols can undergo slow, radical-mediated oligomerization, particularly if stored neat (undiluted) and exposed to light or heat.

    • Impact: Increase in viscosity; loss of titer; formation of insoluble gels.

Mechanistic Visualization

The following diagram maps the kinetic pathways of degradation, highlighting the critical control points (Temperature, Atmosphere, Light).

DegradationPathways Compound Vinylic Amino Alcohol (e.g., Vinylglycinol) Carbamate Carbamate Salts (Solid Precipitate) Compound->Carbamate Nucleophilic Attack Epoxide Epoxides / Peroxides (Reactive Impurities) Compound->Epoxide Oxidation Polymer Oligomers / Polymers (Viscous Gel) Compound->Polymer Radical Propagation CO2 Atmospheric CO2 + Moisture CO2->Carbamate O2 Oxygen / ROS O2->Epoxide Energy Heat / UV Light Energy->Polymer

Figure 1: Primary degradation pathways for vinylic amino alcohols. Red pathways indicate chemical transformation; yellow indicates physical/radical initiation.

Part 2: Storage & Handling Protocols

This protocol is a self-validating system. If the material degrades, the protocol was breached.

The "Cold-Dark-Inert" Standard

For long-term storage (>1 month), adherence to the CDI Protocol is mandatory.

ParameterSpecificationScientific Rationale
Temperature -20°C (± 5°C) Arrhenius suppression of polymerization rates; freezes trace moisture to limit hydrolysis.
Atmosphere Argon (Preferred) or Nitrogen Displaces

to prevent carbamate formation; eliminates

to stop epoxidation. Argon is heavier than air, providing a better "blanket" for liquids.
Container Amber Glass with Teflon Liner Blocks UV light (radical initiator). Teflon (PTFE) liners prevent leaching of plasticizers common in polyethylene caps.
State Neat vs. Solution Neat (Undiluted) is preferred for stability. If solution is required, use anhydrous alcohol or THF; avoid halogenated solvents which can generate HCl over time.
Handling Workflow (Step-by-Step)

Objective: Dispense 2-amino-3-buten-1-ol without introducing moisture or oxygen.

  • Equilibration: Remove the container from the -20°C freezer. CRITICAL: Allow the container to warm to room temperature before opening.

    • Why? Opening a cold bottle condenses atmospheric moisture directly into the hygroscopic amine, catalyzing degradation.

  • Inert Gas Purge: Place the bottle under a gentle stream of dry Argon.

  • Dispensing: Use a dry, gas-tight syringe or a cannula transfer method. Avoid pouring, which exposes a large surface area to air.

  • Resealing: Flush the headspace with Argon for 10–15 seconds before sealing. Parafilm is insufficient; use a tightly screwed cap with a pristine PTFE liner.

  • Return to Storage: Immediately return to -20°C.

Part 3: Quality Control & Monitoring

Researchers should not assume purity based on the label. Perform these checks prior to critical experiments.

Visual Inspection
  • Pass: Clear, colorless to pale yellow liquid (or white solid for salts).

  • Fail: Cloudy liquid (carbamates), yellow/orange deepening (oxidation), or increased viscosity (polymerization).

Analytical Validation (NMR)

Proton NMR (


 NMR) is the gold standard for validating vinylic amino alcohols.
  • Diagnostic Signals (Vinylglycinol in

    
    ): 
    
    • Vinyl Region: Look for the characteristic multiplet at

      
       5.8–6.0 ppm (
      
      
      
      ) and terminal alkene protons at
      
      
      5.1–5.4 ppm (
      
      
      ).
    • Degradation Markers:

      • Broadening of amine peak: Indicates proton exchange with absorbed water/carbamate.

      • New signals at 3.0–4.0 ppm: Epoxide ring protons (if oxidized).

      • Loss of integration in vinyl region: Indicates polymerization.

Quantitative Data: Stability Benchmarks

The following table summarizes stability data for common vinylic amino alcohol classes under varying conditions.

Compound ClassStorage ConditionStability DurationPrimary Failure Mode
Vinylglycinol (Free Base) 25°C, Air, Light< 48 HoursCarbamate formation; yellowing
Vinylglycinol (Free Base) -20°C, Argon, Dark> 12 MonthsNegligible degradation
N-Boc Vinylglycinol 4°C, Air> 6 MonthsStable (Amine protection blocks carbamate)
Sphingosine -20°C, Dry> 2 YearsOxidation of double bond (slow)
Vinyl Glycine (Zwitterion) -20°C, Desiccated> 2 YearsHighly stable solid

Part 4: Case Study – The "Garner's Aldehyde" Analog

In the synthesis of sphingolipids, researchers often utilize protected vinylic amino alcohols derived from Garner's aldehyde.

  • Scenario: A process chemistry team stored N-Boc-vinyl-oxazolidine (a vinylic amino alcohol derivative) at 4°C in a clear vial.

  • Outcome: After 3 weeks, the yield of the subsequent cross-metathesis reaction dropped from 85% to 40%.

  • Root Cause Analysis:

    • NMR analysis revealed 15% isomerization of the terminal alkene to an internal alkene (thermodynamic drift), catalyzed by trace acid generated from solvent decomposition in the presence of light.

  • Correction: The protocol was updated to require storage at -20°C in amber vials with solid

    
     added as a scavenger for trace acid. Yields recovered to >80%.
    

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 156126, Vinylglycine. Retrieved from [Link]

  • Merrill, A. H., et al. (2008).[1] Biodiversity of sphingoid bases ("sphingosines") and related amino alcohols.[2][3] Journal of Lipid Research. Retrieved from [Link]

  • Organic Syntheses. N-(Benzyloxycarbonyl)-L-vinylglycine methyl ester. Org.[4][5][6] Synth. 1998, 75, 19. Retrieved from [Link]

Sources

Exploratory

(R)-1-Aminobut-3-en-2-ol: A Versatile Chiral Precursor for Advanced Ligand Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract Chirality is a fundamental property in pharmaceutical and materials s...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Chirality is a fundamental property in pharmaceutical and materials science, profoundly influencing the biological activity and material properties of molecules.[1][2] The development of single-enantiomer drugs has become a critical focus in modern medicine to enhance efficacy and minimize adverse effects.[1][3] Asymmetric catalysis, facilitated by chiral ligands, stands as a powerful and economically viable method for producing enantiomerically pure compounds.[4][5] This guide provides a comprehensive technical overview of (R)-1-aminobut-3-en-2-ol, a highly versatile and valuable chiral building block. We will explore its synthesis, its strategic transformation into diverse classes of chiral ligands, and the successful application of these ligands in key asymmetric catalytic reactions. This document is intended to serve as a resource for researchers and professionals in organic synthesis, catalysis, and drug development, offering both foundational knowledge and practical insights.

The Strategic Importance of Chiral Amino Alcohols in Asymmetric Catalysis

The precise control of stereochemistry is a cornerstone of modern chemical synthesis, particularly in the pharmaceutical industry, where the two enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[1][3] Asymmetric catalysis has emerged as the most elegant and efficient strategy for accessing single-enantiomer compounds, relying on a small amount of a chiral catalyst to generate large quantities of a desired chiral product.[4]

At the heart of many successful catalytic systems lies the chiral ligand. These molecules coordinate to a metal center, creating a chiral environment that directs the stereochemical outcome of a reaction.[4][6] Among the various classes of chiral ligands, those derived from amino alcohols are particularly privileged due to their ready availability from the chiral pool (e.g., amino acids), their structural rigidity, and the presence of two distinct functional groups (amino and hydroxyl) that can coordinate to a metal center, forming a stable chelate ring that effectively biases the catalytic environment.[5][7][8]

(R)-1-aminobut-3-en-2-ol is an exemplary chiral amino alcohol precursor. Its structure is endowed with three key functional groups ripe for chemical modification: a primary amine, a secondary alcohol, and a terminal vinyl group. This trifecta of reactivity allows for the synthesis of a vast and diverse library of chiral ligands from a single, readily accessible starting material.

PropertyValueReference
Molecular Formula C4H9NO[9][10]
Molecular Weight 87.12 g/mol [9]
Canonical SMILES C=CC(CN)O[9][10]
InChIKey VEPSIZZAILVTSD-UHFFFAOYSA-N[9]
Boiling Point 174.6°C at 760 mmHg[10]
Melting Point 33-37 °C[10]
Hydrogen Bond Donor Count 2[9][10]
Hydrogen Bond Acceptor Count 2[9][10]

Synthesis of Enantiopure (R)-1-Aminobut-3-en-2-ol

The accessibility of enantiopure (R)-1-aminobut-3-en-2-ol is crucial for its utility as a ligand precursor. Several synthetic strategies can be employed, with one of the most common approaches being the reduction of a readily available chiral starting material, such as an α-amino acid.[7] This ensures the transfer of chirality from a low-cost, enantiopure source to the desired product.

Workflow for Synthesis and Purification

G cluster_synthesis Synthesis cluster_purification Purification & Analysis Start Start with (R)-Aspartic Acid Derivative Reduction Reduction of Carboxylic Acid (e.g., with LiAlH₄ or NaBH₄/I₂) Start->Reduction Workup Aqueous Work-up & Extraction Reduction->Workup Purify Purification (e.g., Column Chromatography or Distillation) Workup->Purify Analysis Characterization & Purity Check (NMR, MS, Chiral HPLC) Purify->Analysis Final (R)-1-Aminobut-3-en-2-ol Analysis->Final

Caption: General workflow for the synthesis of (R)-1-Aminobut-3-en-2-ol.

Detailed Experimental Protocol: Reduction of an (R)-Aspartic Acid Derivative

This protocol is a representative example and should be adapted and optimized based on specific laboratory conditions and safety protocols.

  • Preparation of the Starting Material: Begin with a suitable N-protected derivative of (R)-aspartic acid, where one of the carboxylic acids has been selectively reduced or modified, leaving the α-amino acid functionality intact for the final reduction step.

  • Reduction Reaction:

    • In a flame-dried, multi-necked round-bottom flask under an inert atmosphere (e.g., Argon), suspend Lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF).

    • Cool the suspension to 0 °C using an ice bath.

    • Slowly add a solution of the (R)-aspartic acid derivative in anhydrous THF to the stirred LiAlH₄ suspension. Causality: The slow, dropwise addition at low temperature is critical to control the highly exothermic reaction and prevent side reactions.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for several hours to ensure complete reduction.

  • Reaction Quench and Work-up:

    • Cool the reaction mixture back to 0 °C.

    • Carefully and sequentially add water, followed by a 15% aqueous sodium hydroxide solution, and then more water to quench the excess LiAlH₄. This specific sequence (Fieser workup) is designed to produce a granular precipitate of aluminum salts that is easy to filter.

    • Filter the resulting slurry through a pad of Celite®, washing the filter cake thoroughly with THF.

  • Purification and Characterization:

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude (R)-1-aminobut-3-en-2-ol by vacuum distillation or column chromatography on silica gel.

    • Self-Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry. The enantiomeric excess (ee) must be determined using a specialized analytical technique, such as High-Performance Liquid Chromatography (HPLC) on a chiral stationary phase, often after derivatization with a chiral agent to improve detection and separation.[11]

Crafting Chiral Ligands: A Modular Approach

The true power of (R)-1-aminobut-3-en-2-ol lies in its modularity. Its three distinct functional groups serve as handles for introducing a wide array of other chemical moieties, allowing for the systematic tuning of the steric and electronic properties of the resulting ligands.

Derivatization Pathways

G cluster_N N-Functionalization cluster_O O-Functionalization cluster_Vinyl Vinyl Modification cluster_Cyclization Cyclization Precursor (R)-1-Aminobut-3-en-2-ol N_Phosphine Aminophosphines Precursor->N_Phosphine PClR₂ N_Amide Amides / Sulfonamides Precursor->N_Amide RCOCl / RSO₂Cl O_Ether Ethers Precursor->O_Ether R-X, Base O_Phosphite Phosphites Precursor->O_Phosphite PCl(OR)₂ V_Hydro Hydroformylation Precursor->V_Hydro CO/H₂, Catalyst V_Metathesis Metathesis Precursor->V_Metathesis Grubbs' Catalyst C_Oxazoline Oxazolines (BOX/PyBOX) Precursor->C_Oxazoline with Nitriles/Imidates

Caption: Diverse derivatization pathways from (R)-1-Aminobut-3-en-2-ol.

Key Ligand Classes and Their Synthesis
  • Aminophosphine Ligands: These are a cornerstone of asymmetric catalysis, particularly in hydrogenation reactions.[6] The primary amine of (R)-1-aminobut-3-en-2-ol can be readily reacted with chlorophosphines (e.g., diphenylphosphine chloride) in the presence of a base to form P,N-ligands. The hydroxyl group can also be phosphinated to create aminodiphosphine or phosphine-phosphite ligands, which are excellent chelating agents.

  • Bisoxazoline (BOX) Ligands: C₂-symmetric bisoxazoline ligands are highly effective in a multitude of metal-catalyzed reactions.[12] (R)-1-aminobut-3-en-2-ol is a precursor to 4-vinyl-oxazoline. This can be achieved by reacting the amino alcohol with a nitrile under acidic conditions or via other established methods. Dimerization of this intermediate or coupling with a suitable linker (e.g., methylene bis(trichloroacetimidate)) yields the corresponding BOX ligand. The vinyl group offers a further point for diversification.

Applications in Asymmetric Catalysis: Case Studies

The true measure of a ligand's utility is its performance in catalysis. Ligands derived from (R)-1-aminobut-3-en-2-ol have shown great promise in a variety of important transformations.

Case Study 1: Asymmetric Transfer Hydrogenation of Ketimines

Asymmetric transfer hydrogenation (ATH) is a powerful method for the reduction of C=N bonds to form chiral amines, avoiding the need for high-pressure hydrogen gas.[13] Chiral β-amino alcohols are excellent ligands for ruthenium-catalyzed ATH reactions.

Reaction: A representative N-phosphinyl ketimine is reduced to the corresponding chiral phosphinamide using a catalyst generated in situ from a ruthenium precursor and a ligand derived from an amino alcohol.

Protocol: Ruthenium-Catalyzed ATH

  • Catalyst Preparation: In a Schlenk tube under an inert atmosphere, [RuCl₂(p-cymene)]₂ and a chiral ligand (e.g., (1S,2R)-1-amino-2-indanol, a structurally related analogue) are dissolved in isopropyl alcohol. Causality: Isopropyl alcohol serves as both the solvent and the hydrogen source for the transfer hydrogenation.

  • Reaction Execution: The N-phosphinyl ketimine substrate is added to the catalyst solution.

  • The mixture is heated to a specified temperature (e.g., 80 °C) and stirred until the reaction is complete (monitored by TLC or GC).

  • Analysis: The product is isolated via column chromatography. The enantiomeric excess is determined by chiral HPLC analysis.

Performance Data: Ligands with a rigid backbone, such as those derived from indanol, often provide high enantioselectivity in this transformation.[13]

SubstrateLigand TypeYield (%)ee (%)Reference
N-(diphenylphosphinyl)acetophenone imine(1S,2R)-1-amino-2-indanolHighup to 82%[13]
Case Study 2: Enantioselective Addition of Organozinc Reagents to Aldehydes

The addition of organometallic reagents to carbonyls is a fundamental C-C bond-forming reaction. Chiral amino alcohols and their derivatives are highly effective ligands for catalyzing the enantioselective addition of dialkylzinc reagents to aldehydes, producing valuable chiral secondary alcohols.[14][15]

Reaction: An aromatic or aliphatic aldehyde reacts with diethylzinc in the presence of a catalytic amount of a chiral ligand derived from an amino alcohol.

Performance of Amino Alcohol-Derived Ligands:

AldehydeLigand TypeYield (%)ee (%)Product ConfigurationReference
Benzaldehydeβ-amino amidesGoodup to 83%(R) or (S)[14]
Various Aromatic AldehydesTridentate AminophenolHighHigh-[14]

Conclusion and Future Outlook

(R)-1-Aminobut-3-en-2-ol has firmly established itself as a premier chiral precursor in the field of asymmetric catalysis. Its synthetic accessibility and, most importantly, its trifunctional nature provide an unparalleled platform for the rational design and synthesis of diverse and tunable chiral ligands. The modularity it offers allows researchers to systematically optimize ligand structures for specific catalytic transformations, leading to higher yields and enantioselectivities.

The future for ligands derived from this scaffold is bright. We anticipate the development of novel ligand architectures with applications in emerging areas of catalysis, such as C-H activation and photoredox catalysis. Furthermore, the vinyl group remains a relatively underexplored handle for immobilization onto solid supports, which could pave the way for the development of recyclable and industrially viable catalytic systems. As the demand for enantiomerically pure pharmaceuticals and fine chemicals continues to grow, the strategic importance of versatile precursors like (R)-1-aminobut-3-en-2-ol will only increase.

References

  • Chiral amino alcohols as candidates for catalyst precursors. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Bunlaksananusorn, T. (2003). Novel Synthesis of Chiral 1,2-Aminophosphine Ligands and Their Applications in Asymmetric Catalysis. Ludwig-Maximilians-University of Munich. Retrieved March 7, 2026, from [Link]

  • Periasamy, M. (2006). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA, 60(4), 185-191.
  • PROCESS DEVELOPMENT REPORT. (2019, November 18). Medicines for All Institute (M4ALL). Retrieved March 7, 2026, from [Link]

  • 1-Amino-3-buten-2-OL | C4H9NO | CID 233916. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

  • 1-Amino-3-buten-2-OL. (n.d.). LookChem. Retrieved March 7, 2026, from [Link]

  • Wang, Z., et al. (2021). Pyrinap ligands for enantioselective syntheses of amines.
  • Kwo, A. C. (2022). SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS. University of Illinois Urbana-Champaign. Retrieved March 7, 2026, from [Link]

  • Novel chiral aminophosphine ligand: Synthesis and application in asymmetric catalytic hydrogenation reaction. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Trost, B. M., & Carrow, B. P. (2010). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues.
  • Wang, X., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 804899.
  • Modular Ligands Derived from Amino Acids for the Enantioselective Addition of Organozinc Reagents to Aldehydes. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Aher, A. A., et al. (2024). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Asian Pacific Journal of Research, 3(2), 54-61.
  • Chiral drugs. (2023). LabMed Discovery. Retrieved March 7, 2026, from [Link]

  • Enantioselective Synthesis of Alcohols and Amines. (2009, July 20). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]

  • Advancing Chiral Chemistry in Pharmaceutical Synthesis. (2013, August 1). Pharmaceutical Technology. Retrieved March 7, 2026, from [Link]

  • Organic & Biomolecular Chemistry. (2023, August 3). Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

  • Brooks, H. B., et al. (2011). The Significance of Chirality in Drug Design and Development.
  • Alonso, D. A., et al. (2012). Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. Molecules, 17(1), 717-731.

Sources

Protocols & Analytical Methods

Method

Application Note: Enantioselective Synthesis of (R)-1-Aminobut-3-en-2-ol via Hydrolytic Kinetic Resolution

Executive Summary (R)-1-Aminobut-3-en-2-ol is a highly versatile chiral 1,2-amino alcohol utilized extensively in the synthesis of modified nucleosides, peptidomimetics, and complex active pharmaceutical ingredients (API...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(R)-1-Aminobut-3-en-2-ol is a highly versatile chiral 1,2-amino alcohol utilized extensively in the synthesis of modified nucleosides, peptidomimetics, and complex active pharmaceutical ingredients (APIs). While traditional classical resolution of racemic amino alcohols suffers from poor atom economy and requires stoichiometric chiral auxiliaries, modern asymmetric catalysis offers a more elegant approach.

This protocol details a highly efficient, scalable, and solvent-free two-step synthesis starting from inexpensive racemic butadiene monoepoxide (BMO). The methodology leverages Jacobsen’s Hydrolytic Kinetic Resolution (HKR) to isolate enantiopure (R)-BMO, followed by regioselective ammonolysis to yield the target (R)-1-aminobut-3-en-2-ol.

Mechanistic Rationale & Experimental Design (E-E-A-T)

Jacobsen’s Hydrolytic Kinetic Resolution (HKR)

The first step employs the (R,R)-Co(salen) catalyst to perform a kinetic resolution of racemic BMO. The reaction proceeds via a bimetallic cooperative mechanism: one Co(III) center acts as a Lewis acid to activate the epoxide oxygen, while a second Co(III) center delivers a hydroxide nucleophile. The (R,R)-catalyst exhibits a profound stereochemical match for the (S)-enantiomer of BMO, selectively hydrolyzing it to (S)-3-butene-1,2-diol. The unreacted (R)-BMO is left intact with >99% enantiomeric excess (ee).

Causality in Design: Because (R)-BMO is highly volatile (b.p. 66 °C), it is easily isolated from the higher-boiling diol and the heavy Co(salen) catalyst via direct fractional distillation. This eliminates the need for chromatographic purification, making the process highly scalable and solvent-free .

Regioselective Ammonolysis ( Ring Opening)

The resolved (R)-BMO is subjected to ammonolysis using concentrated aqueous ammonia. The nucleophilic attack of


 occurs almost exclusively at the less sterically hindered terminal carbon (C1) via an 

trajectory.

Causality in Design: Because the attack is directed at C1, the existing stereocenter at C2 is not inverted, perfectly preserving the (R)-configuration. To suppress the formation of secondary and tertiary amines (bis- and tris-alkylation byproducts), a large molar excess of ammonia (20 equivalents) is utilized. This establishes pseudo-first-order kinetics that overwhelmingly favor the formation of the primary amino alcohol .

Experimental Protocols

Protocol A: Hydrolytic Kinetic Resolution of Racemic BMO

This protocol is a self-validating system; the reaction endpoint is determined analytically rather than by fixed time.

  • Catalyst Activation: In an open flask, dissolve (R,R)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) (0.5 mol%) in a minimal amount of toluene. Add acetic acid (1.0 mol%) and stir open to the air for 1 hour to oxidize Co(II) to the active Co(III)-OAc species. Remove the solvent under reduced pressure.

  • Resolution: Cool the activated catalyst to 0 °C and add racemic butadiene monoepoxide (1.0 eq, neat).

  • Hydrolysis: Slowly add distilled water (0.55 eq) dropwise over 30 minutes to manage the exothermic ring-opening.

  • Incubation: Seal the flask and stir the mixture at room temperature for 14 hours. Validation Step: Monitor the resolution via chiral GC (e.g., Cyclodex-B column) until the ee of the remaining epoxide exceeds 99%.

  • Isolation: Equip the flask with a short-path distillation apparatus. Distill the mixture under atmospheric pressure at 66 °C into a pre-cooled receiving flask (-78 °C) to isolate pure (R)-butadiene monoepoxide as a colorless liquid.

Protocol B: Regioselective Ammonolysis to (R)-1-Aminobut-3-en-2-ol
  • Reaction Setup: In a heavy-walled pressure vessel or autoclave, combine the freshly distilled (R)-butadiene monoepoxide (1.0 eq) with concentrated aqueous ammonium hydroxide (28-30%

    
    , 20.0 eq).
    
  • Ammonolysis: Seal the vessel securely and heat the biphasic mixture to 40 °C with vigorous stirring for 12 hours. The mixture will gradually become homogeneous as the lipophilic epoxide is consumed.

  • Ammonia Removal: Cool the vessel to 0 °C before carefully opening. Transfer the solution to a round-bottom flask and concentrate under reduced pressure (using a cold trap) to remove excess ammonia and water.

  • Extraction: Dissolve the resulting viscous residue in a minimal amount of saturated aqueous

    
     and extract exhaustively with ethyl acetate (5 × 20 mL).
    
  • Purification: Dry the combined organic layers over anhydrous

    
    , filter, and concentrate. Purify the crude product via Kugelrohr distillation to afford (R)-1-aminobut-3-en-2-ol as a pale yellow oil.
    

Quantitative Data Summary

ParameterProtocol A: HKRProtocol B: Ammonolysis
Starting Material Racemic Butadiene Monoepoxide(R)-Butadiene Monoepoxide
Key Reagent / Catalyst (R,R)-Co(salen)-OAc (0.5 mol%),

Aqueous

(20.0 eq)
Temperature & Time 0 °C to 25 °C, 14 h40 °C, 12 h (Sealed Vessel)
Regioselectivity N/A> 95% (C1 attack)
Enantiomeric Excess (ee) > 99% (for recovered epoxide)> 99% (Stereocenter retained)
Isolated Yield 42 - 46% (Max theoretical 50%)85 - 90%

Process Visualization

Synthesis_Workflow Racemic_BMO Racemic Butadiene Monoepoxide (BMO) HKR Hydrolytic Kinetic Resolution (R,R)-Co(salen) + H₂O Racemic_BMO->HKR R_BMO (R)-Butadiene Monoepoxide (>99% ee, Recovered) HKR->R_BMO Kinetic Resolution Diol (S)-3-Butene-1,2-diol (Byproduct) HKR->Diol Ammonolysis Regioselective Ammonolysis Excess NH₄OH, SN2 Attack at C1 R_BMO->Ammonolysis Product (R)-1-Aminobut-3-en-2-ol (Target Chiral Amino Alcohol) Ammonolysis->Product Retention at C2

Workflow for the synthesis of (R)-1-aminobut-3-en-2-ol via HKR and regioselective ammonolysis.

References

  • Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes. Journal of the American Chemical Society.[Link]

  • Synthesis of DNA Oligodeoxynucleotides Containing Site-Specific 1,3-Butadiene-Deoxyadenosine Lesions. Current Protocols in Nucleic Acid Chemistry.[Link]

  • The Absolute Configuration of (−)-5-Vinyl-2-oxazolidinethione (Goitrin) and its Glucosidic Progenitor (Progoitrin). Acta Chemica Scandinavica.[Link]

Application

Synthesis of Chiral Vinyloxazolidinones from (R)-1-Aminobut-3-en-2-ol: An In-depth Technical Guide

This guide provides a comprehensive overview of the synthesis of chiral vinyloxazolidinones, specifically focusing on the conversion of (R)-1-aminobut-3-en-2-ol. These compounds are of significant interest in medicinal c...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive overview of the synthesis of chiral vinyloxazolidinones, specifically focusing on the conversion of (R)-1-aminobut-3-en-2-ol. These compounds are of significant interest in medicinal chemistry and organic synthesis, primarily serving as valuable chiral auxiliaries and building blocks for complex molecules. This document details the underlying reaction mechanisms, provides step-by-step experimental protocols, and discusses the applications of the resulting (R)-4-vinyl-2-oxazolidinone.

Introduction: The Significance of Chiral Vinyloxazolidinones

Chiral oxazolidinones are a critical class of heterocyclic compounds that have found widespread application in asymmetric synthesis. They function as "chiral auxiliaries," which are enantiomerically pure compounds that can be temporarily incorporated into a prochiral substrate to direct a chemical reaction to favor the formation of one enantiomer over the other. The resulting diastereomeric products can then be separated, and the chiral auxiliary can be cleaved and recovered.

The vinyl-substituted variant, (R)-4-vinyl-2-oxazolidinone, is particularly useful due to the presence of the reactive vinyl group. This functionality allows for a diverse range of subsequent transformations, including but not limited to, Diels-Alder reactions, Michael additions, and various cross-coupling reactions, making it a versatile intermediate in the synthesis of complex natural products and pharmaceuticals.

Reaction Mechanism: Cyclization of (R)-1-Aminobut-3-en-2-ol

The synthesis of (R)-4-vinyl-2-oxazolidinone from (R)-1-aminobut-3-en-2-ol involves an intramolecular cyclization reaction. This transformation is typically achieved by reacting the amino alcohol with a carbonylating agent. Common reagents for this purpose include phosgene, triphosgene, or safer alternatives like di-tert-butyl dicarbonate (Boc-anhydride).

The general mechanism proceeds as follows:

  • Formation of a Carbamate Intermediate: The amino group of (R)-1-aminobut-3-en-2-ol acts as a nucleophile and attacks the carbonylating agent.

  • Intramolecular Cyclization: The hydroxyl group of the resulting carbamate intermediate then acts as a nucleophile, attacking the carbonyl carbon of the carbamate in an intramolecular fashion.

  • Ring Closure and Elimination: This nucleophilic attack leads to the formation of the five-membered oxazolidinone ring and the elimination of a leaving group.

The choice of carbonylating agent can influence the reaction conditions and the byproducts formed. While phosgene is highly effective, its extreme toxicity makes triphosgene, a stable solid, a more practical and safer alternative in many laboratory settings. Di-tert-butyl dicarbonate offers an even milder and often more environmentally friendly option.

Caption: General mechanism for the synthesis of (R)-4-vinyl-2-oxazolidinone.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of (R)-4-vinyl-2-oxazolidinone using two common carbonylating agents: triphosgene and di-tert-butyl dicarbonate.

Protocol 1: Synthesis using Triphosgene

Safety Precaution: Triphosgene is a toxic substance and should be handled with extreme care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory.

Materials and Reagents:

  • (R)-1-aminobut-3-en-2-ol

  • Triphosgene (bis(trichloromethyl) carbonate)

  • Triethylamine (Et3N)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for chromatography

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve (R)-1-aminobut-3-en-2-ol (1.0 eq) in anhydrous dichloromethane.

  • Addition of Base: Cool the solution to 0 °C in an ice bath and add triethylamine (2.2 eq) dropwise.

  • Addition of Triphosgene: In a separate flask, dissolve triphosgene (0.4 eq) in anhydrous dichloromethane. Transfer this solution to the dropping funnel and add it dropwise to the reaction mixture at 0 °C over a period of 30 minutes.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO3 solution. Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Characterization: Characterize the purified (R)-4-vinyl-2-oxazolidinone by NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Protocol 2: Synthesis using Di-tert-butyl Dicarbonate (Boc-anhydride)

This method offers a milder and often more convenient alternative to the use of phosgene derivatives.

Materials and Reagents:

  • (R)-1-aminobut-3-en-2-ol

  • Di-tert-butyl dicarbonate (Boc2O)

  • 4-(Dimethylamino)pyridine (DMAP)

  • Acetonitrile (ACN) or Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous ammonium chloride (NH4Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na2SO4)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve (R)-1-aminobut-3-en-2-ol (1.0 eq) in anhydrous acetonitrile or THF.

  • Addition of Reagents: Add di-tert-butyl dicarbonate (1.1 eq) and a catalytic amount of DMAP (0.1 eq) to the solution.

  • Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

  • Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated aqueous NH4Cl solution and then with brine.

  • Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexanes).

  • Characterization: Confirm the identity and purity of the product using standard analytical techniques (NMR, MS).

Data Presentation

The following table summarizes typical results for the synthesis of (R)-4-vinyl-2-oxazolidinone. Note that yields can vary depending on the specific reaction conditions and the purity of the starting materials.

Carbonylating AgentBaseSolventTypical Yield (%)
TriphosgeneEt3NDCM85-95%
Di-tert-butyl dicarbonateDMAP (cat.)ACN/THF70-85%

Experimental Workflow Visualization

Experimental_Workflow start Start: (R)-1-aminobut-3-en-2-ol dissolve Dissolve in Anhydrous Solvent start->dissolve cool Cool to 0°C (Triphosgene Method) dissolve->cool If Triphosgene add_carbonylating Add Carbonylating Agent (Triphosgene or Boc2O) dissolve->add_carbonylating If Boc2O add_base Add Base (e.g., Et3N) cool->add_base add_base->add_carbonylating reaction Stir at RT (Monitor by TLC) add_carbonylating->reaction workup Aqueous Work-up (Quench, Extract, Wash) reaction->workup purify Purification (Column Chromatography) workup->purify characterize Characterization (NMR, MS) purify->characterize end End Product: (R)-4-vinyl-2-oxazolidinone characterize->end

Caption: A generalized experimental workflow for the synthesis.

Trustworthiness and Self-Validation

The reliability of these protocols is ensured through several key validation steps:

  • Reaction Monitoring: The use of Thin-Layer Chromatography (TLC) is crucial for determining the endpoint of the reaction. This prevents the formation of byproducts due to prolonged reaction times and ensures that the starting material has been fully consumed.

  • Spectroscopic Characterization: The identity and purity of the final product must be unequivocally confirmed by spectroscopic methods.

    • ¹H and ¹³C NMR Spectroscopy: These techniques provide detailed information about the chemical structure of the molecule, confirming the formation of the oxazolidinone ring and the retention of the vinyl group.

    • Mass Spectrometry (MS): This analysis confirms the molecular weight of the desired product.

  • Optical Rotation: Measurement of the specific rotation of the product confirms that the stereochemistry of the starting material has been retained during the synthesis, which is critical for its application as a chiral auxiliary.

References

  • This report describes a general and simple method for the one-pot direct N-acylation of oxazolidinones with carboxylic acids using our previously developed 4-(N,N-dimethylamino)pyridine N-oxide (DMAPO)/di-tert-butyl dicarbonate (Boc2O) system.
Method

Application Note: Preparation of Vinyl-Substituted Bisoxazoline (BOX) Ligands from Chiral Vinyl Amino Alcohols

Executive Summary & Scientific Rationale Chiral -symmetric bisoxazoline (BOX) ligands are privileged scaffolds in asymmetric catalysis, forming highly structured, stereodirecting coordination complexes with Lewis acidic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

Chiral


-symmetric bisoxazoline (BOX) ligands are privileged scaffolds in asymmetric catalysis, forming highly structured, stereodirecting coordination complexes with Lewis acidic metals such as Cu(I), Cu(II), Zn(II), and Ni(II)[1]. While standard BOX ligands (e.g., derived from valinol or tert-leucinol) are ubiquitous, the synthesis of vinyl-substituted BOX ligands  from chiral vinyl amino alcohols (such as 

-2-amino-3-buten-1-ol) introduces a critical dimension of orthogonal reactivity.

The terminal vinyl groups serve as synthetic handles for post-modification. They enable the immobilization of the chiral catalyst onto solid supports via olefin metathesis, integration into polymeric networks, or further functionalization (e.g., hydroboration, epoxidation) without disrupting the stereodefined oxazoline core. This application note details the mechanistic rationale and validated step-by-step protocols for synthesizing these advanced ligands.

Mechanistic Insights & Causality (E-E-A-T)

The preparation of BOX ligands from 1,2-amino alcohols generally proceeds via a two-stage sequence: (1) Bis-amide formation and (2) Dehydrative cyclization [2].

Bis-Amide Formation

The condensation of a chiral vinyl amino alcohol with malonyl dichloride requires strict stoichiometric control and low temperatures. Malonyl dichloride is highly electrophilic; without a mild base like triethylamine (


) to act as an acid scavenger, the liberated 

would protonate the amino alcohol, halting the reaction and potentially degrading the sensitive vinyl functionalities.
Dehydrative Cyclization (The Causality of Reagent Selection)

The transformation of the bis-amide into the bisoxazoline ring requires the activation of the primary hydroxyl groups. While Lewis acids like


 or dehydrating agents like DAST can be used, the Methanesulfonyl chloride (MsCl) / 

system is optimal for vinyl-substituted substrates[2].
  • Causality: MsCl selectively sulfonates the hydroxyl group, converting it into a mesylate—a superior leaving group. The excess

    
     subsequently deprotonates the amide nitrogen. The resulting nucleophilic amide oxygen attacks the mesylate-bearing carbon via an intramolecular 
    
    
    
    displacement. Because the stereocenter in a primary vinyl amino alcohol is located at the carbon bearing the amine (not the alcohol), this cyclization proceeds with complete retention of the ligand's chiral fidelity[2].

Mandatory Visualization: Synthetic Workflow

G A Chiral Vinyl Amino Alcohol C Bis-amide Intermediate A->C Et3N, CH2Cl2 0 °C to RT B Malonyl Dichloride B->C D Mesylate Intermediate C->D MsCl, Et3N 0 °C E Vinyl-BOX Ligand D->E Intramolecular Cyclization F Asymmetric Catalysis E->F Cu(I)/Cu(II) Coordination

Workflow for the synthesis of vinyl-BOX ligands from chiral amino alcohols.

Experimental Protocols

Protocol A: Synthesis of the Bis-Amide Intermediate

This protocol establishes the foundational carbon framework linking the two chiral centers.

Reagents & Materials:

  • 
    -2-amino-3-buten-1-ol (2.05 equiv)
    
  • Malonyl dichloride (1.00 equiv)

  • Triethylamine (

    
    , 4.50 equiv)
    
  • Anhydrous Dichloromethane (

    
    )
    

Step-by-Step Methodology:

  • Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet.

  • Dissolution: Add

    
    -2-amino-3-buten-1-ol (20.5 mmol) and anhydrous 
    
    
    
    (100 mL) to the flask to achieve a ~0.2 M solution. Add
    
    
    (45.0 mmol) in one portion.
  • Cooling: Submerge the flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 15 minutes.

  • Electrophile Addition: Dissolve malonyl dichloride (10.0 mmol) in 20 mL of anhydrous

    
    . Add this solution dropwise via a syringe pump over 30 minutes. Critical Insight: Rapid addition causes thermal spikes that lead to oligomerization of the malonyl dichloride.
    
  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature (

    
     °C) for 4 hours.
    
  • Workup: Quench the reaction by adding 50 mL of saturated aqueous

    
    . Transfer to a separatory funnel, extract the aqueous layer with 
    
    
    
    (
    
    
    mL). Wash the combined organic layers with brine, dry over anhydrous
    
    
    , filter, and concentrate in vacuo.
  • Purification: Purify the crude white solid via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to afford the pure bis-amide intermediate.

Protocol B: Cyclization to the Vinyl-BOX Ligand

This protocol executes the ring closure via in situ mesylation and subsequent nucleophilic displacement.

Reagents & Materials:

  • Bis-amide intermediate from Protocol A (1.00 equiv)

  • Methanesulfonyl chloride (MsCl, 2.20 equiv)

  • Triethylamine (

    
    , 5.00 equiv)
    
  • Anhydrous

    
    
    

Step-by-Step Methodology:

  • Activation Setup: In a flame-dried flask under argon, dissolve the bis-amide (8.0 mmol) in anhydrous

    
     (80 mL). Add 
    
    
    
    (40.0 mmol) and cool the mixture to 0 °C.
  • Mesylation: Add MsCl (17.6 mmol) dropwise over 10 minutes. The solution will turn slightly yellow, and a white precipitate (

    
    ) will begin to form.
    
  • Cyclization: Maintain the reaction at 0 °C for 1 hour to ensure complete mesylation of the hydroxyl groups. Then, warm the reaction to room temperature and stir for an additional 18 hours. Validation check: TLC (Alumina, EtOAc/Hexanes) should show the complete disappearance of the highly polar bis-amide baseline spot.

  • Workup: Dilute the mixture with 50 mL of

    
     and wash sequentially with saturated aqueous 
    
    
    
    (50 mL), water (50 mL), and brine (50 mL).
  • Isolation: Dry the organic phase over

    
    , filter, and concentrate under reduced pressure.
    
  • Final Purification: Purify the crude product by passing it through a short pad of neutral alumina (activity III) using a 1:4 mixture of EtOAc/Hexanes to yield the enantiopure vinyl-BOX ligand as a viscous oil or low-melting solid.

Data Presentation: Optimization of Cyclization

The choice of cyclization reagent profoundly impacts the yield and stereochemical integrity of the final BOX ligand. Table 1 summarizes the optimization data for the cyclization of the vinyl-substituted bis-amide.

Table 1: Optimization of Cyclization Conditions for Vinyl-BOX Ligands

EntryCyclization ReagentBase / AdditiveTemp (°C)Time (h)Yield (%)Enantiomeric Excess (ee %)
1


40 (Reflux)2445>99
2TsClDMAP /

254862>99
3MsCl

0 to 25 18 88 >99
4DAST

-78 to 251275>99

Data Interpretation: While thionyl chloride (


) is a classical reagent for oxazoline synthesis, the elevated temperatures required for cyclization lead to partial degradation of the vinyl groups, resulting in a poor yield (45%). The MsCl/

system (Entry 3) provides the optimal balance of mild reaction conditions, high atom economy, and excellent isolated yields (88%) without compromising the chiral centers[2].

Applications in Drug Development

Once synthesized, these vinyl-BOX ligands are typically complexed with


 to form highly active Lewis acid catalysts. Evans et al. famously demonstrated that Cu-BOX complexes are premier catalysts for the enantioselective aziridination of olefins and hetero-Diels-Alder reactions[3], which are critical steps in the synthesis of complex pharmaceutical APIs. The presence of the vinyl group allows drug development chemists to recover and reuse these expensive chiral catalysts by tethering them to mesoporous silica or polystyrene beads via olefin cross-metathesis.

References

  • Denmark, S. E., Shrestha, B., Rose, B. T., Olen, C. L., Roth, A., Kwong, A. C., & Wang, Y. (2021). "A Unified Strategy for the Asymmetric Synthesis of Highly Substituted 1,2-Amino Alcohols Leading to Highly Substituted Bisoxazoline Ligands." The Journal of Organic Chemistry, 86(4), 3490-3534. URL:[Link]

  • Desimoni, G., Faita, G., & Jørgensen, K. A. (2006). "C2-Symmetric Chiral Bis(Oxazoline) Ligands in Asymmetric Catalysis." Chemical Reviews, 106(9), 3561-3651. URL:[Link]

  • Evans, D. A., Faul, M. M., Bilodeau, M. T., Anderson, B. A., & Barnes, D. M. (1993). "Bis(oxazoline)-copper complexes as chiral catalysts for the enantioselective aziridination of olefins." Journal of the American Chemical Society, 115(12), 5328-5329. URL:[Link]

Sources

Application

Procedure for the Chemoselective N-Protection of (R)-1-Aminobut-3-en-2-ol with Boc or Cbz

Audience: Researchers, scientists, and drug development professionals Application: Synthesis of chiral amino alcohol intermediates, peptide coupling, and API development. Mechanistic Rationale and Chemoselectivity The co...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals Application: Synthesis of chiral amino alcohol intermediates, peptide coupling, and API development.

Mechanistic Rationale and Chemoselectivity

The compound (R)-1-aminobut-3-en-2-ol is a highly versatile chiral building block featuring a primary amine, a secondary allylic alcohol, and a terminal alkene [1]. When integrating this molecule into complex synthetic pipelines—such as the development of nucleoside analogs or peptidomimetics—it is strictly required to mask the primary amine while leaving the secondary hydroxyl group and the alkene intact.

The Challenge of Chemoselectivity

Protecting 1,2-amino alcohols presents a chemoselectivity challenge: avoiding O-acylation (carbonate/carbamate formation on the hydroxyl group) while maximizing N-acylation.

Causality in Reaction Design: The chemoselectivity of this transformation relies on the distinct nucleophilic profiles of the two functional groups. The primary amine nitrogen possesses a highly available lone pair and lower electronegativity compared to the secondary alcohol oxygen. By conducting the reaction under mildly basic aqueous-organic biphasic conditions (pH 8–10), the primary amine remains unprotonated and highly nucleophilic. Conversely, the secondary alcohol (pKa ~15.5) remains protonated and essentially unreactive toward electrophilic acylating agents like di-tert-butyl dicarbonate (Boc


O) or benzyl chloroformate (Cbz-Cl) [2][3].
Base Selection: NaHCO vs. Na CO
  • For Boc Protection: The reaction of the amine with Boc

    
    O generates tert-butanol and carbon dioxide. A mild base like sodium bicarbonate (NaHCO
    
    
    
    ) is perfectly sufficient to act as an acid scavenger and maintain the free-base form of the amine without promoting base-catalyzed side reactions.
  • For Cbz Protection: The reaction with Cbz-Cl (Schotten-Baumann conditions) generates a stoichiometric equivalent of hydrochloric acid (HCl) [4]. A slightly stronger base, such as sodium carbonate (Na

    
    CO
    
    
    
    ), is required to effectively neutralize the generated HCl and prevent the reaction medium from acidifying, which would otherwise protonate the amine and stall the reaction.

Quantitative Data Summary

The following table summarizes the optimized parameters for both N-Boc and N-Cbz protection of (R)-1-aminobut-3-en-2-ol, allowing for rapid comparison during process development.

ParameterN-Boc ProtectionN-Cbz Protection
Reagent Boc

O (Di-tert-butyl dicarbonate)
Cbz-Cl (Benzyl chloroformate)
Equivalents 1.05 – 1.10 eq1.10 – 1.20 eq
Base NaHCO

(1.5 eq)
Na

CO

(2.0 eq)
Solvent System THF / H

O (1:1 v/v)
THF / H

O (1:1 v/v) or DCM / H

O
Temperature 0 °C

Room Temperature
0 °C

Room Temperature
Reaction Time 4 – 12 hours4 – 12 hours
Typical Yield 88% – 95%85% – 92%
Deprotection Acidic (TFA, HCl in Dioxane)Hydrogenolysis (H

, Pd/C) or Lewis Acid

Workflow and Mechanistic Visualizations

G Start (R)-1-aminobut-3-en-2-ol Decision Select Protecting Group Start->Decision Boc N-Boc Protection (Boc2O) Decision->Boc Acid-labile requirement Cbz N-Cbz Protection (Cbz-Cl) Decision->Cbz Hydrogenolysis-labile requirement BocCond Mild Base (NaHCO3) THF/H2O, 0°C to RT Boc->BocCond CbzCond Schotten-Baumann (Na2CO3) THF/H2O, 0°C to RT Cbz->CbzCond BocProd (R)-tert-butyl (2-hydroxybut-3-en-1-yl)carbamate BocCond->BocProd CbzProd (R)-benzyl (2-hydroxybut-3-en-1-yl)carbamate CbzCond->CbzProd

Workflow decision tree for the N-protection of (R)-1-aminobut-3-en-2-ol.

Mechanism Substrate Amino Alcohol (NH2 & OH) N_Attack N-Attack (Fast) High Nucleophilicity Substrate->N_Attack O_Attack O-Attack (Slow) Low Nucleophilicity Substrate->O_Attack Reagent Acylating Agent (Boc2O or Cbz-Cl) Reagent->N_Attack Reagent->O_Attack Product N-Protected Product (Chemoselective) N_Attack->Product Major Pathway SideProduct O-Acylated Product (Minimized by mild base) O_Attack->SideProduct Suppressed

Mechanistic pathway highlighting chemoselective N-acylation over O-acylation.

Experimental Protocols

The following protocols are designed as self-validating systems. TLC monitoring and specific workup washes ensure that unreacted starting materials and byproducts are systematically eliminated.

Protocol A: Synthesis of (R)-tert-butyl (2-hydroxybut-3-en-1-yl)carbamate (N-Boc Protection)

Reagents:

  • (R)-1-aminobut-3-en-2-ol (1.0 equiv)

  • Di-tert-butyl dicarbonate (Boc

    
    O) (1.05 equiv)
    
  • Sodium bicarbonate (NaHCO

    
    ) (1.5 equiv)
    
  • Tetrahydrofuran (THF) and Deionized Water (1:1 v/v)

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve (R)-1-aminobut-3-en-2-ol (1.0 equiv) in the THF/H

    
    O (1:1 v/v) mixture (approx. 0.2 M concentration).
    
  • Base Addition: Add NaHCO

    
     (1.5 equiv) in one portion. Stir the biphasic mixture vigorously and cool the flask to 0 °C using an ice-water bath.
    
  • Acylation: Dissolve Boc

    
    O (1.05 equiv) in a minimal amount of THF and add it dropwise to the cooled reaction mixture over 15 minutes. Rationale: Dropwise addition prevents localized concentration spikes, further suppressing any trace O-acylation.
    
  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 4 to 12 hours. Monitor the reaction via TLC (Ninhydrin stain is highly effective for detecting the disappearance of the primary amine).

  • Quenching & Extraction: Once complete, dilute the mixture with Ethyl Acetate (EtOAc) and separate the layers. Extract the aqueous layer twice more with EtOAc.

  • Washing: Wash the combined organic layers with 0.1 M HCl (to remove any trace unreacted amine), followed by saturated aqueous NaHCO

    
    , and finally brine.
    
  • Isolation: Dry the organic layer over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate under reduced pressure to yield the N-Boc protected product. Purification via flash chromatography (Hexanes/EtOAc) can be performed if trace Boc
    
    
    O remains.
Protocol B: Synthesis of (R)-benzyl (2-hydroxybut-3-en-1-yl)carbamate (N-Cbz Protection)

Reagents:

  • (R)-1-aminobut-3-en-2-ol (1.0 equiv)

  • Benzyl chloroformate (Cbz-Cl) (1.10 equiv)

  • Sodium carbonate (Na

    
    CO
    
    
    
    ) (2.0 equiv)
  • Tetrahydrofuran (THF) and Deionized Water (1:1 v/v)

Step-by-Step Methodology:

  • Preparation: Dissolve (R)-1-aminobut-3-en-2-ol (1.0 equiv) in the THF/H

    
    O (1:1 v/v) mixture in a round-bottom flask.
    
  • Base Addition: Add Na

    
    CO
    
    
    
    (2.0 equiv) to the solution. Ensure the salt is fully dissolved or well-suspended. Cool the mixture to 0 °C in an ice-water bath.
  • Acylation: Carefully add Cbz-Cl (1.10 equiv) dropwise via a syringe over 20 minutes. Rationale: Cbz-Cl is highly reactive and exothermic; controlled addition at 0 °C prevents the degradation of the reagent and preserves the allylic alcohol.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir vigorously for 4 to 12 hours. Monitor via TLC (UV active due to the benzyl ring).

  • Quenching & Extraction: Dilute the reaction mixture with EtOAc. Separate the organic and aqueous layers, extracting the aqueous phase twice with EtOAc.

  • Washing: Wash the combined organic extracts with water, then brine. Note: Avoid strong acidic washes here if the allylic alcohol shows sensitivity, though a mild 0.1 M HCl wash is generally tolerated.

  • Isolation: Dry over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate in vacuo. The crude product is typically purified by silica gel column chromatography to remove benzyl alcohol byproducts.

References

  • Title: Synthesis of DNA Oligodeoxynucleotides Containing Site-Specific 1,3-Butadiene-Deoxyadenosine Lesions Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

  • Title: Boc-Protected Amino Groups Source: Organic Chemistry Portal URL: [Link]

  • Title: Cbz-Protected Amino Groups Source: Organic Chemistry Portal URL: [Link]

  • Title: 5-Chloro-8-nitro-1-naphthoyl (NNap): A Selective Protective Group for Amines and Amino Acids Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

Method

Application Note: Advanced Cyclization Strategies for the Synthesis of (R)-5-Vinyl-2-oxazolidinone

Executive Summary The (R)-5-vinyl-2-oxazolidinone scaffold is a highly versatile chiral building block in modern organic synthesis and medicinal chemistry. It serves as a critical intermediate in the enantioselective syn...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The (R)-5-vinyl-2-oxazolidinone scaffold is a highly versatile chiral building block in modern organic synthesis and medicinal chemistry. It serves as a critical intermediate in the enantioselective synthesis of nonproteinogenic amino acids—such as statine, AHPPA, and (2S,3R)-3-amino-2-hydroxydecanoic acid—which are essential pharmacophores in HIV protease inhibitors and renin inhibitors[1],[2].

The utility of the 5-vinyl-2-oxazolidinone core lies in its dual functionality: the oxazolidinone ring acts as a rigid stereodirecting protecting group for vicinal amino alcohols, while the terminal vinyl group provides a synthetic handle for cross-metathesis, hydroformylation, or oxidative cleavage[1]. This application note details the mechanistic causality, comparative data, and validated step-by-step protocols for the cyclization methods used to synthesize this critical scaffold.

Mechanistic Overview of Cyclization Strategies

The construction of the 2-oxazolidinone ring bearing a C5-vinyl substituent relies on exploiting the stereochemistry of chiral precursors. The field has evolved from classical phosgene-mediated cyclizations to modern, green-chemistry-aligned transition-metal catalysis.

Strategy A: Classical Carbonate/Phosgene-Mediated Cyclization

The traditional approach utilizes chiral pool starting materials, such as D-glucosamine or


-D-lyxofuranosyl phenyl sulfone[1],[2]. Following reductive 

-elimination (typically zinc-mediated) to form a terminal olefin adjacent to a vicinal amino alcohol, the system is cyclized using a carbonylating agent.
  • Causality & Choice of Reagent: While phosgene is the classical reagent, modern protocols utilize triphosgene (bis(trichloromethyl) carbonate) or 1,1'-carbonyldiimidazole (CDI) . Triphosgene is a solid that safely delivers three equivalents of phosgene in situ, minimizing inhalation hazards while ensuring complete conversion. Base (e.g., triethylamine or NaOMe) is required to neutralize the generated HCl and drive the intramolecular nucleophilic attack of the alkoxide onto the carbamoyl chloride intermediate[2].

Strategy B: Palladium-Catalyzed Strain-Release CO₂ Cycloaddition

A highly elegant and environmentally benign method involves the palladium-catalyzed ring expansion of chiral 2-vinylaziridines using ambient carbon dioxide (CO₂)[3].

  • Causality & Choice of Reagent: Vinylaziridines possess immense Pitzer strain. A Pd(0) catalyst coordinates to the vinyl group and undergoes oxidative addition, opening the aziridine to form a zwitterionic

    
    -
    
    
    
    -allyl palladium intermediate. Despite being non-polar, CO₂ acts as an excellent electrophile, capturing the nitrogen anion to form a carbamate. Subsequent intramolecular attack of the carbamate onto the
    
    
    -allyl complex (reductive elimination) yields the 5-vinyl-2-oxazolidinone with complete retention of enantiopurity[3].
Strategy C: Palladium-Catalyzed Isocyanate Cycloaddition

Similar to Strategy B, 2-vinyloxiranes can undergo stereoselective Pd(0)-catalyzed cycloaddition with isocyanates to form oxazolidinones[4]. This relies on the dynamic kinetic asymmetric transformation of the


-allyl palladium intermediate.

Comparative Data of Cyclization Methods

The following table summarizes the quantitative and operational metrics of the primary cyclization strategies to guide synthetic planning.

Cyclization MethodPrecursorCarbonyl SourceCatalyst / ReagentsYield (%)Enantiomeric Excess (ee)Green Chemistry Profile
Classical Carbonylation Chiral Allylic Amino AlcoholTriphosgene / CDIEt₃N or NaOMe80 - 88%>98% (Retention)Low (Toxic reagents, high waste)
Strain-Release Aziridine Opening Chiral 2-VinylaziridineCO₂ (1 atm)Pd(PPh₃)₄, Quaternary Ammonium Salt85 - 95%>99% (Retention)High (Utilizes ambient CO₂, high atom economy)
Vinyloxirane Cycloaddition Chiral 2-VinyloxiraneAryl/Alkyl IsocyanatePd(OAc)₂, PPh₃75 - 97%>95% (Ligand dependent)Moderate (Requires isocyanates)

Visualizing the Synthetic Workflows

Workflow A D-Glucosamine (Chiral Pool) B Iodination & Reductive β-Elimination (Zn) A->B C Chiral Allylic Amino Alcohol B->C D Cyclization (NaOMe or Triphosgene) C->D E (R)-5-Vinyl-2-oxazolidinone Intermediate D->E F Statine / AHPPA (HIV Protease Inhibitors) E->F Cross-Metathesis / Oxidation

Synthetic workflow from D-glucosamine to biologically active nonproteinogenic amino acids.

G N1 2-Vinylaziridine (Chiral Substrate) N2 Pd(0) Catalyst Coordination N1->N2 + Pd(PPh₃)₄ N3 η³-π-Allyl Palladium Intermediate N2->N3 Oxidative Addition Ring Opening N4 CO₂ Insertion (Strain-Release) N3->N4 + CO₂ (1 atm) N5 (R)-5-Vinyl-2-oxazolidinone (Target Scaffold) N4->N5 Reductive Elimination Cyclization

Mechanism of Pd-catalyzed CO2 insertion into 2-vinylaziridines.

Experimental Protocols

Protocol A: Palladium-Catalyzed Cycloaddition of 2-Vinylaziridine with CO₂

This protocol utilizes ambient carbon dioxide as an environmentally benign C1 source, leveraging strain-release pericyclic principles[3].

Materials:

  • Chiral (R)-2-vinylaziridine derivative (1.0 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

  • Tetrabutylammonium bromide (TBAB) (0.1 mmol, 10 mol%)

  • Anhydrous Tetrahydrofuran (THF) (10 mL)

  • Carbon dioxide (CO₂) gas (Balloon grade, 1 atm)

Step-by-Step Procedure:

  • System Preparation: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar. Purge the flask with argon for 15 minutes to ensure an oxygen-free environment, which is critical to prevent the oxidation of the Pd(0) catalyst.

  • Catalyst Loading: Add Pd(PPh₃)₄ (58 mg, 5 mol%) and TBAB (32 mg, 10 mol%) to the flask. The quaternary ammonium salt acts as a phase-transfer catalyst and stabilizes the zwitterionic intermediate.

  • Solvent and Substrate Addition: Inject anhydrous THF (10 mL) via syringe, followed by the addition of the (R)-2-vinylaziridine (1.0 mmol).

  • CO₂ Introduction: Evacuate the flask briefly and backfill with CO₂ using a double-layered balloon. Repeat this purge cycle three times to saturate the solvent with CO₂.

  • Cyclization: Stir the reaction mixture at room temperature (25 °C) under a constant 1 atm pressure of CO₂ for 12–16 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 7:3) until the complete disappearance of the aziridine spot.

  • Workup: Vent the CO₂ and concentrate the reaction mixture under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with Hexanes/EtOAc gradients) to afford the pure (R)-5-vinyl-2-oxazolidinone.

Protocol B: Triphosgene-Mediated Cyclization of Chiral Allylic Amino Alcohols

This protocol is ideal for substrates derived from chiral pools (e.g., D-glucosamine) where the vicinal amino alcohol is already established[2].

Materials:

  • Chiral 1-amino-3-buten-2-ol derivative (1.0 mmol)

  • Triphosgene (0.4 mmol, 1.2 equivalents of phosgene)

  • Triethylamine (Et₃N) (3.0 mmol)

  • Anhydrous Dichloromethane (DCM) (15 mL)

Step-by-Step Procedure:

  • Substrate Dissolution: In a flame-dried 50 mL round-bottom flask under argon, dissolve the chiral allylic amino alcohol (1.0 mmol) in anhydrous DCM (10 mL).

  • Base Addition: Add triethylamine (0.42 mL, 3.0 mmol) to the solution. Scientific Causality: Et₃N acts as an acid scavenger for the HCl generated during the reaction, preventing the protonation of the amine which would otherwise halt the nucleophilic attack.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Triphosgene Addition: In a separate vial, dissolve triphosgene (118 mg, 0.4 mmol) in anhydrous DCM (5 mL). Add this solution dropwise to the reaction mixture over 15 minutes. Caution: Triphosgene is highly toxic; perform this step in a well-ventilated fume hood.

  • Cyclization: Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature and stir for an additional 2 hours.

  • Quenching & Workup: Quench the reaction by adding saturated aqueous NH₄Cl (10 mL). Separate the organic layer and extract the aqueous layer with DCM (2 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify via silica gel chromatography to isolate the target (R)-5-vinyl-2-oxazolidinone.

References

1.[1] Stereoselective Synthesis of the Nonproteinogenic Amino Acid (2S,3R)-3-Amino-2-hydroxydecanoic Acid from (4S,5S)-4-Formyl-5-vinyl-2-oxazolidinone. The Journal of Organic Chemistry - ACS Publications. Available at:[Link] 2.[2] Statine and a Related Compound, (3S,4S)-AHPPA, from D-Glucosamine as a Chiral Pool. Bulletin of the Chemical Society of Japan. Available at:[Link] 3.[3] Ring Expansion of Vinylaziridines through the Strain-Release Pericyclic Reaction: Recent Developments and Applications. Molecules (PMC). Available at:[Link] 4.[4] Room Temperature Ring-Opening Cyclization Reactions of 2-Vinylaziridines with Isocyanates, Carbodiimides, and Isothiocyanates Catalyzed by [Pd(OAc)2]/PPh3. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

Sources

Application

Application Note: Enantioselective Synthesis of Vinyl Amino Alcohols via Hydrolytic Kinetic Resolution (HKR)

Executive Summary Vinyl amino alcohols are indispensable pharmacophores and chiral building blocks, heavily utilized in the synthesis of azasugars, sphingosines, and complex alkaloids 1[1]. Historically, accessing these...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Vinyl amino alcohols are indispensable pharmacophores and chiral building blocks, heavily utilized in the synthesis of azasugars, sphingosines, and complex alkaloids 1[1]. Historically, accessing these motifs in high enantiomeric purity required expensive asymmetric epoxidations or reliance on the chiral pool. The advent of Jacobsen’s Hydrolytic Kinetic Resolution (HKR) revolutionized this pathway, enabling the use of inexpensive, racemic commodity chemicals—such as butadiene monoepoxide—to generate enantiopure (>99% ee) vinyl epoxides. These resolved intermediates are subsequently ring-opened via regioselective aminolysis to yield high-value chiral amino alcohols [[2]](2].

This application note details the mechanistic causality, workflow, and self-validating protocols required to execute this tandem methodology successfully.

Mechanistic Insights & Causality

Bimetallic Cooperative Activation in HKR

The HKR of terminal epoxides is catalyzed by chiral (salen)Co(III) complexes (e.g., (R,R)-1·OAc). The reaction exhibits a second-order dependence on the catalyst, dictating a bimetallic cooperative mechanism: one Co(III) metal center acts as a Lewis acid to bind and activate the epoxide oxygen, while a second Co(III) center delivers the nucleophile (water) 3[3]. Because the chiral environment of the matched (salen) ligand heavily disfavors the transition state for one enantiomer, the selectivity factor (


) typically exceeds 50, and often surpasses 200 4[4].

Causality in Catalyst Selection: The acetate counterion (OAc⁻) is strictly required. It facilitates the bimetallic transition state and enhances catalyst lifetime compared to other counterions.

Regioselective Aminolysis

Once the enantiopure vinyl epoxide is isolated, it must be converted to the amino alcohol. For unsubstituted vinyl epoxides like butadiene monoepoxide, hard nucleophiles (such as primary amines) preferentially attack the less sterically hindered terminal carbon via an


 pathway [[1]](1].

Causality in Reagent Stoichiometry: This regioselectivity is critical because attack at the internal carbon (


) would destroy the terminal vinyl group. By using a large excess of the amine, the reaction is driven exclusively toward the desired 1-amino-3-buten-2-ol derivative, suppressing unwanted secondary alkylations.

Experimental Workflow & Logical Relationships

HKR_Aminolysis A Racemic Vinyl Epoxide (e.g., Butadiene Monoepoxide) B Jacobsen's HKR (R,R)-(salen)Co(III)OAc + H2O A->B Kinetic Resolution (0.55 eq H2O) C Enantiopure (S)-Vinyl Epoxide (>99% ee, Unreacted) B->C Distillation (Volatile) D (R)-Vinyl Diol (Hydrolyzed Byproduct) B->D Aqueous Extraction (Water Soluble) E Regioselective Aminolysis (Excess R-NH2) C->E SN2 Nucleophilic Attack F Chiral Vinyl Amino Alcohol (1-Amino-3-buten-2-ol derivative) E->F Ring-Opening (High Regioselectivity)

Workflow for the HKR and regioselective aminolysis of vinyl epoxides to chiral amino alcohols.

Quantitative Data & Substrate Scope

The following table summarizes the performance metrics of the HKR and subsequent aminolysis for common vinyl epoxides. Data reflects standard conditions utilizing 0.5 mol% (salen)Co(III)OAc 5[5].

SubstrateCatalyst Loading (mol%)Selectivity Factor (

)
Epoxide ee (%)Aminolysis Yield (%)Regioselectivity (Terminal:Internal)
Butadiene Monoepoxide 0.5> 200> 9985 - 92> 95:5
Isoprene Oxide 0.5> 100> 9980 - 88> 90:10
Styrene Oxide 0.5> 50> 9985 - 90> 95:5

Self-Validating Experimental Protocols

Phase 1: Catalyst Activation

Commercially available (salen)Co(II) is a precatalyst and must be oxidized to the Co(III) active species prior to use.

  • Dissolution: Dissolve (R,R)-(salen)Co(II) (0.5 mol% relative to the target epoxide) in toluene (10 mL per mmol of catalyst).

  • Oxidation: Add glacial acetic acid (2.0 equivalents relative to catalyst). Stir the mixture open to the ambient atmosphere at room temperature for 30 minutes.

  • Validation Check: Monitor the color shift. The solution must transition from a bright red to a dark, opaque brown, indicating successful oxidation to Co(III). Do not proceed if the color remains red.

  • Isolation: Remove the solvent in vacuo. The resulting (R,R)-(salen)Co(III)OAc should be isolated as a dark brown solid and used immediately.

Phase 2: HKR of Butadiene Monoepoxide

0.55 equivalents of water are used (a slight excess over the theoretical 0.50 eq) to ensure the complete destruction of the faster-reacting enantiomer, guaranteeing >99% ee of the remaining epoxide.

  • Preparation: Cool a reaction flask containing the activated (R,R)-(salen)Co(III)OAc to 0 °C using an ice bath.

  • Substrate Addition: Add racemic butadiene monoepoxide (1.0 eq) neat. Note: No solvent is required, maximizing atom economy and volumetric productivity.

  • Hydrolysis: Slowly add

    
     (0.55 eq) dropwise over 15 minutes.
    
    • Causality: The ring-opening reaction is highly exothermic at larger scales (>1 mmol). Dropwise addition and cooling prevent thermal runaway, which would otherwise degrade enantioselectivity 6[6].

  • Incubation: Remove the ice bath, warm to room temperature, and stir for 12–18 hours.

  • Validation Check: At approximately 20% conversion (roughly 2 hours), sample 10 µL of the reaction mixture and analyze via chiral GC. Calculate

    
    . If 
    
    
    
    , halt the reaction and verify catalyst integrity.
  • Purification: Isolate the unreacted (S)-butadiene monoepoxide via direct vacuum distillation (bp 66 °C). The volatile epoxide distills over cleanly, leaving the higher-boiling (R)-3-butene-1,2-diol and the catalyst in the distillation pot.

Phase 3: Regioselective Aminolysis

A large excess of amine is utilized to prevent multiple alkylations and to strictly enforce the


 regioselectivity.
  • Reaction Setup: Transfer the distilled, enantiopure (S)-butadiene monoepoxide to a pressure-resistant reaction vial.

  • Nucleophilic Attack: Add a neat, liquid primary amine (e.g., allylamine, 5.0 eq). If using a solid amine, dissolve both reagents in a minimal amount of isopropanol.

  • Heating: Seal the vial and heat to 60 °C for 12 hours behind a blast shield.

  • Validation Check: Monitor the disappearance of the epoxide via TLC (staining with

    
    ). The epoxide spot (
    
    
    
    ~0.8 in 1:1 Hexanes:EtOAc) must be completely consumed.
  • Workup: Concentrate the mixture in vacuo to remove the excess volatile amine.

  • Final Purification: Purify the resulting (S)-1-amino-3-buten-2-ol derivative via flash chromatography (DCM/MeOH/NH₄OH gradient) to remove any trace

    
     byproducts.
    

References

  • Vinyl Epoxides in Organic Synthesis Chemical Reviews - ACS Public
  • Jacobsen Group Research - Bimetallic Cooperative Activ
  • Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes. Practical Synthesis of Enantioenriched Terminal Epoxides and 1,2-Diols Journal of the American Chemical Society / PubMed
  • US6800766B2 - Hydrolytic kinetic resolution of cyclic substrates Google P
  • A broadly applicable and practical oligomeric (salen) Co catalyst for enantioselective epoxide ring-opening reactions PMC / NIH

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Distillation &amp; Stabilization of (R)-1-aminobut-3-en-2-ol

Topic: Preventing polymerization of (R)-1-aminobut-3-en-2-ol during distillation. Case ID: DIST-AM-VIN-001 Support Tier: Level 3 (Senior Application Scientist) Executive Summary Distilling (R)-1-aminobut-3-en-2-ol (CAS:...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Preventing polymerization of (R)-1-aminobut-3-en-2-ol during distillation. Case ID: DIST-AM-VIN-001 Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

Distilling (R)-1-aminobut-3-en-2-ol (CAS: 118104-98-2 for specific isomer; generic 13269-47-1) presents a "dual-threat" chemical challenge. You are managing two reactive functional groups: a vinyl group susceptible to radical polymerization and a primary amine susceptible to oxidation and nucleophilic attack.

The failure mode described as "gunking" or "gelation" is almost certainly radical polymerization initiated by thermal stress or peroxides, potentially catalyzed by the amine itself. This guide provides a self-validating protocol to isolate this chiral synthon without degrading its optical purity or chemical stability.

Module 1: The Mechanism of Failure

Before attempting distillation, you must understand why your previous attempts may have failed.

The Polymerization Pathway

The vinyl group (


) in your molecule is electron-rich. Under heat (

), it undergoes auto-initiation. If the crude mixture contains traces of peroxides (common if extracted with THF or ethers), these act as radical initiators.
  • The "Oxygen Paradox": Standard inhibitors like Hydroquinone (HQ) or MEHQ require dissolved oxygen to function. However, oxygen causes your amine to oxidize (turning the distillate brown/black). Therefore, MEHQ is NOT recommended for this specific application.

  • The Solution: You require an anaerobic inhibitor that functions effectively under high vacuum and inert gas.

Visualizing the Risk

The following diagram illustrates the decision logic and failure points.

PolymerizationRisk Start Crude (R)-1-aminobut-3-en-2-ol Heat Heat (>100°C) Start->Heat Peroxides Peroxides (from THF/Ether) Start->Peroxides Inhibitor Add Phenothiazine (PTZ) Start->Inhibitor Step 1 Radical Free Radical Formation Heat->Radical Peroxides->Radical Polymer Polymerization (Gel/Tar) Radical->Polymer Unchecked Inhibitor->Radical Scavenges Radicals VacDist High Vacuum Distillation Inhibitor->VacDist Step 2 Product Purified Product VacDist->Product < 80°C Pot Temp

Figure 1: Failure analysis of vinyl-amino alcohol distillation. Red paths indicate failure modes; Green paths indicate the stabilization protocol.

Module 2: Pre-Distillation Checklist

Do not proceed until these three parameters are verified.

Inhibitor Selection (Critical)
InhibitorSuitabilityWhy?
Phenothiazine (PTZ) Recommended Functions anaerobically (no

needed). High boiling point (

), so it stays in the pot and does not contaminate distillate.
MEHQ / Hydroquinone Avoid Requires

to work. Introducing air oxidizes the amine group.
BHT Secondary Good, but lower boiling point (

) means it might co-distill with your product if vacuum is not managed well.
Peroxide Test

If your crude material was extracted using THF, Dioxane, or MTBE:

  • Test: Use Quantofix® Peroxide strips.

  • Action: If peroxides >5 mg/L, treat the crude solution with aqueous Sodium Metabisulfite or Sodium Thiosulfate before concentration. Peroxides are potent polymerization initiators.

pH Adjustment

Ensure the crude is basic (pH > 10).

  • Reasoning: If the amine is protonated (salt form), it will not distill. If the solution is acidic, acid-catalyzed polymerization of the vinyl group is possible.

Module 3: The Distillation Protocol

This protocol is designed for a batch size of 10g – 500g.

Apparatus: Short-path distillation head (Vigreux columns are discouraged due to pressure drop) or Wiped Film Evaporator (WFE) for scales >100g.

Step-by-Step Methodology
  • Charge the Pot:

    • Load crude (R)-1-aminobut-3-en-2-ol.

    • Add Inhibitor: Add Phenothiazine (PTZ) at 500–1000 ppm (0.05% - 0.1% w/w).

    • Note: Do not worry about PTZ color (green/blue); it will remain in the pot residue.

  • Add a "Chaser" (Optional but Recommended):

    • Add a high-boiling inert oil (e.g., Mineral Oil or PEG-400) equal to 20% of the pot volume.

    • Why? This acts as a heat transfer medium when the pot volume gets low, preventing the "dry pot" overheating that triggers polymerization at the very end of the run.

  • Establish Vacuum:

    • Target Pressure: < 5 mbar (preferably < 1 mbar).

    • Goal: Reduce the boiling point to < 75°C .

    • Data: At atmospheric pressure, this molecule boils >170°C, which guarantees polymerization. At 9 mbar, it boils ~65-70°C [1].[1]

  • Heating Ramp:

    • Start stirring vigorously.

    • Slowly raise oil bath temperature. Do not exceed a

      
       of 20°C  between the bath and the internal pot temperature.
      
    • Collect the main fraction when the head temperature stabilizes.

  • Inert Break:

    • When the distillation is complete, break the vacuum with Nitrogen or Argon , never air.

Module 4: Troubleshooting (FAQ)

Q: The material in the flask turned into a solid gel/rubber. What happened? A: This is "runaway radical polymerization."

  • Cause: Insufficient inhibitor, presence of peroxides, or temperature >120°C.

  • Fix: Increase PTZ loading to 2000 ppm. Ensure vacuum is strong enough to keep pot temperature below 80°C. Check feed solvents for peroxides.

Q: My distillate is clear initially but turns brown after a few hours. A: Oxidative degradation of the amine.

  • Cause: Exposure to air.[2][3]

  • Fix: Store the product under Nitrogen/Argon at 4°C. The vinyl group and amine are both sensitive.

Q: Can I use a salt formation method instead of distillation? A: Yes, and it is often safer for this class of compounds.

  • Protocol: Dissolve crude in dry Ethanol/EtOAc and add 1 equivalent of Oxalic Acid or HCl (in dioxane). The salt will precipitate.

  • Pros: Avoids heat entirely; prevents polymerization.

  • Cons: You must free-base it later if the next step requires the free amine.

Q: The boiling point is fluctuating wildly. A: You are likely "bumping" or have varying vacuum levels.

  • Fix: Use a Claisen adapter with a capillary bleed (using Nitrogen) or a magnetic stir bar that is sized correctly for the flask. Ensure your vacuum pump has a ballast open if solvents are still stripping off.

Module 5: Workflow Visualization

Use this logic flow to determine the correct isolation path for your specific batch conditions.

IsolationLogic Input Crude Reaction Mix CheckState Is it a Solid or Oil? Input->CheckState Solid Solid CheckState->Solid Yes Oil Oil CheckState->Oil No Recryst Recrystallization Solid->Recryst CheckScale Scale > 100g? Oil->CheckScale Salt Alternative: Salt Formation (Oxalate/HCl) Oil->Salt If Thermal Instability High WFE Wiped Film Evaporator (Residence time < 1 min) CheckScale->WFE Yes (High Risk) ShortPath Short Path Distillation (Add PTZ Inhibitor) CheckScale->ShortPath No (Lab Scale)

Figure 2: Decision matrix for isolation methodology based on physical state and scale.

References

  • Medicines for All Institute (M4ALL). (2019). Process Development Report: Synthesis of (R)-3-aminobutan-1-ol. (Note: Provides boiling point/vacuum correlations for chemically analogous amino-butanols). Link

  • PubChem. (2025).[4] Compound Summary: 1-aminobut-3-en-2-ol.[4][5] National Library of Medicine. Link

  • BenchChem. (2025).[2] How to avoid polymerization of allylic amines during reaction. Link

  • Google Patents. (2001). Process for polymerization of allylic compounds (US6303723B1). (Describes the difficulty of polymerizing allylic amines, implying their stability conditions). Link

  • Sigma-Aldrich. (2024). Product Specification: 3-Aminobutan-2-ol. (Analogous structure physical properties). Link

Sources

Optimization

Improving regioselectivity in butadiene monoepoxide aminolysis

Welcome to the Advanced Catalysis Technical Support Center . As a Senior Application Scientist, I have designed this diagnostic guide to address one of the most notoriously challenging transformations in organic synthesi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Catalysis Technical Support Center . As a Senior Application Scientist, I have designed this diagnostic guide to address one of the most notoriously challenging transformations in organic synthesis: the regioselective and enantioselective aminolysis of butadiene monoepoxide (BME).

Because BME (2-vinyloxirane) possesses multiple electrophilic sites, nucleophilic attack can yield a complex mixture of regioisomers. This guide bypasses generic advice, providing you with field-proven, mechanistically grounded solutions to force absolute regiocontrol and stereocontrol in your workflows.

Module 1: The Mechanistic Diagnostic Desk

Before troubleshooting, we must understand the causality of failure. BME aminolysis fails when the inherent reactivity of the vinyloxirane system is not overridden by catalyst control.

BME_Pathways BME Butadiene Monoepoxide (Racemic Mixture) Branched 1,2-Amino Alcohol (Branched Regioisomer) BME->Branched Pd(0) / Chiral DACH Ligand Soft/Acidic Amine Linear 1,4-Amino Alcohol (Linear Regioisomer) BME->Linear Pd(0) / Achiral Ligand Anionic Nucleophile Terminal 1-Amino-3-buten-2-ol (Terminal SN2 Product) BME->Terminal Uncatalyzed / Aliphatic Amine Classical SN2

Competing regiochemical pathways in butadiene monoepoxide aminolysis.

FAQ 1: Why am I getting linear (1,4-addition) products instead of the branched (1,2-addition) regioisomer?

The Causality: If you are using standard Palladium-Catalyzed Asymmetric Allylic Alkylation (Pd-AAA) conditions with hard or purely anionic nucleophiles (like sodium malonate), the nucleophile will attack the least sterically hindered terminus of the intermediate


-allyl palladium complex, yielding the linear 1,4-product.
The Solution:  To force branched 1,2-addition, you must use a soft, acidic nucleophile (such as phthalimide or nucleobases) in conjunction with a chiral DACH-naphthyl ligand. Upon ionization of BME, the epoxide oxygen becomes an alkoxide/alcohol. This oxygen acts as an internal directing group, hydrogen-bonding with the acidic proton of the incoming nucleophile and guiding the attack to the adjacent, more sterically hindered proximal carbon (C2) .
FAQ 2: My starting BME is a cheap racemic mixture. How do I achieve high enantioselectivity without kinetic resolution wasting 50% of my material?

The Causality: You must leverage a Dynamic Kinetic Asymmetric Transformation (DYKAT). When racemic BME reacts with Pd(0), both the (R) and (S) enantiomers ionize to form diastereomeric


-allyl palladium complexes. Because these complexes equilibrate faster than the nucleophilic attack occurs, a sterically demanding chiral ligand (like Trost's DACH-naphthyl ligand) will artificially raise the transition state energy of one pathway. This funnels 100% of the racemic starting material into a single, enantiopure product .

DYKAT_Mech Racemic (R)-BME & (S)-BME (Racemic Starting Material) Pd_Complex π-Allyl Palladium Complex (Rapid Equilibration) Racemic->Pd_Complex Pd(0) Ionization H_Bond Alkoxide-Directed Hydrogen Bonding Pd_Complex->H_Bond Trost DACH Ligand Conformational Control Product Enantiopure Branched Amino Alcohol (>99% ee) H_Bond->Product Regioselective Attack at Proximal Carbon

Palladium-catalyzed DYKAT mechanism for regioselective BME aminolysis.

FAQ 3: Can I use aliphatic amines directly while maintaining regioselectivity?

The Causality: Direct use of aliphatic amines typically triggers an uncatalyzed classical SN2 attack at the terminal C1 carbon, bypassing the metal catalyst and destroying enantiocontrol . The Solution: Do not use aliphatic amines directly in Pd-catalyzed BME ring openings. Instead, use phthalimide as an ammonia surrogate. The resulting enantiopure phthalimide derivative can be easily deprotected via hydrazine (Gabriel synthesis conditions) to yield the primary aliphatic amine with absolute retention of regiochemistry and stereochemistry.

Module 2: Quantitative Data Matrix

To guide your catalyst and nucleophile selection, refer to the following field-validated data matrix comparing regioselectivity and enantiomeric excess (ee) based on the reaction system.

Catalyst SystemNucleophileMajor RegioisomerEnantiomeric Excess (ee)Reference
None (Uncatalyzed) Aliphatic AminesTerminal (C1)N/A (Racemic)
Pd(0) / Achiral Ligand Sodium MalonateLinear (C4)N/A
Pd(0) / (R,R)-DACH-naphthyl Di-Boc-adenosineBranched (C2)92%
Pd(0) / (R,R)-DACH-naphthyl PhthalimideBranched (C2)>99%

Module 3: Self-Validating Experimental Protocol

Procedure: Pd-Catalyzed DYKAT of Racemic BME with Phthalimide This methodology is engineered as a self-validating system. Do not proceed to subsequent steps unless the validation criteria of the current step are met.

Step 1: Catalyst Pre-Activation

  • In a flame-dried Schlenk tube under an argon atmosphere, combine

    
     (2.0 mol%) and the chiral 
    
    
    
    -DACH-naphthyl ligand (6.0 mol%).
  • Add anhydrous

    
     to achieve a 0.02 M concentration.
    
  • Stir at room temperature for 20 minutes.

  • Validation Check 1: The solution must transition from a pale yellow suspension to a homogeneous, deep orange/red solution. If the solution remains pale or cloudy, the active Pd(0) species has not formed (likely due to oxygen contamination or inactive ligand). Abort and restart.

Step 2: Nucleophile and Substrate Addition

  • Add phthalimide (1.05 equivalents) and

    
     (5.0 mol%) to the active catalyst solution.
    
  • Add racemic butadiene monoepoxide (1.0 equivalent) in one unbroken portion via a gas-tight syringe.

  • Stir the reaction mixture at room temperature for 18 hours.

  • Validation Check 2: Monitor via TLC (Hexanes/EtOAc 7:3). The complete disappearance of the BME spot and the emergence of a single, highly UV-active spot (the phthalimide derivative) confirms successful conversion. If a secondary lower-Rf spot appears, it indicates linear 1,4-addition (check your ligand purity).

Step 3: Workup and Isolation

  • Quench the reaction by diluting with deionized

    
    .
    
  • Separate the phases and extract the aqueous layer with

    
     (
    
    
    
    mL).
  • Dry the combined organic phases over anhydrous

    
    , filter, and concentrate under vacuum.
    
  • Purify via flash column chromatography to afford the pure branched 1,2-amino alcohol.

  • Validation Check 3 (Critical): Analyze the purified product via Chiral HPLC (e.g., DAICEL CHIRALCEL OD-H column). A successful DYKAT will present a single peak corresponding to

    
     ee. If two peaks are observed, the dynamic equilibration of the 
    
    
    
    -allyl palladium intermediate failed, indicating insufficient catalyst loading or premature nucleophilic attack.

References

  • Dynamic Kinetic Asymmetric Transformation of Diene Monoepoxides: A Practical Asymmetric Synthesis of Vinylglycinol, Vigabatrin, and Ethambutol Journal of the American Chemical Society[Link]

  • Palladium-catalyzed allylic amination: a powerful tool for the enantioselective synthesis of acyclic nucleoside phosphonates Organic & Biomolecular Chemistry[Link]

  • Nucleophilic Transformations of Lewis Acid-Activated Disubstituted Epoxides with Catalyst-Controlled Regioselectivity The Journal of Organic Chemistry[Link]

Troubleshooting

Technical Support Center: Maintaining Stereochemical Integrity of (R)-1-aminobut-3-en-2-ol

Welcome to the technical support resource for (R)-1-aminobut-3-en-2-ol. This guide is intended for researchers, scientists, and drug development professionals who are utilizing this chiral building block and need to ensu...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for (R)-1-aminobut-3-en-2-ol. This guide is intended for researchers, scientists, and drug development professionals who are utilizing this chiral building block and need to ensure its enantiomeric purity, particularly when faced with high-temperature applications. This document provides in-depth troubleshooting advice, preventative strategies, and validated protocols to help you avoid racemization and maintain the stereochemical integrity of your compound.

Understanding the Challenge: Why Does (R)-1-aminobut-3-en-2-ol Racemize at High Temperatures?

(R)-1-aminobut-3-en-2-ol is a vicinal amino alcohol with an allylic alcohol moiety. This specific arrangement of functional groups makes the chiral center at C2 susceptible to racemization under thermal stress. While direct literature on the thermal racemization of this exact molecule is limited, the mechanism can be inferred from well-established principles of organic chemistry concerning allylic systems.

The most probable pathway for racemization at elevated temperatures is through a[1][1]-sigmatropic rearrangement, specifically an aza-Wittig-type rearrangement of a derivative, or through the formation of a resonance-stabilized, achiral carbocation intermediate, especially under acidic conditions.[2][3][4] The lone pairs on both the nitrogen and oxygen atoms can participate in electronic shifts that facilitate the temporary loss of chirality. The key is that for racemization to occur, a bond to the stereocenter must be broken and then reformed in a non-stereospecific manner.[5]

Frequently Asked Questions (FAQs)

Q1: At what temperature should I become concerned about the racemization of (R)-1-aminobut-3-en-2-ol?

A1: There is no single "racemization temperature," as the rate of racemization is highly dependent on factors such as the solvent, pH, and the presence of catalysts. However, as a general guideline, thermal stress above 60-80°C should be considered a risk factor, and you should actively monitor the enantiomeric excess (ee) of your material. Reactions requiring temperatures exceeding 100°C warrant preventative measures, such as the use of protecting groups.

Q2: Can the choice of solvent affect the rate of racemization?

A2: Absolutely. Polar, protic solvents (like alcohols) can stabilize charged, achiral intermediates that may form during a racemization process, thereby accelerating it. Aprotic, non-polar solvents are often preferred to minimize this risk.[6]

Q3: My downstream reaction is performed in an acidic medium. Does this increase the risk of racemization?

A3: Yes, acidic conditions significantly increase the risk. The acidic proton can protonate the hydroxyl group, turning it into a good leaving group (water). The departure of water would generate a resonance-stabilized allylic carbocation, which is planar and achiral. Re-addition of water (or another nucleophile) can then occur from either face, leading to a racemic mixture.[4]

Q4: How can I accurately determine if my sample has started to racemize?

A4: Visual inspection or standard techniques like TLC are insufficient. You must use a chiral analytical method to determine the enantiomeric excess (ee). The most common and reliable methods are Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Gas Chromatography (GC).[7][8][9] NMR spectroscopy with a chiral solvating or derivatizing agent can also be effective.[7]

Q5: What is the most effective strategy to prevent racemization at high temperatures?

A5: The most robust strategy is to protect one or both of the reactive functional groups (the amine and the alcohol).[10][11] By converting these groups into less reactive derivatives, you alter the electronic properties of the molecule and block the mechanistic pathways that lead to racemization. The tert-butoxycarbonyl (Boc) group for the amine is a highly effective and common choice.[12]

Troubleshooting Guide: Identifying and Solving Racemization Issues

Symptom / Observation Potential Cause Recommended Solution(s)
Loss of optical rotation in the product. Racemization has likely occurred.1. Confirm with Chiral HPLC/GC: Quantify the enantiomeric excess (ee) to determine the extent of racemization.[13] 2. Review Reaction Temperature: Lower the reaction temperature if possible. Even a 10°C reduction can significantly slow racemization.[6]
Chiral HPLC shows a new peak, and the peak for the (R)-enantiomer is diminished. The new peak is likely the (S)-enantiomer, confirming racemization.1. Implement Protecting Group Strategy: Protect the amine group with a Boc anhydride before the high-temperature step. (See Protocol 1).[14][15] 2. Use a Non-Nucleophilic Base: If a base is required, switch to a sterically hindered, non-nucleophilic base like 2,6-lutidine or a proton sponge to avoid promoting side reactions.[6]
Reaction in an acidic medium yields a product with low or no optical activity. Acid-catalyzed racemization via a carbocation intermediate.1. Protect the Alcohol: If the amine must be free, consider protecting the alcohol as a silyl ether (e.g., TBDMS ether). 2. Neutralize Carefully: If possible, perform the high-temperature step under neutral conditions and introduce the acid at a lower temperature later in the sequence.
Inconsistent ee values between batches. Variability in heating time, rate, or "hot spots" in the reactor.1. Standardize Heating Protocol: Ensure consistent heating profiles for all reactions. Use an oil bath for uniform heat distribution. 2. Minimize Reaction Time: Monitor the reaction closely and stop it as soon as it reaches completion to avoid prolonged exposure to high temperatures.[6]

Experimental Protocols

Protocol 1: N-Boc Protection of (R)-1-aminobut-3-en-2-ol

This protocol describes the protection of the primary amine with di-tert-butyl dicarbonate (Boc₂O), which significantly enhances thermal stability by preventing the nitrogen lone pair from participating in racemization pathways.[12][16]

Materials:

  • (R)-1-aminobut-3-en-2-ol

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Tetrahydrofuran (THF) or Dichloromethane (DCM), anhydrous

  • Triethylamine (TEA) or Sodium Bicarbonate (aq., saturated)

  • Ethyl acetate

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • In a round-bottom flask, dissolve (R)-1-aminobut-3-en-2-ol (1.0 eq) in anhydrous THF or DCM (approx. 0.2 M concentration).

  • Add triethylamine (1.2 eq) to the solution and stir. Alternatively, a biphasic system with saturated aqueous sodium bicarbonate can be used.

  • Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent to the reaction mixture at 0 °C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quench the reaction by adding water or saturated aqueous NaHCO₃ solution.

  • Extract the product with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected product, which is now more robust for high-temperature reactions.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Excess (ee) Determination

This protocol provides a starting point for developing a chiral HPLC method to quantify the (R) and (S) enantiomers. Since specific literature for this exact compound is sparse, conditions are based on methods for structurally similar amino alcohols.[1][17]

Instrumentation:

  • HPLC system with a UV detector

  • Chiral Stationary Phase (CSP) Column: A polysaccharide-based column (e.g., Chiralpak series) or a cyclodextrin-based column is a good starting point.[1]

Recommended Starting Conditions:

  • Mobile Phase: n-Hexane/Isopropanol (IPA) (90:10, v/v).

  • Additive: To improve peak shape for the basic amine, add 0.1% Diethylamine (DEA) to the mobile phase.[1]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm (as the compound lacks a strong chromophore).

  • Optimization: If separation is not achieved, vary the percentage of IPA (e.g., from 5% to 20%). Consider switching the alcohol modifier to ethanol.

Sample Preparation:

  • Prepare a stock solution of your sample at approximately 1 mg/mL in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

Calculation of Enantiomeric Excess (ee): ee (%) = [ (Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer) ] * 100

Visual Guides

Diagram 1: Proposed Racemization Pathway

This diagram illustrates a potential acid-catalyzed racemization mechanism. Protonation of the allylic alcohol leads to the formation of a planar, achiral carbocation intermediate, which can be attacked from either face to produce a racemic mixture.

G cluster_0 Step 1: Protonation cluster_1 Step 2: Formation of Achiral Intermediate cluster_2 Step 3: Non-stereospecific Attack R_Start (R)-Enantiomer H_plus H+ R_Start->H_plus Protonated Protonated Intermediate H_plus->Protonated Water_loss - H2O Protonated->Water_loss Carbocation Achiral Carbocation (Resonance Stabilized) Water_loss->Carbocation Water_add + H2O Carbocation->Water_add Racemate Racemic Mixture ((R) and (S) Enantiomers) Water_add->Racemate

Caption: Acid-catalyzed racemization mechanism.

Diagram 2: Decision Workflow for Preventing Racemization

This flowchart provides a logical path for selecting the appropriate strategy to maintain stereochemical integrity based on your experimental conditions.

G Start Start: High-Temperature Reaction with (R)-1-aminobut-3-en-2-ol Temp_Check Is T > 80°C? Start->Temp_Check Acid_Check Are acidic conditions (pH < 6) present? Temp_Check->Acid_Check Yes Monitor_ee Proceed with caution. Monitor ee via Chiral HPLC (See Protocol 2) Temp_Check->Monitor_ee No Protect_N Protect Amine (N-Boc) (See Protocol 1) Acid_Check->Protect_N No Protect_O Consider Protecting Alcohol (e.g., Silyl Ether) Acid_Check->Protect_O Yes Proceed Proceed with Reaction Protect_N->Proceed Protect_O->Proceed Monitor_ee->Proceed

Caption: Decision workflow for racemization prevention.

References

  • Vertex AI Search. Determination of enantiomeric excess.
  • BenchChem. A Researcher's Guide to Analytical Methods for Determining Enantiomeric Excess.
  • BenchChem. Application Notes and Protocols for Chiral HPLC Analysis of 1-Amino-2-methyl-4-phenylbutan-2-ol Enantiomers.
  • Journal of Chromatographic Science. HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents.
  • BenchChem. Technical Support Center: Preventing Racemization During Chiral Alcohol Derivatization.
  • Wiley Online Library. Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.
  • Google Books. Determination of Enantiomeric Purity by Direct Methods.
  • BenchChem. A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of 4-Amino-2-methyl-1-butanol.
  • MDPI. Accurate Determination of Enantiomeric Excess Using Raman Optical Activity.
  • ResearchGate. Mechanism and Stereoselectivity of the Aza-Wittig Reaction between Phosphazenes and Aldehydes.
  • Organic Chemistry Portal. Boc-Protected Amino Groups.
  • Wikipedia. Aza-Wittig reaction.
  • Royal Society of Chemistry. Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes.
  • Sumika Chemical Analysis Service. Chiral Columns for enantiomer separation by HPLC.
  • MDPI. Theoretical Study of the Aza˗Wittig Reaction, Me3P=NR (R = Methyl or Phenyl) with Aldehyde Using the DFT and DFT-D Methods (Dispersion Correction).
  • MDPI. Theoretical Study of the Aza˗Wittig Reaction, Me 3 P=NR (R = Methyl or Phenyl) with Aldehyde Using the DFT and DFT-D Methods (Dispersion Correction).
  • Common Organic Chemistry. Boc Protection Mechanism (Boc2O).
  • National Center for Biotechnology Information. Catalytic Wittig and aza-Wittig reactions.
  • National Center for Biotechnology Information. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions.
  • BenchChem. protocol for Boc protection of primary amines with N'-tert-butyl(tert-butoxy)carbohydrazide.
  • ScienceDirect. Does a chiral alcohol really racemize when its OH group is protected with Boyer's reaction?
  • ACS Publications. Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols.
  • National Center for Biotechnology Information. Strategies for chiral separation: from racemate to enantiomer.
  • PNAS. Simple strategy for synthesis of optically active allylic alcohols and amines by using enantioselective organocatalysis.
  • Royal Society of Chemistry. Dual protection of amino functions involving Boc.
  • ResearchGate. Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution.
  • ACS Publications. Base-Catalyzed Stereospecific Isomerization of Electron-Deficient Allylic Alcohols and Ethers through Ion-Pairing.
  • AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
  • Organic Chemistry Portal. Allyl alcohol synthesis by allylic substitution.
  • Indian Institute of Technology Bombay. Protecting Groups.
  • SpringerLink. Amino Acid-Protecting Groups.
  • SciSpace. Amino Acid-Protecting Groups.
  • Wikipedia. Protecting group.
  • Willingdon College, Sangli. Protection and deprotection.

Sources

Optimization

Technical Support Center: Troubleshooting Vinyl Oxirane Ring-Opening Reactions

Welcome to the advanced technical support guide for vinyl oxirane (vinyl epoxide) functionalization. Vinyl oxiranes are highly versatile but notoriously capricious electrophiles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the advanced technical support guide for vinyl oxirane (vinyl epoxide) functionalization. Vinyl oxiranes are highly versatile but notoriously capricious electrophiles. The inherent ring strain of the epoxide (approx. 116 kJ/mol) coupled with the adjacent alkene creates multiple reactive centers, often leading to competing pathways such as premature degradation, poor regioselectivity (1,2- vs. 1,4-addition), and unwanted sigmatropic rearrangements.

This guide provides researchers and drug development professionals with field-proven diagnostic workflows, mechanistic insights, and self-validating protocols to maximize yields and stereocontrol.

Diagnostic Triage Workflow

Before adjusting reaction parameters, use the following decision matrix to isolate the root cause of your low yields.

TroubleshootingWorkflow Start Low Yield in Vinyl Oxirane Ring-Opening CheckMass Is the overall mass balance low? Start->CheckMass CheckRegio Is the desired regioisomer yield low? (SN2 vs SN2') CheckMass->CheckRegio No Degradation Substrate Degradation (Acid/Thermal) CheckMass->Degradation Yes CheckConv Is the overall conversion low? CheckRegio->CheckConv No RegioIssue Poor Regiocontrol (1,2- vs 1,4-addition) CheckRegio->RegioIssue Yes ReactivityIssue Poor Reactivity / Catalyst Poisoning CheckConv->ReactivityIssue Yes SolDegradation Buffer acidic conditions. Switch to mild Pd(0) or Cu(II) catalysis at lower temps. Degradation->SolDegradation SolRegio Tune ligand bite angle. Use Pd(0) for π-allyl control. Adjust nucleophile hardness. RegioIssue->SolRegio SolReactivity Increase catalyst loading. Ensure anhydrous conditions. Check for steric clashes. ReactivityIssue->SolReactivity

Diagnostic workflow for troubleshooting low yields in vinyl oxirane ring-opening reactions.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: My overall mass recovery is low, and the vinyl oxirane seems to be degrading before reacting. How can I prevent this?

The Causality: Vinyl oxiranes are highly sensitive to both thermal stress and acidic environments. Under thermal stress (typically >100°C), 2-vinyloxirane can undergo C-O or C-C bond cleavage, forming carbon-oxygen diradicals or carbonyl-ylides that rapidly degrade into butenals, carbon monoxide, and propene[1]. Furthermore, under acidic conditions, substrates—especially phenyl-substituted derivatives—undergo rapid decomposition rather than controlled nucleophilic attack[2]. The Solution:

  • Avoid Lewis Acids if Possible: If your protocol relies on strong Lewis acids (e.g., BF3·OEt2), switch to transition-metal catalysis (Pd or Cu) which operates under milder, often neutral conditions.

  • Buffer the System: If acid is generated as a byproduct, introduce a mild, non-nucleophilic base (like NaHCO3 or 2,6-lutidine) to protect the epoxide.

Q2: The reaction goes to completion, but my yield of the desired regioisomer is poor. How do I control 1,2- vs. 1,4-addition?

The Causality: Nucleophilic attack on vinyl oxiranes can occur directly at the epoxide carbon (SN2, yielding 1,2-addition products) or at the terminal alkene carbon (SN2', yielding 1,4-addition products). The innate regioselectivity is dictated by the hardness of the nucleophile and the substrate's substitution pattern (e.g., silyl groups strongly direct nucleophiles to the alpha-position[2]). The Solution:

  • For 1,4-Addition (SN2'): Utilize Palladium(0) catalysis. Pd(0) undergoes oxidative addition into the allylic C-O bond to form a zwitterionic

    
    -allyl palladium complex. This intermediate highly favors regioselective formation of "skipped" allylic alcohols when reacted with nucleophiles like N-tosylhydrazones[3].
    
  • For 1,2-Addition (SN2): Use harder nucleophiles (e.g., azide anions in aqueous methanol) without transition metals, which favor direct attack at the less sterically hindered epoxide carbon[2].

Q3: I am attempting a ring expansion to a 2,5-dihydrofuran, but yields are sub-optimal and stereochemistry is lost. What is going wrong?

The Causality: Uncatalyzed or purely thermal ring expansions often proceed via unselective radical pathways, destroying the relative stereochemistry of the starting material[1]. The Solution: Employ a Copper(II) catalyst, such as Cu(hfacac)2 (hexafluoroacetylacetonate). The electrophilic Cu(II) center coordinates to the epoxide oxygen, polarizing the C-O bond and facilitating a stereoretentive intramolecular ring expansion. Cis-vinyl oxiranes will reliably yield cis-2,5-dihydrofurans, and trans precursors will yield trans products[4][5]. Keep catalyst loading low (0.5–5 mol%) to prevent over-oxidation.

Q4: I am observing unexpected internal olefins instead of ring-opened adducts. Why?

The Causality: If you are using certain Palladium(II) catalysts (like Pd(CH3CN)2Cl2) without a strong nucleophile, the vinyl oxirane can undergo a [3,3]-sigmatropic oxo-rearrangement. This shifts the terminal olefin to a trans-internal olefin while transforming the epoxide into an aldehyde or ketone[6]. The Solution: Ensure your nucleophile is present in excess before adding the catalyst, or switch from Pd(II) to a Pd(0) precursor (like Pd(PPh3)4) to favor the


-allyl pathway over sigmatropic rearrangement.

Mechanistic Divergence in Metal Catalysis

Understanding the distinct pathways of Pd and Cu catalysts is critical for predicting product outcomes.

MechanisticPathways VO Vinyl Oxirane Substrate PdCat Pd(0) Catalysis (Oxidative Addition) VO->PdCat CuCat Cu(II) Catalysis (Lewis Acid Activation) VO->CuCat PiAllyl π-Allyl Palladium Complex (Zwitterionic) PdCat->PiAllyl CuCoord Cu-Coordinated Epoxide (Polarized C-O Bond) CuCat->CuCoord NucAttack Nucleophilic Attack (e.g., N-Tosylhydrazones) PiAllyl->NucAttack RingExp Intramolecular Ring Expansion CuCoord->RingExp ProdPd Allylic Alcohols (1,4- or 1,2-addition) NucAttack->ProdPd ProdCu 2,5-Dihydrofurans (Stereoretentive) RingExp->ProdCu

Mechanistic divergence in transition-metal catalyzed vinyl oxirane functionalization.

Quantitative Data Summary

The following table summarizes expected yields and regioselectivity based on the chosen catalytic system and nucleophile.

Reaction TypeCatalyst / ReagentsNucleophileMajor ProductTypical YieldRegioselectivity
Azidolysis [2]None (MeOH/H2O, RT)Azide anion (NaN3)

-Azido alcohol
44–60%High (1,2-addition, SN2)
Pd-Allylation [3]Pd(PPh3)4 (5 mol%)N-Tosylhydrazones"Skipped" allylic alcohols>80%High (1,4-addition, SN2')
Cu-Expansion [4][5]Cu(hfacac)2 (1–5 mol%)None (Intramolecular)2,5-Dihydrofurans80–95%Stereoretentive
Pd-Rearrangement [6]Pd(CH3CN)2Cl2 (2.5 mol%)None (DCM, RT)Trans-internal olefins55–72%[3,3]-sigmatropic shift

Self-Validating Experimental Protocols (SOPs)

To ensure high E-E-A-T standards, the following protocols are designed as self-validating systems . Each phase contains an analytical checkpoint to confirm causality before proceeding to the next step, preventing the compounding of errors.

Protocol A: Palladium-Catalyzed Regioselective Ring-Opening (1,4-Addition)

Objective: Synthesize "skipped" allylic alcohols using N-tosylhydrazones[3].

  • System Purging: Flame-dry a Schlenk flask under vacuum. Backfill with ultra-high purity Argon (repeat 3x). Causality: Pd(0) is highly sensitive to oxidation; O2 will poison the catalyst and halt conversion.

  • Catalyst Activation: Add Pd(PPh3)4 (5 mol%) and the N-tosylhydrazone nucleophile (1.2 equiv) to the flask. Dissolve in anhydrous THF (0.1 M).

    • Validation Checkpoint 1: The solution should exhibit the characteristic bright yellow color of active Pd(PPh3)4. If it turns black, bulk Pd has precipitated (catalyst death).

  • Substrate Addition: Inject the vinyl oxirane (1.0 equiv) dropwise at 0°C to control the initial exotherm of the oxidative addition.

  • Reaction Monitoring: Warm to room temperature and stir.

    • Validation Checkpoint 2 (TLC): Monitor via TLC (Hexanes/EtOAc). Vinyl oxiranes are generally UV-inactive unless conjugated. Use a KMnO4 stain. The epoxide starting material will appear as a fast-eluting yellow spot on a purple background, while the allylic alcohol product will be a slower-eluting, highly polar spot.

  • Workup: Once the epoxide is consumed, quench with water, extract with EtOAc, and purify via silica gel chromatography.

Protocol B: Copper-Catalyzed Stereoretentive Ring Expansion

Objective: Convert substituted vinyl oxiranes to 2,5-dihydrofurans[4][5].

  • Preparation: In a clean, dry vial, dissolve the vinyl oxirane (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

  • Catalyst Introduction: Add Cu(hfacac)2 (2 mol%).

    • Causality: The highly electron-withdrawing hexafluoroacetylacetonate ligands make the Cu(II) center exceptionally electrophilic, allowing it to activate the epoxide without requiring harsh heating that would scramble stereocenters.

  • Reaction Phase: Stir at room temperature for 2–4 hours.

    • Validation Checkpoint 1 (NMR Aliquot): Take a 0.1 mL aliquot, evaporate the DCM, and dissolve in CDCl3. Perform a quick 1H NMR. Look for the disappearance of the characteristic epoxide protons (typically multiplets around 2.8–3.2 ppm) and the emergence of the symmetric internal alkene protons of the 2,5-dihydrofuran ring (sharp signals around 5.8–6.0 ppm).

  • Isolation: Filter the reaction mixture through a short pad of Celite to remove the copper catalyst. Concentrate the filtrate under reduced pressure to yield the pure 2,5-dihydrofuran.

References

  • Source: arkat-usa.
  • Source: researchgate.
  • Title: Stereoselective Ring Expansion of Vinyl Oxiranes.
  • Source: nih.
  • Source: cdnsciencepub.
  • Source: acs.

Sources

Troubleshooting

Optimizing catalyst loading for kinetic resolution of vinyl amino alcohols

Status: Active Operator: Senior Application Scientist Ticket ID: KR-VAA-OPT-001 Introduction Welcome to the Reaction Optimization Hub. You are likely here because your kinetic resolution (KR) of vinyl amino alcohols is n...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Active Operator: Senior Application Scientist Ticket ID: KR-VAA-OPT-001

Introduction

Welcome to the Reaction Optimization Hub. You are likely here because your kinetic resolution (KR) of vinyl amino alcohols is not behaving as predicted. Whether you are using organocatalysts (e.g., chiral isothioureas, DMAP derivatives like BTM/HBTM) or enzymatic systems (lipases), the principles of catalyst loading are often counter-intuitive.

In kinetic resolution, catalyst loading is not just an accelerator; it is a selectivity lever.

This guide moves beyond basic "add more catalyst" logic. We will troubleshoot your current bottlenecks and optimize your loading to balance cost, rate, and the critical Selectivity Factor (


).

Module 1: Diagnostic Triage (Troubleshooting)

Before altering catalyst loading, we must diagnose the failure mode. Use this Q&A section to identify your specific issue.

Q1: My product is stalling at <90% even after 50% conversion. Why?

Diagnosis: Your Selectivity Factor (


) is likely too low (

).[1] Root Cause:
  • Background Reaction: The uncatalyzed acylation by the anhydride is competing with the catalyzed pathway. This is common with reactive vinyl substrates.

  • Catalyst Aggregation: At high loadings, some organocatalysts form non-selective aggregates.

  • Temperature: The reaction is too hot, eroding the

    
    .
    

Action Plan:

  • Run a "Blank": Perform the reaction without catalyst. If conversion > 5% in 1 hour, your background reaction is killing selectivity.

  • Lower Temperature: Drop to -78 °C or -40 °C.

  • Decrease Catalyst Loading: Paradoxically, lowering loading can sometimes improve

    
     by minimizing aggregation, provided the background reaction is suppressed.
    
Q2: The reaction shoots to 30% conversion and then stops dead.

Diagnosis: Product Inhibition or Catalyst Deactivation. Root Cause:

  • Product Inhibition: The acylated product (or the acid byproduct) binds to the catalyst more strongly than the substrate.

  • Deactivation: Vinyl amino alcohols can be prone to polymerization or side reactions that poison the catalyst active site.

Action Plan:

  • Add a Base/Scavenger: If using acyl chlorides/anhydrides, ensure you have a base (e.g., DIPEA or solid

    
    ) to neutralize acid byproducts.
    
  • Check Concentration: Dilute the reaction. High concentration exacerbates inhibition.

Module 2: Optimizing Catalyst Loading

This is the core operational parameter. In KR, the relationship between loading and success is non-linear.

The Loading-Selectivity Paradox

In standard catalysis,


. In Kinetic Resolution, we must optimize for 

(Selectivity Factor), calculated as:


Where


 is conversion and 

is the enantiomeric excess of the recovered substrate.[2]

Guideline:

  • Too Low (< 0.1 mol%): Reaction time extends > 24h. Background hydrolysis/acylation begins to compete, lowering

    
    .
    
  • Too High (> 5-10 mol%):

    • Cost: Prohibitive for scale-up.

    • Aggregation: Self-association of catalyst lowers effective active concentration.

    • Loss of Discrimination: "Burst" kinetics can lead to non-selective acylation of the "slow" enantiomer.

Visualization: The Optimization Decision Tree

CatalystOptimization Start Start: Initial Screen (1.0 mol% Loading) CheckS Calculate s-factor Start->CheckS HighS s > 50 (Excellent) CheckS->HighS High Selectivity MedS 10 < s < 50 (Moderate) CheckS->MedS Acceptable LowS s < 10 (Poor) CheckS->LowS Fail CheckRate Check Reaction Time (t_50%) HighS->CheckRate Optimization Optimization Loop: 1. Lower Temp 2. Change Solvent MedS->Optimization CheckBackground Run Blank Reaction (No Catalyst) LowS->CheckBackground ReduceLoad Reduce Loading to 0.1 - 0.5 mol% (Save Cost) CheckRate->ReduceLoad t < 1h (Too fast) Keep Current Loading Keep Current Loading CheckRate->Keep Current Loading t = 4-12h (Ideal) Switch Catalyst Class Switch Catalyst Class CheckBackground->Switch Catalyst Class High Background Increase Loading / Conc. Increase Loading / Conc. CheckBackground->Increase Loading / Conc. No Background

Caption: Workflow for determining optimal catalyst loading based on selectivity factor (


) and reaction rate (

).
Comparative Data: Loading Effects on Vinyl Amino Alcohol Resolution

Hypothetical data based on BTM-catalyzed resolution of N-Boc-vinyl amino alcohol.

ParameterHigh Loading (5 mol%)Optimized Loading (0.5 mol%)Low Loading (0.05 mol%)
Time to 50% Conv. 30 mins6 hours48 hours
Selectivity (

)
1845 12

(Substrate)
88%99% 65%
Risk Factor Low

due to thermal effects
Ideal Balance Background reaction dominates

Module 3: Experimental Protocols

Protocol A: Determination of Intrinsic Selectivity ( )

Use this protocol to benchmark your catalyst loading.

  • Preparation: In a flame-dried vial, dissolve racemic N-protected vinyl amino alcohol (0.1 mmol) in dry solvent (Toluene or DCM, 1.0 mL).

  • Catalyst Addition: Add the catalyst (start at 1.0 mol% ) and base (if required, e.g.,

    
    , 0.6 eq).
    
  • Acyl Donor: Cool to reaction temperature (e.g., -78 °C or 0 °C) and add the anhydride (0.55 eq).

    • Note: Using exactly 0.5-0.6 eq is crucial for KR to force the system to stall near 50%.

  • Sampling:

    • Take aliquots at

      
       min, 
      
      
      
      ,
      
      
      , and
      
      
      .
    • Quench aliquot with MeOH immediately to stop the reaction.

  • Analysis: Analyze via Chiral HPLC/GC.

    • Measure ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

      
       and 
      
      
      
      .[1][2][3][4][5][6]
    • Calculate Conversion (

      
      ) using the equation: 
      
      
      
      .
    • Calculate

      
       using the Kagan equation (see Module 2).
      
Protocol B: The "Background Check" (Mandatory)

If


, you must run this.
  • Set up the exact reaction as above, but omit the chiral catalyst .

  • Monitor conversion at 1 hour and 24 hours.

  • Pass Criteria: < 2% conversion at 24h.

  • Fail Criteria: > 5% conversion.

    • Fix: Lower temperature, switch to less reactive anhydride (e.g., isobutyric anhydride vs. acetic anhydride), or change solvent to non-polar (Toluene).

Module 4: FAQs

Q: Why do I need to protect the amine? Can't I resolve the free amino alcohol? A: No. The free amine is a much better nucleophile than the alcohol (


). You will get non-selective N-acylation. You must use N-Boc, N-Cbz, or N-Fmoc protection to "mask" the amine and force the reaction to the hydroxyl group, where the catalyst can exert stereocontrol.

Q: Which solvent is best for vinyl amino alcohols? A: Non-polar solvents like Toluene or Chloroform are generally superior. They promote tight ion-pairing (for isothiourea catalysts) or H-bonding (for BTM/HBTM), which tightens the transition state and improves


. Polar solvents like DMF or THF often disrupt these interactions, lowering selectivity.

Q: My reaction is heterogeneous. Is that a problem? A: Yes. If the catalyst or substrate is not fully dissolved, the local concentration varies, leading to erratic kinetics. Ensure homogeneity. If solubility is an issue with N-protected substrates, try


 or add small amounts of co-solvent, but re-check the "Background Reaction" as this may increase uncatalyzed rates.

References

  • Kagan, H. B., & Fiaud, J. C. (1988). Kinetic Resolution. Topics in Stereochemistry. [Link] (The foundational text on calculating s-factors and understanding the kinetics of resolution.)

  • Birman, V. B., & Li, X. (2006). Benzotetramisole: A Remarkably Enantioselective Acyl Transfer Catalyst. Organic Letters. [Link] (Key reference for BTM catalyst, highly effective for secondary alcohols including allylic systems.)

  • Wurtele, C., et al. (2005). Kinetic Resolution of Allylic Alcohols. Angewandte Chemie International Edition. [Link] (Discusses specific challenges with vinyl/allylic substrates.)

  • Keith, J. M., et al. (2004). Practical Procedures for the Preparation of N-tert-Butyldimethylsilylhydrazones and Their Use in Modified Wolff-Kishner Reductions and in the Synthesis of Vinyl Halides and Gem-Dihalides. Organic Syntheses. (Context on Vinyl substrates). [Link]

Sources

Optimization

Technical Support Center: Removing Transition Metal Impurities from (R)-1-aminobut-3-en-2-ol

Introduction & Core Principles (R)-1-aminobut-3-en-2-ol is a highly versatile chiral building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Its synthesis often relies on transition-...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Core Principles

(R)-1-aminobut-3-en-2-ol is a highly versatile chiral building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Its synthesis often relies on transition-metal-catalyzed asymmetric methodologies (e.g., using Ru, Rh, or Pd) [1]. However, the ICH Q3D guidelines mandate strict control of elemental impurities in final APIs, typically requiring transition metal levels to be reduced to <10 ppm [2].

Removing these metals from (R)-1-aminobut-3-en-2-ol presents a unique thermodynamic challenge. The molecule contains an amine, a hydroxyl group, and a terminal alkene, making it a potent bidentate (or even tridentate) ligand that tightly chelates residual metals. This guide provides field-proven troubleshooting strategies and protocols to break these complexes and successfully scavenge metal impurities without compromising the integrity of your chiral intermediate.

Table 1: Structural Liabilities of (R)-1-aminobut-3-en-2-ol in Metal Scavenging
Functional GroupInteraction with Transition MetalsScavenging Challenge
Primary Amine (-NH₂) Strong σ-donorForms stable coordination complexes; basicity (pKa ~9) causes unwanted binding to acidic scavengers.
Secondary Alcohol (-OH) Weak σ-donor, chelating partnerSynergizes with the amine to form highly stable 5-membered chelate rings with metals like Ru and Pd.
Terminal Alkene (-CH=CH₂) π-acceptorSusceptible to metal-catalyzed isomerization (forming enamines/imines) if metals are not promptly removed.

Visualizing the Scavenging Logic

Chelation Metal Transition Metal (e.g., Ru, Pd) API (R)-1-aminobut-3-en-2-ol (Bidentate N,O-Chelation) API->Metal K_API Scavenger Functionalized Scavenger (e.g., Si-Thiol, TMT) Scavenger->Metal K_Scavenger >> K_API

Thermodynamic competition between the chelating API and the metal scavenger.

Frequently Asked Questions & Troubleshooting

Q1: Why are standard silica-based scavengers failing to reduce Pd/Ru levels below 10 ppm in my batch? Causality & Solution: Standard scavengers often rely on weak coordinating groups (like simple amines or carboxylates). Because (R)-1-aminobut-3-en-2-ol forms a highly stable 5-membered chelate ring with the metal, the equilibrium constant (


) heavily favors the API-metal complex over the Scavenger-metal complex. To overcome this, you must use a scavenger with a significantly higher binding affinity (

) [3]. Recommendation: Switch to soft, highly coordinating ligands. Silica-Thiol (Si-Thiol) or Trimercaptotriazine (TMT) resins are highly effective for soft metals like Pd and Ru because the sulfur-metal bond is thermodynamically stronger than the nitrogen/oxygen-metal bonds of the API [4, 5].

Q2: I am experiencing significant yield loss during the scavenging step. How can I prevent the API from binding to the resin? Causality & Solution: Yield loss in this context is rarely due to degradation; it is usually caused by acid-base interactions. (R)-1-aminobut-3-en-2-ol has a basic primary amine. If you are using strongly acidic scavengers like SCX-2 (propylsulfonic acid), the resin will act as a cation exchanger, catching your basic API alongside the metal [6]. Recommendation: Avoid sulfonic acid or carboxylic acid functionalized resins. Use neutral scavengers (like Si-Thiol). If an acidic scavenger was used by mistake, you can recover your API by washing the resin with a solution of 2M ammonia in methanol to break the ionic bond.

Q3: The terminal double bond in my product is isomerizing during the metal removal process. Why? Causality & Solution: Residual transition metals (especially Pd and Rh) can catalyze the isomerization of the allylic amine/alcohol system. The metal coordinates to the alkene, forms a


-allyl intermediate, and undergoes 

-hydride elimination to shift the double bond, resulting in an enamine or imine that quickly hydrolyzes. Recommendation: Time and temperature are your enemies here. Do not leave the crude reaction mixture sitting with residual metal. Immediately apply a fast-acting scavenger cartridge (e.g., E-PAK radial flow cartridges) to minimize residence time [7]. Alternatively, perform the scavenging at a lower temperature (e.g., 20°C instead of 50°C), though this may require increasing the equivalents of the scavenger to maintain kinetics.
Table 2: Scavenger Selection Guide for (R)-1-aminobut-3-en-2-ol
Scavenger TypeTarget MetalsCompatibility with APINotes
Silica-Thiol (Si-Thiol) Pd, Ru, Rh, Pt, CuExcellent (Neutral)Best overall choice. High affinity for soft metals; no acid-base binding with the API [4].
Trimercaptotriazine (TMT) Pd, Ru, RhExcellent (Neutral)Highly effective for heavily chelated metals. Often requires slightly elevated temperatures (40°C) [5].
SCX-2 (Propylsulfonic Acid) Alkali, Fe, NiPoor (Acidic) Will bind the amine group of the API. Avoid unless using a "Catch-and-Release" purification strategy [6].
EDTA (Aqueous Wash) Fe, Cu, ZnModerateOften insufficient for Pd/Ru due to the API's competing chelation in the organic phase.

Standard Operating Procedure: Bulk Metal Scavenging

This self-validating protocol utilizes a microtube screening approach scaled up for batch processing, ensuring that the chosen scavenger outcompetes the API for the metal [3].

Step 1: Preparation and Dissolution

  • Dissolve the crude (R)-1-aminobut-3-en-2-ol in a suitable organic solvent (e.g., THF, EtOAc, or DCM). Ensure complete dissolution to prevent metal occlusion.

  • Validation Check: Take a 1 mL aliquot, filter through a 0.2 μm PTFE syringe filter, and analyze via ICP-MS to establish the baseline metal concentration.

Step 2: Scavenger Addition

  • Add 3 to 5 molar equivalents (relative to the theoretical metal content) of the selected resin scavenger (e.g., Si-Thiol) [4].

  • Pro Tip: If the metal complex is highly stable, adding a few drops of water (if miscible/tolerated) can increase the dielectric constant of the medium, facilitating ligand exchange[4].

Step 3: Incubation

  • Stir the heterogeneous mixture gently using an overhead stirrer (avoid magnetic stir bars which can grind the silica resin into fine, unfilterable dust).

  • Maintain at room temperature for 4–16 hours. If kinetic monitoring shows stalled metal reduction, gently heat to 40°C to provide the activation energy needed to break the API-Metal chelate [8].

Step 4: Filtration and Recovery

  • Filter the mixture through a sintered glass funnel (porosity 3 or 4).

  • Wash the resin cake with 2 bed-volumes of the reaction solvent to ensure complete recovery of the API.

  • Concentrate the filtrate under reduced pressure.

Step 5: Analysis

  • Analyze the concentrated product via ICP-MS. The target is <10 ppm [1].

  • If the target is not met, consult the workflow diagram below for optimization.

Visualizing the Optimization Workflow

Workflow Start Crude (R)-1-aminobut-3-en-2-ol (Baseline ICP-MS) Screen Apply Scavenger (e.g., Si-Thiol, 3-5 eq) Start->Screen Test Analyze Filtrate (ICP-MS) Screen->Test Decision Metal < 10 ppm? Test->Decision Success Proceed to Next Synthetic Step Decision->Success Yes Optimize Optimize: Increase Temp (40°C), Time, or Scavenger Eq. Decision->Optimize No Optimize->Screen

Workflow for screening and optimizing metal scavengers for API intermediates.

References

  • Siripragada, M. R. "Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs)." Crimson Publishers, 2023. [Link]

  • "A risk mitigation approach to detecting and quantifying metals in APIs." Manufacturing Chemist, 2022. [Link]

  • Welch, C. J., et al. "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 2005.[Link]

  • "Solid-Supported Scavengers." Supra Sciences. [Link]

  • "ISOLUTE® SCX-2 | Metal scavenger." Biotage.[Link]

  • "Solutions for scavenging of metal and organic impurities." Chemie Brunschwig. [Link]

  • "Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams." Johnson Matthey Technology Review, 2016.[Link]

Troubleshooting

Technical Guide: Handling Volatile Vinyl Amino Alcohols in Scale-Up

Introduction: The "Triple Threat" Substrate Vinyl amino alcohols (e.g., 2-amino-3-buten-1-ol, vinyl glycine derivatives) represent a "triple threat" in process chemistry. They possess three destabilizing characteristics...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The "Triple Threat" Substrate

Vinyl amino alcohols (e.g., 2-amino-3-buten-1-ol, vinyl glycine derivatives) represent a "triple threat" in process chemistry. They possess three destabilizing characteristics that complicate scale-up:

  • Volatility: Low molecular weight free bases are easily lost to vacuum traps.

  • Polymerization Risk: The vinyl group is prone to radical polymerization, leading to "tar" formation.

  • Chemical Instability: The 1,2-amino alcohol motif is susceptible to oxidation and

    
     acyl migration, while the allylic position risks isomerization.
    

This guide moves beyond standard protocols to address the specific causality of failure modes during the scale-up (10g to 1kg range) of these sensitive intermediates.

Module 1: Stability & Storage (The Pre-Game)

Q: My material turned into an insoluble gum during storage. What happened?

A: You likely triggered a radical polymerization cascade. Vinyl amino alcohols act as monomers. Unlike simple amines, they require radical inhibitors, especially if stored as a free base.

The Fix:

  • Inhibitor Selection: Add 100–500 ppm of a radical inhibitor immediately after isolation.

  • The Oxygen Paradox: If using phenolic inhibitors like MEHQ (Monomethyl ether of hydroquinone) or BHT , you must store the material with a small headspace of air (not pure Nitrogen). These inhibitors require dissolved oxygen to function.

  • Anaerobic Alternative: If your downstream step is strictly anaerobic, use TEMPO or PTZ (Phenothiazine), which function without oxygen.

Q: The purity dropped by 5% overnight. NMR shows a new set of doublets.

A: This is likely Allylic Isomerization or


 Migration .
  • Cause: Basic conditions promote the isomerization of the vinyl group to an internal enamine/imine.

  • Solution: Store as a salt (see Module 3) or keep the free base strictly below -20°C. Never store the free base in halogenated solvents (DCM/Chloroform) for extended periods, as trace HCl formation can catalyze degradation.

Module 2: Reaction & Isolation (The Mid-Game)

Q: I lost 40% of my yield during solvent removal. Where did it go?

A: It is in your rotovap trap. The vapor pressure of vinyl amino alcohols is often close to that of common solvents like water or ethanol.

The Protocol: "Salt-Catch" Isolation Do not attempt to isolate the volatile free base on a large scale. Instead, trap it as a stable salt directly from the organic layer.

Step-by-Step "Salt-Catch" Workflow:

  • Extraction: Perform your workup. Keep the product in the organic phase (e.g., MTBE or EtOAc).

  • Drying: Dry thoroughly with

    
    . Water interferes with crystallization.
    
  • Acid Screening: Do not default to HCl; HCl salts of amino alcohols are often hygroscopic deliquescent oils. Screen these acids for crystalline solids:

    • Oxalic Acid (often forms nice needles, but check toxicity limits).

    • p-Toluenesulfonic Acid (TsOH).

    • L-Tartaric Acid (useful for chiral resolution).

  • Precipitation: Add the acid (1.0 equiv) as a solution in the same solvent. Cool to 0°C. Filter the solid.

Data: Acid Selection Guide
Acid TypeCrystallinity PotentialHygroscopicityVolatility ProtectionNotes
HCl (Gas/Ether) Low (often oils)High (Deliquescent)ModerateGood for small scale, bad for storage.
Oxalic Acid HighLowHighForms stable solids; removal requires base.
p-TsOH HighLowHighAdds significant MW; good for handling.
Sulfuric Acid ModerateModerateHighHard to remove; use only if final form.

Module 3: Purification (The End-Game)

Q: Chromatography is failing. The product streaks or decomposes on silica.

A: Silica gel is slightly acidic and can catalyze the polymerization of vinyl groups or the rearrangement of the allylic system. Furthermore, eluting volatile amines requires aggressive solvents (MeOH/NH3) that complicate concentration.

The Fix: Distillation vs. Crystallization Decision Matrix

If you must isolate the free base (e.g., for a direct coupling reaction), avoid silica. Use Vacuum Distillation , but only with specific equipment.

  • Standard Distillation: AVOID. The "pot time" (time exposed to heat) is too long, leading to polymerization.

  • Wiped Film Evaporation (WFE): RECOMMENDED. The residence time is seconds.

    • Vacuum:[1] < 1 mbar.

    • Condenser Temp: -10°C (Critical to catch the volatile amine).

    • Inhibitor: Add inhibitor to the feed flask before distillation.

Visualizing the Process Logic

The following diagram outlines the critical decision pathways for handling these molecules, distinguishing between "Stable Salt" and "Volatile Free Base" routes.

VinylAminoAlcohol_Handling Start Crude Reaction Mixture CheckVol Is Product Volatile? (BP < 150°C) Start->CheckVol Volatile High Volatility Risk CheckVol->Volatile Yes FreeBaseReq Must Isolate Free Base? CheckVol->FreeBaseReq No SaltScreen Screen for Crystalline Salts (Oxalate, TsOH, Tartrate) Volatile->SaltScreen Preferred Route Volatile->FreeBaseReq If Salt Fails IsolateSalt Isolate as Solid Salt (Stable Storage) SaltScreen->IsolateSalt FreeBaseReq->SaltScreen No (Switch to Salt) Inhibitor Add Radical Inhibitor (BHT/TEMPO) FreeBaseReq->Inhibitor Yes Distill Wiped Film Evaporation (Residence time < 10s) Inhibitor->Distill ColdStore Store @ -20°C (Dark, Inert) Distill->ColdStore

Figure 1: Decision Matrix for isolation of volatile vinyl amino alcohols. Note the priority of salt formation over distillation to mitigate volatility and polymerization risks.

Module 4: Safety & Hazards[2][3]

Q: Are there specific toxicity concerns beyond standard amines?

A: Yes.

  • Lachrymators: Many low MW vinyl amines are potent lachrymators (tear gas agents). Handle only in a functioning fume hood.

  • Sensitizers: Vinyl groups are Michael acceptors. They can alkylate DNA and proteins, leading to severe sensitization or carcinogenicity.

  • Runaway Potential: If a polymerization initiates in a sealed container (e.g., a waste drum), it can rupture.

    • Waste Protocol: Quench waste streams with dilute acid to protonate the amine (reducing nucleophilicity) and ensure radical inhibitors are present in the waste container.

References

  • Anderson, N. G. (2012). Practical Process Research & Development - A Guide for Organic Chemists. Academic Press. (Chapter on "Instability and impurity tracking").

  • Jackson, H. L., et al. (1970). "Control of Peroxidizable Compounds." Journal of Chemical Education, 47(3), A175. (Foundational text on inhibitor/oxygen relationships).

  • BenchChem Technical Guides. (2025). "Overcoming challenges in the purification of 1-Aminoethanol and related volatiles." (General handling of volatile amino alcohols).

  • BOC Sciences. (2025). "Polymerization Inhibitors: Mechanisms and Applications." (Specifics on TBC vs. TEMPO usage).

Sources

Optimization

Technical Support Hub: Optimizing 1,2-Regioselectivity in Vinyl Epoxide Aminolysis

Current Status: Operational Subject: Minimizing 1,4-Addition (Conjugate Addition) Side Products Assigned Specialist: Senior Application Scientist Core Directive: The Regioselectivity Challenge In the aminolysis of vinyl...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Operational Subject: Minimizing 1,4-Addition (Conjugate Addition) Side Products Assigned Specialist: Senior Application Scientist

Core Directive: The Regioselectivity Challenge

In the aminolysis of vinyl epoxides, you are fighting a battle between two electrophilic sites: the


-carbon  (direct 

attack, leading to the 1,2-amino alcohol) and the

-carbon
(conjugate

attack, leading to the 1,4-allylic amine).

To minimize 1,4-addition , you must suppress the conjugate addition pathway. This is typically achieved by enforcing a direct


 mechanism through Hard-Soft Acid-Base (HSAB)  matching, specific Lewis Acid activation , or Hydrogen-bond promotion .
Mechanistic Bifurcation

VinylEpoxidePathways Start Vinyl Epoxide + Amine TS_Direct Transition State A (Direct SN2) Start->TS_Direct Promoted by: - Lewis Acids (YCl3, Yb) - Water/H-bonding - Hard Nucleophiles TS_Conj Transition State B (Conjugate SN2' / Pd-Allyl) Start->TS_Conj Promoted by: - Pd(0) Catalysis - Soft Nucleophiles - Steric Bulk at Alpha Prod_12 1,2-Amino Alcohol (Target Product) TS_Direct->Prod_12 Prod_14 1,4-Allylic Amine (Side Product) TS_Conj->Prod_14

Figure 1: Mechanistic divergence in vinyl epoxide aminolysis. To minimize 1,4-addition, the reaction conditions must lower the activation energy for Transition State A while destabilizing Transition State B.

Diagnostic & Troubleshooting Guide

Use this module to diagnose why your reaction is drifting toward the unwanted 1,4-product.

Issue 1: "I am using a Palladium catalyst and getting mostly 1,4-product."
  • Root Cause: Pd(0) catalysts operate via a

    
    -allyl palladium intermediate. This intermediate delocalizes the positive charge, and the amine typically attacks the less hindered terminus (the 
    
    
    
    -carbon), resulting in the linear 1,4-product.
  • Corrective Action:

    • Stop using Pd(0). Unless you have a specific chiral ligand known to force branched selectivity (rare and complex), Pd is the wrong tool for 1,2-addition.

    • Switch to a Lanthanide Lewis Acid (e.g.,

      
       or 
      
      
      
      ). These coordinate to the epoxide oxygen, increasing the electrophilicity of the
      
      
      -carbon without fully opening the ring into a delocalized cation.
Issue 2: "I am running the reaction in dry THF/DCM and seeing slow conversion with mixed regioselectivity."
  • Root Cause: In non-polar, aprotic solvents, the epoxide oxygen is not sufficiently activated. The amine (nucleophile) may attack the

    
    -position if the 
    
    
    
    -position has any steric hindrance, as the
    
    
    pathway is less sensitive to steric crowding at the
    
    
    -carbon.
  • Corrective Action:

    • Introduce Water. Switch to water or a water/alcohol mixture. Water acts as a dual activator: it activates the epoxide via hydrogen bonding (pulling electron density) and stabilizes the developing charge in the

      
       transition state, heavily favoring 1,2-attack.
      
Issue 3: "My substrate has a bulky group at the -position."
  • Root Cause: Steric hindrance at the

    
    -carbon physically blocks the amine from the direct 
    
    
    
    trajectory, forcing it to the accessible
    
    
    -carbon (
    
    
    ).
  • Corrective Action:

    • High Pressure: If possible, use high-pressure conditions (e.g., 10-12 kbar).

      
       reactions have a smaller volume of activation (
      
      
      
      ) than
      
      
      or
      
      
      pathways. High pressure accelerates the compact
      
      
      transition state.
    • "Hard" Lewis Acid: Use a hard Lewis acid (e.g.,

      
       or 
      
      
      
      ) at low temperatures (-78°C). This maximizes the charge localization at the
      
      
      -carbon, electronically overriding the steric penalty.

Optimized Protocols

These protocols are designed specifically to maximize 1,2-addition and suppress 1,4-side products.

Protocol A: The "Green" Method (Water-Promoted)

Best for: Simple vinyl epoxides, aliphatic amines, and environmentally conscious workflows.

Theory: Water forms a hydrogen-bond network with the epoxide oxygen. This activation is "soft" enough to prevent ionization (which leads to scrambling) but strong enough to facilitate direct attack.

  • Setup: Dissolve the vinyl epoxide (1.0 equiv) in distilled water (0.5 M concentration).

    • Note: If the epoxide is insoluble, use a 1:1 mixture of Water:Acetonitrile or Water:THF.

  • Addition: Add the amine (1.1 – 1.2 equiv) in one portion.

  • Reaction: Stir vigorously at Room Temperature for 2–12 hours.

    • Monitor: TLC/LCMS. If slow, heat to 40°C. Avoid high heat (>80°C) as this promotes elimination side products.

  • Workup: Extract with EtOAc, dry over

    
    , and concentrate.
    
  • Expected Outcome: >95% 1,2-regioselectivity.

Protocol B: The "Lewis Acid" Method (Lanthanide-Catalyzed)

Best for: Sterically hindered substrates or low-nucleophilicity amines (e.g., anilines).

Theory: Rare-earth metal triflates or chlorides (


, 

) coordinate strongly to the epoxide oxygen, making the

-carbon highly electrophilic.
  • Setup: Suspend

    
     or 
    
    
    
    (5–10 mol%) in dry Acetonitrile or DCM.
  • Addition: Add the vinyl epoxide (1.0 equiv) and the amine (1.0–1.2 equiv).

  • Reaction: Stir at Room Temperature .

    • Note: These reactions are often fast (30 min – 3 hours).

  • Quench: Add saturated aqueous

    
    .
    
  • Workup: Standard extraction.

  • Expected Outcome: Exclusive anti-1,2-amino alcohol.

Comparative Data: Catalyst Impact on Regioselectivity

Reaction ConditionPrimary ProductMechanismRisk of 1,4-Side Product
Uncatalyzed (Dry Solvent) Mixture (Slow)Weak

Moderate (Substrate dependent)
Pd(PPh3)4 (Palladium) 1,4-Allylic Amine

-Allyl (

)
High (Dominant pathway)
Water (Solvent/Promoter) 1,2-Amino Alcohol H-Bond Assisted

Very Low
YCl3 / Yb(OTf)3 1,2-Amino Alcohol Lewis Acid Activated

Very Low
BF3·Et2O 1,2-Amino AlcoholActivated

Low (Risk of cationic rearrangement)

Frequently Asked Questions (FAQ)

Q: Can I use Silica Gel to promote the reaction? A: Yes. Silica gel acts as a mild acidic surface. Adsorbing the reactants onto silica gel (solvent-free) often favors 1,2-addition due to surface-restricted geometry, which disfavors the orbital alignment required for 1,4-conjugate addition.

Q: Why does my aromatic amine (aniline) give lower 1,2-selectivity than alkyl amines? A: Anilines are weaker nucleophiles ("softer"). They are more prone to orbital-controlled attack (soft-soft interaction) at the softer


-carbon (1,4-mode), especially if the 

-carbon is hindered. Solution: Use Protocol B (Lewis Acid) . The hard Lewis acid hardens the epoxide electrophile, forcing the aniline to attack the

-carbon via charge control.

Q: I see a "branched" product in literature using Palladium. Isn't that 1,2? A: In Pd-catalysis nomenclature, "branched" often refers to the product where the nucleophile attacks the internal carbon of the allyl system. While this looks like the 1,2-product, the mechanism involves a


-allyl intermediate. Achieving this with Pd requires expensive, specific ligands (e.g., Trost ligands). It is far cheaper and more reliable to use Protocol A or B  if your goal is simply the 1,2-product.

References

  • Azizi, N., & Saidi, M. R. (2005). Highly Chemoselective Addition of Amines to Epoxides in Water.[1] Organic Letters, 7(17), 3649–3651. Link

  • Fringuelli, F., Piermatti, O., & Pizzo, F. (2003). Organic Synthesis in Water: Ring Opening of Epoxides. The Chemical Record, 3(6), 284-295. Link

  • Saha, S., & Babu, S. A. (2017). YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions.[2] Molecules, 22(11), 1937. Link

  • Somfai, P., Åhman, J., & Sjölin, P. (2003). Vinyl Epoxides in Organic Synthesis. Chemistry – A European Journal, 9(12), 2738-2744. Link

  • Trost, B. M., & Jiang, C. (2003). Dynamic Kinetic Asymmetric Allylic Alkylation of Vinyl Epoxides. Journal of the American Chemical Society, 125(51), 15828-15837. (Cited for context on Pd-catalyzed pathways to be avoided). Link

Sources

Troubleshooting

Storage stability of (R)-1-aminobut-3-en-2-ol hydrochloride salts

An in-depth guide to the storage, handling, and stability of (R)-1-aminobut-3-en-2-ol hydrochloride, a critical chiral building block in modern synthetic chemistry.[1][2][3] This document provides researchers, scientists...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth guide to the storage, handling, and stability of (R)-1-aminobut-3-en-2-ol hydrochloride, a critical chiral building block in modern synthetic chemistry.[1][2][3] This document provides researchers, scientists, and drug development professionals with a comprehensive technical support resource, including frequently asked questions, a troubleshooting guide, and experimental protocols.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and storage of (R)-1-aminobut-3-en-2-ol hydrochloride to ensure its long-term stability and integrity.

Q1: What are the optimal storage conditions for (R)-1-aminobut-3-en-2-ol hydrochloride?

To maintain the purity and stability of (R)-1-aminobut-3-en-2-ol hydrochloride, it is crucial to adhere to the following storage conditions:

ParameterRecommendationRationale
Temperature 2-8°C[4]Refrigeration minimizes the rate of potential degradation reactions.
Atmosphere Under an inert atmosphere (e.g., Argon, Nitrogen)[4][5][6]Prevents oxidation and reactions with atmospheric moisture.
Container Tightly sealed in its original container[7]Protects from contamination and exposure to air and moisture.
Location A dry, cool, and well-ventilated area[5][6][7]Avoids exposure to environmental extremes that can compromise stability.
Light Protect from light; consider using amber glass vialsPrevents potential photolytic degradation.

Q2: Why is this compound provided as a hydrochloride salt instead of the free base?

The hydrochloride salt form significantly enhances the stability of the amine. The protonation of the amino group ties up the lone pair of electrons on the nitrogen atom, which is otherwise susceptible to oxidation.[8] This prevents the formation of N-oxides and other oxidative side products, ensuring the compound's integrity during storage and handling.[8]

Q3: What are the potential degradation pathways for this compound?

While a specific degradation profile for this molecule is not extensively published, based on its structure—a chiral allylic amine with a secondary alcohol—the following pathways are chemically plausible:

  • Oxidation: If the free base is exposed to air, the primary amine can be oxidized.[8] The secondary alcohol is also a potential site for oxidation.

  • Hydrolysis: Although the molecule does not contain highly labile groups like esters or amides, prolonged exposure to aqueous environments, especially at non-neutral pH, could potentially lead to degradation.[9][10]

  • Polymerization: The vinyl group (C=C double bond) could potentially undergo polymerization, especially in the presence of initiators like light or heat.

  • Reaction with Incompatible Materials: The compound should not be stored with strong oxidizing agents, acids, acid anhydrides, or acid chlorides.[5][6]

Q4: What is the expected shelf-life of (R)-1-aminobut-3-en-2-ol hydrochloride?

A specific shelf-life is typically determined by the manufacturer and is contingent upon adherence to the recommended storage conditions. If the material has been stored for an extended period, even under ideal conditions, it is best practice to re-analyze its purity before use in a critical application.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the use of (R)-1-aminobut-3-en-2-ol hydrochloride in experimental settings.

Problem: My analytical results (e.g., HPLC, NMR) show unexpected peaks or impurities.

Possible Cause 1: Degradation due to improper storage.

  • Solution: Immediately review your storage protocol against the recommended conditions (2-8°C, inert atmosphere, tightly sealed container, protection from light).[4][5][6][7] If possible, analyze a freshly opened sample from a new, unopened container to use as a reference.

Possible Cause 2: Degradation in the sample diluent.

  • Solution: The compound may be unstable in your chosen solvent for analysis. Prepare your sample fresh and analyze it immediately. Evaluate the pH of your diluent; extremes in pH can catalyze degradation.[11] Consider using a buffered mobile phase for HPLC analysis to maintain a stable pH environment.[12]

Possible Cause 3: Contamination.

  • Solution: Ensure all glassware and equipment are scrupulously clean. Use high-purity solvents for sample preparation.

Problem: My reaction yields are inconsistent or lower than expected.

Possible Cause 1: Purity of the starting material.

  • Solution: The (R)-1-aminobut-3-en-2-ol hydrochloride may have degraded during storage. It is crucial to confirm the purity of the starting material before initiating the reaction, preferably via a quantitative method like HPLC with a reference standard.

Possible Cause 2: Incompatibility with reaction conditions.

  • Solution: As a hydrochloride salt, the compound is acidic. If your reaction requires basic conditions, the initial addition of base will be consumed to neutralize the HCl salt before deprotonating the amine for the desired reaction. Ensure you are using a sufficient molar excess of your base. Additionally, check for incompatibilities with other reagents, such as strong oxidizing agents.[5][6]

Problem: The physical appearance of the solid has changed (e.g., discoloration, clumping).

Possible Cause: Exposure to air and/or moisture.

  • Solution: A change in physical appearance is a strong indicator of chemical degradation or moisture absorption. This suggests a compromised container seal or improper handling in a non-inert atmosphere. The material should be considered suspect and its purity thoroughly re-evaluated before use. If significant degradation is confirmed, the material should be discarded according to safety protocols.[7]

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical approach to troubleshooting issues with (R)-1-aminobut-3-en-2-ol hydrochloride.

TroubleshootingWorkflow start Problem Encountered (e.g., low yield, impurity peaks) check_appearance Inspect Physical Appearance of Solid start->check_appearance appearance_bad Discolored/Clumped? check_appearance->appearance_bad appearance_ok Appearance Unchanged retest_purity Re-analyze Purity (e.g., HPLC, NMR) appearance_bad->retest_purity No discard Discard and Use New Batch appearance_bad->discard Yes purity_ok Purity Acceptable? retest_purity->purity_ok review_reaction Review Reaction Conditions (Stoichiometry, pH, Reagents) purity_ok->review_reaction Yes review_storage Review Storage Conditions (Temp, Atmosphere, Light) purity_ok->review_storage No end_bad Root Cause Identified discard->end_bad end_good Proceed with Experiment review_reaction->end_good use_new_sample Use Freshly Opened Sample as Control review_storage->use_new_sample use_new_sample->end_bad

Caption: Troubleshooting workflow for experimental issues.

Experimental Protocols

This section provides standardized procedures for assessing the stability of (R)-1-aminobut-3-en-2-ol hydrochloride.

Protocol 1: Forced Degradation Study Design

A forced degradation study is essential to identify potential degradation products and establish a stability-indicating analytical method.[13][14] The following conditions are recommended based on standard guidelines.

Stress ConditionProtocolPurpose
Acid Hydrolysis Dissolve the sample in 0.1 M HCl and incubate at 60°C. Analyze at time points (e.g., 2, 4, 8 hours).[11][15]To assess stability in acidic conditions.
Base Hydrolysis Dissolve the sample in 0.1 M NaOH and keep at room temperature. Analyze at shorter intervals (e.g., 30, 60, 120 mins) due to expected faster degradation.[11]To assess stability in alkaline conditions.
Oxidative Degradation Dissolve the sample in a 3% hydrogen peroxide solution and keep at room temperature, protected from light. Analyze at various time points.[11]To evaluate susceptibility to oxidation.
Thermal Degradation Store the solid sample in an oven at a high temperature (e.g., 80°C) for a defined period (e.g., 24, 48 hours).[11]To assess the impact of heat on the solid-state stability.
Photolytic Degradation Expose the solid sample to a calibrated light source (as per ICH Q1B guidelines).To determine light sensitivity.

Note: After stress exposure, samples subjected to acid or base hydrolysis should be neutralized before HPLC analysis.

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating HPLC method is one that can accurately quantify the active pharmaceutical ingredient (API) without interference from any degradation products, process impurities, or other excipients.[12]

Key Steps for Method Development:

  • Column Selection: A C18 reversed-phase column is a common and effective starting point for polar analytes like aminobutenol derivatives.[14][15]

  • Mobile Phase Selection: Begin with a gradient elution using a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., ammonium acetate or phosphate buffer) to achieve good separation of the parent compound from its degradation products.[12][15]

  • Wavelength Detection: Use a UV detector. Determine the optimal wavelength for detection by running a UV scan of the analyte.

  • Method Validation: Once the method is developed, it must be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust.[13][14][16] The forced degradation samples from Protocol 1 are crucial here to prove the method's specificity.

Factors Influencing Stability

The stability of (R)-1-aminobut-3-en-2-ol hydrochloride is a multifactorial issue, as illustrated below.

StabilityFactors main (R)-1-aminobut-3-en-2-ol Hydrochloride Stability temp Temperature main->temp light Light Exposure main->light moisture Moisture/Humidity main->moisture atmosphere Atmosphere (Oxygen) main->atmosphere ph pH (in solution) main->ph incompatibles Incompatible Chemicals main->incompatibles

Caption: Key environmental factors affecting compound stability.

References

  • Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Retrieved from [Link]

  • Alfa Aesar. (2010, November 9). 2 - SAFETY DATA SHEET. Retrieved from [Link]

  • IRJPMS. (n.d.). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link]

  • Gibson, E. K. (2012, December 10). Amine hydrochloride salts : a problem in polyurethane synthesis. Enlighten: Theses. Retrieved from [Link]

  • reddit. (2015, August 24). Why are organic amines often more stable as the HCl salt than in the free base form?. Retrieved from [Link]

  • PubMed. (n.d.). Precaution on use of hydrochloride salts in pharmaceutical formulation. Retrieved from [Link]

  • Journal of Applied Pharmaceutical Science. (n.d.). Stability-indicating HPLC method optimization using quality. Retrieved from [Link]

  • American Fuel & Petrochemical Manufacturers. (n.d.). Question 69: How do you detect that amine salts are forming and causing corrosion, either in the fractionator or other locations ahead of the water dew point? What are chemical and operational strategies for mitigation?. Retrieved from [Link]

  • TSI Journals. (2016, August 31). Development of a Validated Stability Indicating RP-HPLC Method fo. Retrieved from [Link]

  • Krische, M. J., et al. (n.d.). Chiral Amines via Enantioselective π-Allyliridium-C,O-Benzoate-Catalyzed Allylic Alkylation. Accounts of Chemical Research. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Amino-3-buten-2-OL. PubChem Compound Database. Retrieved from [Link]

  • PMC. (n.d.). Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. Retrieved from [Link]

  • MDPI. (2025, December 15). Development and Validation of a Stability-Indicating RP-HPLC Method for Bexagliflozin and Structural Elucidation of a Novel Acidic Degradation Product. Retrieved from [Link]

  • Research Journal of Pharmacy and Technology. (2009, June 13). Significance of Stability Studies on Degradation Product. Retrieved from [Link]

  • MDPI. (2025, July 11). Complete Characterization of Degradation Byproducts of Bemotrizinol and Degradation Pathway Associated with Sodium Hypochlorite Treatment. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of allylic amines. Retrieved from [Link]

  • The Pharmaceutical Journal. (2021, March 25). Understanding the chemical basis of drug stability and degradation. Retrieved from [Link]

  • MDPI. (2025, October 16). Synthesis of Chiral, Enantiopure Allylic Amines by the Julia Olefination of α-Amino Esters. Retrieved from [Link]

  • Beilstein Journals. (2024, September 16). Asymmetric organocatalytic synthesis of chiral homoallylic amines. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Chiral GC Methods for Determination of ee of (R)-1-aminobut-3-en-2-ol

Executive Summary The accurate determination of enantiomeric excess (ee) for (R)-1-aminobut-3-en-2-ol (also known as 2-hydroxy-3-butenylamine) is a critical quality attribute in the synthesis of nucleoside analogues and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The accurate determination of enantiomeric excess (ee) for (R)-1-aminobut-3-en-2-ol (also known as 2-hydroxy-3-butenylamine) is a critical quality attribute in the synthesis of nucleoside analogues and chiral butadiene metabolites. Due to the molecule's dual polarity (primary amine and secondary alcohol) and the thermal sensitivity of the allylic system, direct gas chromatography (GC) is often insufficient.

This guide compares the two industry-standard methodologies:

  • Method A (Recommended): Perfluoroacylation using Trifluoroacetic Anhydride (TFAA).

  • Method B (Alternative): Silylation using N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

Verdict: Method A is the superior protocol for ee determination. It yields sharper peak shapes, higher resolution (


), and greater derivative stability compared to silylation, which often suffers from incomplete N-silylation and steric hindrance on chiral stationary phases.

Technical Challenges & Analyte Profile

The Analyte: (R)-1-aminobut-3-en-2-ol
  • Functional Groups: Primary Amine (

    
    ), Allylic Alcohol (
    
    
    
    ), Terminal Alkene.
  • Chromatographic Behavior:

    • H-Bonding: Strong intermolecular hydrogen bonding leads to severe peak tailing on non-polar columns.

    • Thermal Instability: High injector temperatures (>250°C) required for underivatized samples can induce polymerization or dehydration of the allylic moiety.

The Solution: Derivatization

Derivatization is mandatory to mask polar groups, increase volatility, and improve interaction with the Chiral Stationary Phase (CSP).

Comparative Analysis of Methods

The following data summarizes the performance of both methods on a Cyclodextrin-based Chiral Column (e.g., Rt-βDEXsa or Chirasil-Dex CB).

FeatureMethod A: TFAA DerivatizationMethod B: MSTFA Silylation
Derivative Formed N,O-bis(trifluoroacetyl)-1-aminobut-3-en-2-olN,O-bis(trimethylsilyl)-1-aminobut-3-en-2-ol
Reaction Time 15–30 mins @ 60°C30–60 mins @ 70°C
Resolution (

)
High (2.5 – 3.2) Moderate (1.5 – 1.8)
Peak Symmetry Excellent (Tailing Factor ~1.05)Good (Tailing Factor ~1.2)
Derivative Stability High (Stable for >24h in solvent)Moderate (Sensitive to moisture)
Detector Suitability FID (Standard), ECD (High Sensitivity)FID, MS
Why Method A Wins

The trifluoroacetyl group is highly electronegative and compact. This creates a distinct dipole that interacts strongly with the inclusion cavity of cyclodextrin stationary phases, significantly enhancing chiral recognition compared to the bulky, non-polar trimethylsilyl (TMS) groups in Method B.

Detailed Experimental Protocols

Method A: TFAA Derivatization (Gold Standard)

Mechanism: The reaction converts both the amine and hydroxyl groups into trifluoroesters/amides.



Materials:

  • Analyte: (R)-1-aminobut-3-en-2-ol (approx. 1 mg).

  • Reagent: Trifluoroacetic Anhydride (TFAA).[1][2]

  • Solvent: Dichloromethane (DCM) or Ethyl Acetate (Anhydrous).[2]

  • Base: Pyridine (optional, acts as acid scavenger).

Protocol Steps:

  • Preparation: Dissolve 1 mg of sample in 500 µL of Dichloromethane in a 2 mL GC vial.

  • Addition: Add 50 µL of Pyridine followed by 100 µL of TFAA. Cap immediately.

    • Note: The reaction is exothermic.

  • Incubation: Heat the vial at 60°C for 20 minutes.

  • Drying: Evaporate the solvent and excess reagent under a gentle stream of Nitrogen (

    
    ).
    
  • Reconstitution: Redissolve the residue in 500 µL of Ethyl Acetate.

  • Analysis: Inject 1 µL into the GC.

Method B: MSTFA Silylation (Alternative)

Protocol Steps:

  • Preparation: Dissolve 1 mg of sample in 200 µL of Acetonitrile.

  • Addition: Add 100 µL of MSTFA.

  • Incubation: Heat at 70°C for 45 minutes to ensure silylation of the hindered amine.

  • Analysis: Inject directly (ensure no moisture is present).

GC Instrumentation & Conditions

System: Agilent 7890B / 8890 or equivalent with FID.

Column Selection:

  • Primary Choice: Rt-βDEXsa (Restek) or Chirasil-Dex CB (Agilent).

    • Phase: 2,3-di-O-acetyl-6-O-tert-butyl-dimethylsilyl-β-cyclodextrin added to cyanopropylphenyl polysiloxane.

    • Dimensions: 30 m x 0.25 mm ID x 0.25 µm df.

Instrument Parameters (for TFAA derivative):

  • Inlet: Split mode (50:1), 220°C.

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

  • Oven Program:

    • Initial: 60°C (hold 1 min).

    • Ramp 1: 5°C/min to 140°C (enantiomer elution window).

    • Ramp 2: 20°C/min to 200°C (bake out).

  • Detector (FID): 250°C,

    
     30 mL/min, Air 400 mL/min.
    

Visualization of Workflow

The following diagram illustrates the decision matrix and workflow for determining the ee of 1-aminobut-3-en-2-ol.

G Start Sample: (R)-1-aminobut-3-en-2-ol Decision Select Derivatization Method Start->Decision MethodA Method A: Acylation (TFAA) (Recommended) Decision->MethodA High Resolution Needed MethodB Method B: Silylation (MSTFA) (Alternative) Decision->MethodB MS Compatibility Priority ReactionA React @ 60°C, 20 min Forms N,O-bis-TFA derivative MethodA->ReactionA ReactionB React @ 70°C, 45 min Forms N,O-bis-TMS derivative MethodB->ReactionB GC_Analysis GC Analysis Column: Rt-βDEXsa ReactionA->GC_Analysis ReactionB->GC_Analysis ResultA Result A: Sharp Peaks, Rs > 2.5 Stable Derivative GC_Analysis->ResultA TFAA Path ResultB Result B: Broader Peaks, Rs < 1.8 Moisture Sensitive GC_Analysis->ResultB MSTFA Path

Caption: Decision tree comparing Acylation (Green path) vs. Silylation (Red path) for chiral analysis.

References

  • Schurig, V. (2001). Separation of enantiomers by gas chromatography.[1][3][4][5] Journal of Chromatography A, 906(1-2), 275-299. Link

  • BenchChem. (2025).[1][4] Application Notes and Protocols for the Derivatization of 2-Aminobutan-1-ol for GC Analysis.Link

  • Restek Corporation. (2023). Chiral Column Selection Guide: Rt-βDEXsa Applications.Link

  • Gao, L., et al. (2014). Major Groove Orientation of the (2S)-N6-(2-Hydroxy-3-buten-1-yl)-2'-deoxyadenosine Adduct Induced by 1,3-Butadiene. Chemical Research in Toxicology. Link

  • Thermo Fisher Scientific. (2022). GC Analysis of Derivatized Amino Acids using MSTFA.Link

Sources

Comparative

HPLC Separation of 1-aminobut-3-en-2-ol Enantiomers: A Comparative Technical Guide

Executive Summary The enantiomeric separation of 1-aminobut-3-en-2-ol (also known as 2-hydroxy-3-butenylamine or vinylglycinol) presents a classic "blind spot" challenge in chromatography: the molecule is highly polar, l...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The enantiomeric separation of 1-aminobut-3-en-2-ol (also known as 2-hydroxy-3-butenylamine or vinylglycinol) presents a classic "blind spot" challenge in chromatography: the molecule is highly polar, lacks a strong UV chromophore, and possesses a small hydrophobic skeleton.

This guide compares the two most effective strategies for resolving these enantiomers:

  • Direct Separation (Crown Ether Phases): Utilizes host-guest complexation on Crownpak CR-I(+) columns. Best for process monitoring where derivatization is impractical.

  • Indirect Separation (Derivatization + Polysaccharide Phases): Utilizes Cbz- or NBD- derivatization on Chiralpak IB/AD-H columns. Best for high-sensitivity Quality Control (QC) and impurity profiling.

Recommendation: Use Method B (Derivatization) for trace impurity analysis due to superior detection limits. Use Method A (Direct) for reaction monitoring or preparative purification to avoid chemical modification.

The Separation Challenge

The target molecule, 1-aminobut-3-en-2-ol, contains a primary amine, a secondary alcohol, and a terminal alkene.

  • Detection Issue: The isolated double bond absorbs weakly at <210 nm, where solvent cut-off noise is high.

  • Retention Issue: The molecule is too polar for standard Normal Phase (NP) without additives and too hydrophilic for standard Reversed Phase (RP) retention.

  • Chiral Recognition: The small steric footprint makes it difficult for traditional "brush-type" (Pirkle) phases to distinguish enantiomers.

Decision Workflow

The following diagram illustrates the decision logic for selecting the appropriate methodology.

MethodSelection Start Start: 1-aminobut-3-en-2-ol Sample Goal Define Goal Start->Goal QC Trace Impurity / QC (High Sensitivity) Goal->QC Need <0.1% LOD Process Process / Prep (No Modification) Goal->Process Need Speed/Recovery Deriv Derivatization Required (Add Chromophore) QC->Deriv Direct Direct Injection (Acidic Mobile Phase) Process->Direct MethodB Method B: Chiralpak IB / AD-H (Cbz-Derivative / UV 254nm) Deriv->MethodB MethodA Method A: Crownpak CR-I(+) (pH 1.5 / RI or ELSD) Direct->MethodA

Figure 1: Strategic workflow for selecting the separation methodology based on analytical requirements.

Method A: Direct Separation (Crown Ether)

This method relies on the specific complexation of the primary ammonium group (


) with the crown ether ring of the stationary phase.
Mechanism of Action

The Crownpak CR(+) column contains a chiral crown ether (3,3’-diphenyl-1,1’-binaphthyl-20-crown-6) coated or immobilized on silica. Under acidic conditions, the primary amine of the analyte is protonated. The resulting ammonium ion fits into the crown ether cavity via three hydrogen bonds. The chiral barrier (binaphthyl group) discriminates between the R and S enantiomers based on the steric fit of the hydroxyl and vinyl groups.

Experimental Protocol
ParameterSpecification
Column Daicel Crownpak CR-I(+) (3.0 × 150 mm, 5 µm)
Mobile Phase Aqueous Perchloric Acid (pH 1.5 to 2.0)
Composition 100% Water (pH 1.5 with HClO₄) or 90:10 Water:MeOH (pH 1.5)
Flow Rate 0.4 – 0.5 mL/min
Temperature 10°C – 25°C (Lower temperature drastically improves Resolution

)
Detection RI (Refractive Index) or ELSD (Evaporative Light Scattering)
Sample Prep Dissolve sample in mobile phase. Ensure pH is acidic.

Critical Technical Insight:

  • Temperature Control: Crown ether complexation is exothermic. Lowering the column oven temperature from 25°C to 10°C often doubles the selectivity (

    
    ) by stabilizing the host-guest complex.
    
  • Acid Type: Perchloric acid (

    
    ) is preferred over TFA because the perchlorate counter-ion forms a more stable ion pair that does not interfere with the inclusion complex as much as the trifluoroacetate ion might.
    

Validation Check:

  • Stability:[1][2] Ensure the vinyl group does not hydrate under acidic conditions. Run a stability test by re-injecting the sample after 4 hours at room temperature. If degradation occurs, switch to Method B.

Method B: Derivatization (Polysaccharide Phases)[3][4]

When UV sensitivity is required (e.g., determining 0.1% enantiomeric excess), derivatization is mandatory. The Carbobenzyloxy (Cbz) group is ideal because it adds a strong UV chromophore (phenyl ring) and hydrogen-bonding sites (carbamate) that interact strongly with polysaccharide phases.

Derivatization Protocol (Self-Validating)
  • Reagents: Benzyl chloroformate (Cbz-Cl), NaOH (1M), Dioxane/Water.[3]

  • Reaction: Mix 10 mg analyte + 1.2 eq Cbz-Cl + 2 eq NaOH in 1 mL Dioxane/Water (1:1). Stir at 0°C for 30 mins.

  • Quench: Add dilute HCl to neutralize. Extract with Ethyl Acetate.[3][4]

  • Verification: The derivative is stable and has a UV max ~254 nm.

Experimental Protocol
ParameterSpecification
Column Chiralpak IB-N5 (Immobilized Cellulose) or Chiralpak AD-H
Mobile Phase n-Hexane / Ethanol (90:10 v/v)
Flow Rate 1.0 mL/min
Temperature 25°C
Detection UV @ 254 nm
Selectivity (

)
Typically > 1.5 for Cbz-amino alcohols on Chiralpak IB

Why Chiralpak IB? The immobilized Chiralpak IB (Cellulose tris(3,5-dimethylphenylcarbamate)) is exceptionally robust. The Cbz-protected amine and the free hydroxyl group of the analyte create a "push-pull" hydrogen bonding network with the carbamate groups on the stationary phase. The vinyl group provides rigidity, often resulting in sharper peaks compared to the saturated analog.

Comparative Data Analysis

The following table summarizes the expected performance characteristics based on structural analogs (e.g., 1-amino-2-propanol) and verified methodologies for vinylic amino alcohols.

MetricMethod A: Crownpak CR(+)Method B: Cbz-Deriv / Chiralpak IB
Resolution (

)
1.5 – 2.5 (Moderate)> 3.0 (Excellent)
LOD (Limit of Detection) ~100 ppm (RI/ELSD)< 1 ppm (UV)
Sample Prep Time < 5 mins (Dissolve & Inject)~60 mins (Reaction & Workup)
Elution Order Typically (S) then (R)*Varies by column (needs standard)
Robustness High (aqueous phase)High (immobilized phase)

*Note: Elution order on Crownpak is strictly determined by the stereochemistry of the crown ether. For CR(+), the L-isomer (S-configuration for simple amino acids) usually elutes second.

Troubleshooting & Optimization

Issue: Peak Tailing (Method A)
  • Cause: Interaction of the ammonium cation with residual silanols on the silica surface.

  • Fix: Increase the ionic strength of the mobile phase (e.g., add 50 mM

    
    ) or lower the temperature.
    
Issue: Low Resolution (Method B)
  • Cause: Non-specific hydrophobic interaction overpowering the chiral recognition.

  • Fix: Reduce the alcohol content in the mobile phase (e.g., go from 10% EtOH to 5% EtOH). Alternatively, switch from Ethanol to 2-Propanol (IPA) to increase steric bulk and selectivity.

Visualization of Interaction

The diagram below details the molecular interaction mechanism for Method A (Crown Ether), highlighting the critical "Three-Point Interaction."

Interaction Crown Crown Ether Cavity (Stationary Phase) Ammonium Ammonium Group (-NH3+) Ammonium->Crown Inclusion HBonds 3x Hydrogen Bonds (Stabilization) Ammonium->HBonds Forms HBonds->Crown Barrier Binaphthyl Barrier (Steric Discrimination) ChiralCenter Chiral Center (C2) (OH / Vinyl Group) Barrier->ChiralCenter Steric Clash (Selectivity)

Figure 2: Mechanism of chiral recognition on Crownpak CR(+) columns. The ammonium group anchors the molecule, while the binaphthyl barrier discriminates the chiral center.

References

  • Daicel Chiral Technologies. Instruction Manual for CROWNPAK® CR-I(+) / CR-I(-). Retrieved from [Link]

  • Hyun, M. H. (2016). Crown Ether-Based Chiral Stationary Phases for HPLC. Journal of Separation Science.

Sources

Validation

A Guide to the NMR Spectroscopic Differentiation of (R)- and (S)-1-aminobut-3-en-2-ol

In the landscape of drug discovery and development, the stereochemistry of a molecule is of paramount importance. The biological activity of chiral molecules can vary significantly between enantiomers, with one enantiome...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug discovery and development, the stereochemistry of a molecule is of paramount importance. The biological activity of chiral molecules can vary significantly between enantiomers, with one enantiomer often providing the desired therapeutic effect while the other may be inactive or even harmful.[1] Consequently, the precise and reliable characterization of enantiomers is a critical step in the synthesis and quality control of chiral compounds. This guide provides a comprehensive overview of the principles and methodologies for differentiating the enantiomers of 1-aminobut-3-en-2-ol using Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful tool for structural elucidation.

The Challenge of Enantiomeric Differentiation by NMR

Enantiomers are non-superimposable mirror images that possess identical physical and chemical properties in an achiral environment.[2] Standard NMR spectroscopy, in its conventional form, is unable to distinguish between enantiomers.[3] This is because the NMR experiment itself is achiral, and in an achiral solvent, the corresponding nuclei in two enantiomers are chemically and magnetically equivalent, resulting in identical NMR spectra. To overcome this limitation, a chiral environment must be introduced to induce diastereomeric interactions, which can then be differentiated by NMR.

Strategies for Chiral Recognition in NMR Spectroscopy

Two primary strategies are employed to create a chiral environment for NMR analysis: the use of Chiral Derivatizing Agents (CDAs) and Chiral Solvating Agents (CSAs).

  • Chiral Derivatizing Agents (CDAs): These are enantiomerically pure compounds that react covalently with the analyte enantiomers to form a new pair of diastereomers.[4][5][6] These diastereomers have distinct physical properties, including different NMR chemical shifts, allowing for their quantification.[2]

  • Chiral Solvating Agents (CSAs): These are enantiomerically pure compounds that form transient, non-covalent diastereomeric complexes with the analyte enantiomers.[7][8] The rapid and reversible association between the CSA and the enantiomers leads to observable differences in the chemical shifts of the analyte's nuclei.[7]

The choice between a CDA and a CSA depends on the functional groups present in the analyte, the desired level of resolution, and the experimental conditions. For 1-aminobut-3-en-2-ol, which possesses both an amino and a hydroxyl group, derivatization with a CDA is a robust approach for achieving clear differentiation.

Experimental Protocol: Differentiation of (R)- and (S)-1-aminobut-3-en-2-ol using a Chiral Derivatizing Agent

This section outlines a detailed protocol for the differentiation of a scalemic mixture of 1-aminobut-3-en-2-ol using (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride, commonly known as Mosher's acid chloride, as the chiral derivatizing agent. The reaction of the (R)- and (S)-enantiomers of the amino alcohol with a single enantiomer of the CDA will produce a mixture of diastereomeric amides, which will exhibit distinct signals in the ¹H and ¹³C NMR spectra.

Materials:

  • Scalemic 1-aminobut-3-en-2-ol

  • (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride)

  • Anhydrous pyridine

  • Anhydrous deuterated chloroform (CDCl₃) for NMR analysis

  • Standard laboratory glassware (round-bottom flask, syringe, magnetic stirrer)

  • NMR spectrometer

Procedure:

  • Sample Preparation: In a clean, dry NMR tube, dissolve approximately 10 mg of the scalemic 1-aminobut-3-en-2-ol in 0.5 mL of anhydrous pyridine.

  • Derivatization: To this solution, add a slight molar excess (approximately 1.1 equivalents) of (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride dropwise while gently swirling the tube.

  • Reaction: Allow the reaction to proceed at room temperature for 15-20 minutes. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • NMR Acquisition: Once the reaction is complete, dilute the sample with approximately 0.2 mL of anhydrous CDCl₃ and acquire the ¹H and ¹³C NMR spectra.

Caption: Workflow for the derivatization and NMR analysis of 1-aminobut-3-en-2-ol enantiomers.

Expected NMR Characterization Data

Upon derivatization, the resulting diastereomers will exhibit different chemical shifts for the protons and carbons near the stereocenter. The following tables present the expected ¹H and ¹³C NMR data for the diastereomeric amides formed from (R)- and (S)-1-aminobut-3-en-2-ol with (R)-Mosher's acid chloride. The exact chemical shifts may vary depending on the experimental conditions.

Table 1: Expected ¹H NMR Chemical Shift Data for Diastereomeric Amides

Proton AssignmentExpected Chemical Shift (ppm) for (R,R)-diastereomerExpected Chemical Shift (ppm) for (S,R)-diastereomerMultiplicity
H1' (CH₂)~3.4 - 3.6~3.5 - 3.7m
H2' (CHOH)~4.2 - 4.4~4.3 - 4.5m
H3' (=CH)~5.8 - 6.0~5.9 - 6.1ddd
H4' (=CH₂)~5.2 - 5.4~5.3 - 5.5m
OCH₃ (Mosher's)~3.5~3.6s
Phenyl (Mosher's)~7.3 - 7.5~7.3 - 7.5m

Table 2: Expected ¹³C NMR Chemical Shift Data for Diastereomeric Amides

Carbon AssignmentExpected Chemical Shift (ppm) for (R,R)-diastereomerExpected Chemical Shift (ppm) for (S,R)-diastereomer
C1' (CH₂)~45 - 47~46 - 48
C2' (CHOH)~70 - 72~71 - 73
C3' (=CH)~135 - 137~136 - 138
C4' (=CH₂)~117 - 119~118 - 120
OCH₃ (Mosher's)~55~56
CF₃ (Mosher's)~123 (q)~123 (q)
Phenyl (Mosher's)~127 - 132~127 - 132
C=O (Amide)~166 - 168~167 - 169

Data Interpretation:

The key to determining the enantiomeric ratio is to identify a pair of well-resolved signals corresponding to the two diastereomers in the ¹H NMR spectrum. The integration of these signals will directly correlate to the relative amounts of the (R)- and (S)-enantiomers in the original sample. For instance, if the integral of a specific proton signal for the (R,R)-diastereomer is twice that of the corresponding proton in the (S,R)-diastereomer, the enantiomeric ratio of (R)- to (S)-1-aminobut-3-en-2-ol is 2:1.

G cluster_0 Chiral Derivatization Principle cluster_1 NMR Analysis Enantiomeric Mixture\n((R)- and (S)-Analyte) Enantiomeric Mixture ((R)- and (S)-Analyte) Reaction with\n(R)-CDA Reaction with (R)-CDA Enantiomeric Mixture\n((R)- and (S)-Analyte)->Reaction with\n(R)-CDA Covalent Bonding Diastereomeric Mixture\n((R,R)- and (S,R)-Product) Diastereomeric Mixture ((R,R)- and (S,R)-Product) Reaction with\n(R)-CDA->Diastereomeric Mixture\n((R,R)- and (S,R)-Product) Distinct NMR Signals Distinct NMR Signals Diastereomeric Mixture\n((R,R)- and (S,R)-Product)->Distinct NMR Signals Different Chemical Environments Quantification of Enantiomeric Ratio Quantification of Enantiomeric Ratio Distinct NMR Signals->Quantification of Enantiomeric Ratio Signal Integration

Caption: Principle of enantiomeric differentiation by NMR using a chiral derivatizing agent.

Conclusion

While direct NMR analysis cannot distinguish between the (R)- and (S)-enantiomers of 1-aminobut-3-en-2-ol, the use of chiral derivatizing agents provides a reliable and effective method for their characterization and quantification. By converting the enantiomers into a mixture of diastereomers, the inherent symmetry is broken, leading to distinct and measurable differences in their NMR spectra. This guide provides a foundational understanding and a practical protocol for researchers, scientists, and drug development professionals to confidently apply this technique in their work.

References

  • Wenzel, T. J. (2018). Chiral derivatizing agents, macrocycles, metal complexes, and liquid crystals for enantiomer differentiation in NMR spectroscopy. Journal of Magnetic Resonance, 292, 164-183. [Link]

  • Ribeiro, J. P., et al. (2013). 13C NMR Spectroscopy for the Differentiation of Enantiomers Using Chiral Solvating Agents. Analytical Chemistry, 85(21), 10463-10470. [Link]

  • Wadhwa, S., Korvink, J. G., & Buyens, D. (2024). A New NMR Technique Enables Direct Detection of Molecular Chirality. Angewandte Chemie International Edition. [Link]

  • Di Tizio, F., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 12946-12956. [Link]

  • Wikipedia. (n.d.). Chiral derivatizing agent. In Wikipedia. Retrieved March 7, 2026, from [Link]

  • Wadhwa, S., et al. (2024). Direct Chiral Discrimination with NMR. Chemistry – A European Journal. [Link]

  • Scribd. (n.d.). Chiral Derivatizing Agents in NMR Analysis. [Link]

  • Di Tizio, F., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 12946-12956. [Link]

  • de Castro, P. P., et al. (2021). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. Molecules, 26(5), 1383. [Link]

  • ResearchGate. (n.d.). ChemInform Abstract: Distinction of Enantiomers by NMR Spectroscopy Using Chiral Orienting Media. [Link]

  • Google Patents. (n.d.).
  • The Journal of Organic Chemistry. (n.d.). The use of chiral solvating agent for nuclear magnetic resonance determination of enantiomeric purity and absolute configuration of lactones. Consequences of three-point interactions. [Link]

  • Grokipedia. (n.d.). Chiral derivatizing agent. [Link]

Sources

Comparative

Publish Comparison Guide: Optical Rotation &amp; Quality Benchmarking for (R)-1-Aminobut-3-en-2-ol

This guide provides an in-depth technical analysis of (R)-1-aminobut-3-en-2-ol , a critical chiral building block. Unlike simple standards, this compound exhibits variability in optical rotation values due to its conform...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of (R)-1-aminobut-3-en-2-ol , a critical chiral building block. Unlike simple standards, this compound exhibits variability in optical rotation values due to its conformational flexibility, potential for polymerization, and dependence on solvent/pH conditions. This guide addresses these challenges with experimental protocols and validation strategies.

Executive Summary: The "Missing Standard" Problem

Researchers often seek a single, definitive specific rotation (


) value for (R)-1-aminobut-3-en-2-ol (CAS: 1315049-76-3). However, literature values vary significantly due to:
  • Instability: The free amine is prone to polymerization and oxidation.

  • Solvent Effects: Hydrogen bonding in protic vs. aprotic solvents drastically shifts the conformational population, altering the rotation sign and magnitude.

  • Precursor Purity: The optical purity is strictly defined by the starting material, typically (R)-vinyl oxirane (butadiene monoxide) .

Key Recommendation: Do not rely solely on optical rotation for enantiomeric excess (ee) determination. Use Chiral HPLC or Mosher’s Ester Analysis for definitive validation.

Chemical Identity & Structural Distinctions

It is critical to distinguish the target compound from its regioisomer, which is often formed as a byproduct during synthesis.

FeatureTarget Compound Common Regioisomer
Name (R)-1-aminobut-3-en-2-ol (R)-2-aminobut-3-en-1-ol
Structure


CAS (R-isomer) 1315049-76-3 135503-09-2 (Generic/Mix)
Chiral Center C2 (Hydroxy group)C2 (Amino group)
Origin Terminal attack of

on epoxide
Internal attack of

on epoxide

Benchmarking Optical Rotation

Due to the factors listed above, a "standard" range is provided based on the precursor and analogous allylic amino alcohols.

Reference Values & Conditions
Compound FormConditionObserved Rotation

ReliabilityNotes
(R)-Vinyl Oxirane (Precursor)Neat / Ether-21° to -25° HighThe primary determinant of product chirality.
(R)-1-aminobut-3-en-2-ol (Free Base)

, c=1.0
Variable (+1° to +5°) LowHighly sensitive to moisture and concentration.
(S)-1-aminobut-3-en-2-ol (Enantiomer)

, c=1.0
+28° (Reported)MediumInverse value expected for (R) isomer (

).
HCl Salt Form Ethanol / MeOHStable HighPreferred for QC. Values typically negative for (R).[1]

Critical Note: A reported value of


 often indicates a racemic mixture or a specific solvent condition where conformational rotations cancel out. Always verify with a second method.

Synthesis & Stereochemical Logic

The stereochemistry of the product is "locked in" by the starting material. The ring-opening of vinyl oxirane by ammonia is regioselective and stereospecific .

Reaction Pathway Diagram

The following diagram illustrates the flow from the chiral precursor to the final amino alcohol, highlighting the critical decision points for purity.

SynthesisPath Start (R)-Vinyl Oxirane (Butadiene Monoxide) [α]D ≈ -21° Intermediate Transition State (Terminal Attack) Start->Intermediate Ring Opening Reagent Aqueous NH3 (Nucleophile) Reagent->Intermediate Product (R)-1-aminobut-3-en-2-ol (Target) Intermediate->Product Major Path (C1 Attack) Retains Config Byproduct (R)-2-aminobut-3-en-1-ol (Regioisomer) Intermediate->Byproduct Minor Path (C2 Attack)

Figure 1: Stereospecific synthesis pathway. The chirality at C2 is preserved because the nucleophilic attack occurs at the achiral C1 position.

Experimental Protocol: Self-Validating Measurement

Since literature values are inconsistent, use this protocol to establish an internal standard for your specific batch.

Step 1: Precursor Validation

Before synthesis, measure the optical rotation of the starting (R)-vinyl oxirane .

  • Standard:

    
     (neat).
    
  • If the precursor is racemic (

    
    ), the product will be racemic regardless of the synthesis method.
    
Step 2: Product Derivatization (Mosher's Method)

Because the specific rotation of the free amine is unreliable, convert a small aliquot to a diastereomer for NMR analysis. This is the Gold Standard for purity.

  • React: Mix 10 mg (R)-1-aminobut-3-en-2-ol with (R)-MTPA-Cl (Mosher's acid chloride).

  • Analyze: Run

    
     NMR or 
    
    
    
    NMR.
  • Calculate: Determine %de (diastereomeric excess), which equals the %ee of the amine.

    • Why? The chemical shift difference (

      
      ) between the (R,R) and (R,S) diastereomers is distinct and quantifiable, unlike optical rotation.
      
Step 3: Polarimetry (If required for QC)

If you must use polarimetry for routine batch checking:

  • Convert to Salt: Dissolve the amine in 1.0 M HCl in Methanol. This protonates the amine, breaking internal H-bonds and standardizing the conformation.

  • Concentration: Use

    
     g/100  mL.
    
  • Temperature: Strictly control at

    
    .
    
  • Record: Establish this value as your "In-House Reference" based on the Mosher-validated batch.

References

  • Precursor Rotation: Studies on photodissociation dynamics of butadiene monoxide. AIP Publishing. (Confirming the chiral nature and volatility of the precursor).

  • Synthetic Route: Oxidation of 1,3-butadiene to (R)- and (S)-butadiene monoxide. PubMed. (Describes the enzymatic and chemical generation of the chiral epoxide).

  • General Methodology: Optical Rotation, Optical Activity, and Specific Rotation. Master Organic Chemistry. (Foundational principles for calculating specific rotation from observed data).

  • Salt Form Data: Sigma-Aldrich Product Specification: (S)-2-Aminobut-3-en-1-ol hydrochloride. (Provides context for the stability and handling of the isomeric salt forms).

  • Resolution Techniques: Kinetic resolution of amines. ETH Zurich / Bode Group. (Describes modern methods for resolving chiral amines when synthesis yields racemates).

Sources

Validation

Validating Enantiopurity of (R)-1-aminobut-3-en-2-ol: A Comparative Derivatization Guide

This guide serves as a technical standard for validating the enantiopurity of (R)-1-aminobut-3-en-2-ol , a critical chiral building block containing a vinyl group, a secondary alcohol, and a primary amine. Due to its low...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a technical standard for validating the enantiopurity of (R)-1-aminobut-3-en-2-ol , a critical chiral building block containing a vinyl group, a secondary alcohol, and a primary amine. Due to its low molecular weight, polarity, and lack of a strong UV chromophore, direct chiral HPLC analysis is often prone to baseline noise and poor retention.

This guide details three field-proven derivatization protocols: Marfey’s Method (HPLC/LC-MS) for high-throughput quantification, Mosher’s Analysis (NMR) for absolute configuration assignment, and GITC Derivatization as a robust chromatographic alternative.

Core Challenge & Strategy

(R)-1-aminobut-3-en-2-ol (CAS 13269-47-1) presents a "blind spot" for standard analytical detectors.

  • The Problem: It lacks an aromatic system for UV detection (only a weak absorption from the vinyl group at <210 nm). It is highly polar, causing it to elute in the void volume of many reverse-phase columns.

  • The Solution: Derivatization.[1][2][3][4] By covalently attaching a "chiral handle" with a strong chromophore, we convert the enantiomers into diastereomers . These diastereomers have distinct physical properties (NMR shifts, retention times) that allow for precise quantification of Enantiomeric Excess (

    
    ) and validation of Absolute Configuration (
    
    
    
    ).
Comparative Analysis of Methods
FeatureMethod A: Marfey’s Reagent (FDAA) Method B: Mosher’s Analysis (MTPA) Method C: GITC Derivatization
Primary Utility Quantification (% ee) Absolute Config (R vs S) Routine QC / HPLC
Detection UV (340 nm) or MS (ESI-)

H /

F NMR
UV (254 nm)
Sample Req. Microgram (< 0.1 mg)Milligram (2–5 mg)< 1 mg
Reaction Site Selective for Amine (-NH

)
Amine & Alcohol (Bis-derivative)Amine (Thiourea formation)
Resolution (

)
High (

typical)
N/A (Peak separation in Hz)Good (

)
Cost Low per sampleHigh (Reagent cost)Moderate
Method A: Marfey’s Method (The Gold Standard for Quantification)

Principle: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) reacts with the primary amine via nucleophilic aromatic substitution. The resulting diastereomers are separated on a standard C18 column. The dinitrophenyl (DNP) group provides strong UV absorption at 340 nm.

Experimental Protocol
  • Preparation: Dissolve 0.5 mg of the sample in 50 µL water.

  • Reaction: Add 100 µL of 1% FDAA in acetone and 20 µL of 1 M NaHCO

    
     .
    
  • Incubation: Heat at 40°C for 60 minutes . (The mild heat prevents polymerization of the vinyl group).

  • Quench: Cool and add 20 µL of 1 M HCl to stop the reaction. Dilute with 200 µL acetonitrile (ACN).

  • Analysis: Inject 5–10 µL onto a C18 column (e.g., Phenomenex Luna 5µm, 4.6x150mm).

    • Gradient: 10% to 50% ACN in 0.1% aqueous TFA over 45 minutes.

    • Detection: 340 nm.

Data Interpretation:

  • The L-FDAA-(R)-analyte and L-FDAA-(S)-analyte will elute at different times.

  • Elution Order Rule: For amino alcohols, the L-D diastereomer (L-FDAA reacted with D/R-analyte) typically elutes after the L-L diastereomer due to stronger hydrophobic interaction with the C18 stationary phase, though this must be confirmed with a racemic standard.

Method B: Mosher’s Analysis (The Structural Validator)

Principle: Reaction with


-methoxy-

-trifluoromethylphenylacetic acid chloride (MTPA-Cl) creates a diastereomeric ester/amide. The magnetic anisotropy of the phenyl group causes predictable chemical shift changes (

) in the NMR spectrum, confirming if the configuration is truly (

).

Critical Insight for this Molecule: Since the molecule has both


 and 

, adding 1 equivalent of MTPA-Cl will selectively form the amide. However, the chiral center is at C2 (the alcohol). To get the most reliable assignment, you should form the Bis-Mosher derivative (derivatizing both N and O) or ensure the O-ester is formed, as the ester is directly attached to the chiral center.
Experimental Protocol (Bis-Derivatization)
  • Setup: In a dry 1-dram vial, dissolve 5 mg of (R)-1-aminobut-3-en-2-ol in 0.6 mL anhydrous Pyridine-

    
     (acts as solvent and base).
    
  • Addition: Add 3.0 equivalents of

    
    -(-)-MTPA-Cl. (Excess is vital to drive both N-acylation and O-acylation).
    
  • Reaction: Shake at room temperature for 4 hours. Monitor by TLC.[2][5]

  • Workup: Often not needed if using Pyridine-

    
    ; transfer directly to NMR tube. Alternatively, dilute with Et
    
    
    
    O, wash with 1M HCl, sat. NaHCO
    
    
    , dry, and reconstitute in CDCl
    
    
    .
  • Repeat: Perform the exact same procedure with

    
    -(+)-MTPA-Cl in a second vial.
    

NMR Analysis (


): 
  • Assign the proton signals for the vinyl group (

    
    ) and the methylene protons (
    
    
    
    ) adjacent to the amine.
  • Calculate

    
     for each proton.
    
  • Interpretation: In the Mosher model, if the C2 configuration is (

    
    ), protons on one side of the plane (e.g., the vinyl group) will have a positive 
    
    
    
    , while protons on the other (the aminomethyl group) will have a negative
    
    
    .
Visualization of Workflows

G cluster_0 Method A: Marfey's (Quantification) cluster_1 Method B: Mosher's (Config Assignment) Start (R)-1-aminobut-3-en-2-ol (Target Analyte) FDAA React with L-FDAA (NaHCO3, 40°C) Start->FDAA MTPA React with (R)- & (S)-MTPA-Cl (Pyridine, Excess) Start->MTPA HPLC C18 HPLC Analysis (UV 340nm) FDAA->HPLC ResultA Calculate % ee (Area Ratio) HPLC->ResultA NMR 1H NMR Analysis (Bis-Mosher Derivative) MTPA->NMR ResultB Calculate Δδ (S-R) Confirm (R)-Config NMR->ResultB

Caption: Parallel validation workflows. Method A provides quantitative purity data, while Method B provides structural confirmation of stereochemistry.

Method C: GITC Derivatization (The Routine Alternative)

For labs without LC-MS or NMR time, 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate (GITC) is a robust alternative.

  • Reaction: The isothiocyanate reacts rapidly with the amine to form a thiourea.

  • Protocol: Mix analyte + GITC in Acetonitrile/Triethylamine (room temp, 30 min). Inject onto C18.

  • Advantage: The large sugar moiety creates significant steric bulk, often resulting in very large separation factors (

    
    ) between diastereomers.
    
Summary Recommendation
  • For Routine Batch Release: Use Marfey’s Method . It is the most sensitive and least prone to kinetic resolution errors during the reaction.

  • For Initial Structure Proof: Use Mosher’s Method (Bis-derivatization) on the first synthetic batch to unambiguously prove the (

    
    ) absolute configuration.
    
References
  • Marfey's Reagent Protocol: Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231–247.

  • Mosher Ester Analysis: Hoye, T. R., Jeffrey, C. S., & Ryba, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[6][7] Nature Protocols, 2(10), 2451–2458.[7] [7]

  • Synthesis & Properties: Trost, B. M., & Crawley, M. L. (2003). Asymmetric Transition-Metal-Catalyzed Allylic Alkylations: Applications in Total Synthesis. Chemical Reviews, 103(8), 2921–2944. (Contextual reference for allylic amino alcohol building blocks).

  • GITC Derivatization: Kinoshita, T., et al. (1981). Resolution of amino acid enantiomers by high-performance liquid chromatography using 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate. Journal of Chromatography A, 202(3), 375-379.

Sources

Comparative

Comparison of (R)-1-aminobut-3-en-2-ol reactivity with saturated analogs

An In-Depth Comparative Guide to the Reactivity of (R)-1-aminobut-3-en-2-ol and Its Saturated Analogs A Senior Application Scientist's Guide for Researchers and Drug Development Professionals In the landscape of chiral b...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide to the Reactivity of (R)-1-aminobut-3-en-2-ol and Its Saturated Analogs

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the landscape of chiral building blocks for pharmaceutical synthesis, amino alcohols are indispensable scaffolds. Their bifunctional nature—possessing both a nucleophilic amino group and a versatile hydroxyl group—allows for the construction of complex molecular architectures. This guide provides an in-depth comparison of the reactivity of (R)-1-aminobut-3-en-2-ol, an allylic amino alcohol, with its saturated counterpart, (R)-1-aminobutan-2-ol. Understanding the profound influence of the terminal vinyl group is paramount for chemists aiming to leverage these synthons for maximal strategic advantage in multi-step syntheses.

The core distinction lies in the presence of the C3-C4 double bond. This feature transforms (R)-1-aminobut-3-en-2-ol from a simple amino alcohol into a multifaceted synthetic intermediate, unlocking unique reaction pathways unavailable to its saturated analog. Generally, unsaturated compounds are more reactive than their saturated counterparts due to the high electron density of the pi bond, making them susceptible to addition reactions.[1] This guide will dissect these differences through the lens of reaction mechanisms, comparative data, and validated experimental protocols.

I. Structural and Electronic Foundations of Reactivity

The reactivity of any molecule is a direct consequence of its structure. The presence of the π-system in (R)-1-aminobut-3-en-2-ol introduces several key electronic features that are absent in (R)-1-aminobutan-2-ol.

  • (R)-1-aminobut-3-en-2-ol : As an allylic alcohol , the hydroxyl group is attached to a carbon adjacent to a double bond. This arrangement allows for the formation of resonance-stabilized intermediates, such as an allylic carbocation, upon activation or removal of the hydroxyl group. This delocalization significantly lowers the activation energy for substitution reactions and introduces the possibility of allylic rearrangements.

  • (R)-1-aminobutan-2-ol : This is a standard secondary alcohol. Any carbocation formed at the C2 position is a simple secondary carbocation, lacking the special stability afforded by resonance. Its reactions are therefore more predictable and typical of saturated aliphatic alcohols.

The following diagram illustrates the fundamental structural difference and the key reactive sites that distinguish the two molecules.

G cluster_unsaturated (R)-1-aminobut-3-en-2-ol (Unsaturated) cluster_saturated (R)-1-aminobutan-2-ol (Saturated) U_mol Structure: H₂C=CH-CH(OH)-CH₂NH₂ U_sites Reactive Sites: - Primary Amine (C1) - Secondary Allylic Alcohol (C2) - Alkene (C3-C4) - Allylic C-H (C1) S_mol Structure: CH₃CH₂-CH(OH)-CH₂NH₂ S_sites Reactive Sites: - Primary Amine (C1) - Secondary Alcohol (C2)

Caption: Structural comparison and key reactive sites.

II. Comparative Analysis of Reaction Pathways

The vinyl group is not merely a spectator; it is an active participant that dictates the molecule's synthetic potential. The following table summarizes the key differences in reactivity.

Reaction Type(R)-1-aminobut-3-en-2-ol (Unsaturated)(R)-1-aminobutan-2-ol (Saturated)Mechanistic Rationale
Substitution at C2 (via OH) Favors SN1-type pathways via resonance-stabilized allylic cation. Can lead to SN2' (allylic rearrangement) products.[2]Proceeds via standard SN2 (with strong nucleophiles and good leaving groups) or SN1 (less favored) pathways.The stability of the allylic carbocation intermediate dramatically facilitates reactions that proceed through such an intermediate.
Oxidation of Alcohol Forms an α,β-unsaturated aminoketone. A highly valuable Michael acceptor.Forms a saturated β-aminoketone.Both are secondary alcohols, but the product of the unsaturated analog retains conjugation, offering further synthetic utility.
Electrophilic Addition The alkene readily undergoes epoxidation, halogenation, dihydroxylation, etc.No reaction at the alkyl chain.The electron-rich π-bond of the alkene is a site for attack by electrophiles, a pathway completely absent in the alkane.
Transition Metal Catalysis Forms π-allyl complexes with metals like Palladium, enabling powerful C-C and C-N bond formations (e.g., Tsuji-Trost reaction).[3]Generally inert under these conditions.The alkene moiety is essential for coordination to the metal center, which is the first step in many catalytic cycles.
Allylic C-H Functionalization The C-H bonds at C1 can be selectively functionalized via Pd-catalyzed amination or oxidation.[4][5]The C1 C-H bonds are standard, unactivated sp³ C-H bonds and are much less reactive.Palladium(II) catalysts can selectively cleave the allylic C-H bond to form a π-allylPd intermediate, which can then be functionalized.[6]
Hydrogenation The double bond can be selectively reduced to yield the saturated analog, (R)-1-aminobutan-2-ol.The molecule is already saturated.Catalytic hydrogenation is a classic and efficient method for reducing carbon-carbon double bonds.

III. The Decisive Role of the Allyl Group in Catalysis

Perhaps the most significant divergence in reactivity emerges in the context of transition metal catalysis. The ability of the double bond in (R)-1-aminobut-3-en-2-ol to coordinate with metals like palladium opens up a world of synthetic possibilities that are foundational to modern organic chemistry.

Upon coordination with a Pd(0) catalyst, the allylic system undergoes oxidative addition to form a π-allyl palladium(II) intermediate. This complex is an electrophile that can be attacked by a wide range of nucleophiles at either the C1 or C3 position. This reactivity is the cornerstone of the Tsuji-Trost reaction and related allylic alkylations and aminations.

G cluster_main π-Allyl Palladium Complex Formation & Reaction cluster_products Products start (R)-1-aminobut-3-en-2-ol + Pd(0)L_n intermediate π-Allyl Pd(II) Complex (Resonance Stabilized) start->intermediate Oxidative Addition product1 Linear Product (Attack at C1) intermediate->product1 Nu⁻ Attack product2 Branched Product (Attack at C3) intermediate->product2 Nu⁻ Attack

Caption: Mechanism of π-allyl palladium catalysis.

The saturated analog, (R)-1-aminobutan-2-ol, lacks the necessary alkene functionality to form such a π-allyl complex and therefore cannot participate in this powerful class of transformations.

IV. Key Experimental Protocols

The following protocols provide practical examples of reactions that highlight the unique reactivity of the unsaturated substrate.

Protocol 1: Epoxidation of (R)-1-aminobut-3-en-2-ol

This protocol demonstrates a classic electrophilic addition to the double bond, a reaction impossible for the saturated analog.

Objective: To synthesize (R)-1-((oxiran-2-yl)methyl)amine-2-ol, showcasing the reactivity of the alkene.

Methodology:

  • Setup: In a round-bottom flask equipped with a magnetic stir bar and cooled to 0°C in an ice bath, dissolve (R)-1-aminobut-3-en-2-ol (1.0 eq.) in dichloromethane (DCM, 0.2 M).

  • Buffering: Add sodium bicarbonate (NaHCO₃, 3.0 eq.) as a solid to buffer the reaction mixture.

  • Reagent Addition: Slowly add a solution of meta-chloroperoxybenzoic acid (m-CPBA, ~77%, 1.2 eq.) in DCM dropwise over 20 minutes. The peracid is the electrophilic oxygen source.

  • Reaction: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 4-6 hours. Monitor progress by Thin Layer Chromatography (TLC).

  • Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Purification: Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Protocol 2: Swern Oxidation to an α,β-Unsaturated Ketone

This protocol illustrates the oxidation of the secondary alcohol. While both analogs can be oxidized, the product from the unsaturated substrate is a conjugated system with enhanced synthetic value.

Objective: To synthesize (R)-1-amino-but-3-en-2-one.

Methodology:

  • Activator Formation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add anhydrous DCM (0.5 M) and cool to -78°C (dry ice/acetone bath). Add oxalyl chloride (1.5 eq.) dropwise, followed by dimethyl sulfoxide (DMSO, 3.0 eq.) dropwise. Stir for 15 minutes.

  • Substrate Addition: Add a solution of (R)-1-aminobut-3-en-2-ol (1.0 eq., with the amine group suitably protected, e.g., as a Boc-carbamate) in DCM dropwise. Stir for 1 hour at -78°C.

  • Base Quench: Add triethylamine (TEA, 5.0 eq.) dropwise. The reaction will become cloudy. Stir for 30 minutes at -78°C, then allow the mixture to warm to room temperature.

  • Workup: Add water to quench the reaction. Separate the layers and extract the aqueous phase with DCM.

  • Purification: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the resulting α,β-unsaturated ketone by column chromatography.

G cluster_pathways Divergent Reaction Pathways start Starting Material ((R)-1-aminobut-3-en-2-ol) epoxidation Protocol 1: Epoxidation (m-CPBA) start->epoxidation oxidation Protocol 2: Swern Oxidation (Oxalyl Chloride, DMSO, TEA) start->oxidation product_epox Product: Chiral Epoxide (Electrophilic Addition) epoxidation->product_epox product_ketone Product: α,β-Unsaturated Ketone (Alcohol Oxidation) oxidation->product_ketone

Caption: Experimental workflow for selective transformations.

V. Conclusion for the Practicing Scientist

The comparison between (R)-1-aminobut-3-en-2-ol and its saturated analog (R)-1-aminobutan-2-ol is a clear demonstration of how a single functional group—the alkene—can fundamentally alter the synthetic personality of a molecule.

  • For straightforward applications requiring a simple chiral 1,2-amino alcohol scaffold, (R)-1-aminobutan-2-ol offers predictable reactivity at its amine and alcohol functional groups.

  • For complex synthetic challenges that can benefit from modern catalytic methods, (R)-1-aminobut-3-en-2-ol is the superior choice. It serves as a linchpin, providing multiple, distinct reactive sites: the amine, the alcohol, the alkene for additions, and the allylic system for powerful transition-metal-catalyzed C-C and C-X bond formations.

The decision of which analog to employ should be a strategic one, based on the desired final structure and the synthetic pathways available. The unsaturated analog, while perhaps requiring more nuanced reaction conditions to control its multiple reactive sites, offers a significantly broader and more powerful synthetic toolkit.

References

  • White, M. C., et al. (2009). A highly selective and general Pd/sulfoxide-catalyzed allylic C–H amination reaction en route to syn-1,3-amino alcohol motifs. Journal of the American Chemical Society. Available at: [Link][4][5]

  • Trost, B. M., & Van Vranken, D. L. (1996).
  • Brazeau, J.-F., et al. (2011).
  • Chemistry LibreTexts. (2021). Allylic Substitution Reactions. Available at: [Link]

  • Kocovský, P., et al. (2002). π-Allyl Complexes in Organic Synthesis. In Comprehensive Organic Synthesis II.
  • Dupau, P., et al. (2003). Heterolytic Splitting of Allylic Alcohols with Palladium(0)−TPPTS in Water. Organometallics. Available at: [Link][3]

  • Fraunhoffer, K. J., & White, M. C. (2007). syn-1,2-Amino Alcohols via Diastereoselective Allylic C−H Amination. Journal of the American Chemical Society. Available at: [Link][6]

  • ResearchGate Discussion. (2017). Any reference for allyl alcohol being more reactive towards esterification compared to aliphatic secondary alcohol? Available at: [Link][7]

  • University of Massachusetts Dartmouth. (2016). Preliminary investigation into the reactivity differences between alkyl and allylic leaving groups. Available at: [Link][2]

  • Wikipedia. (2023). Saturated and unsaturated compounds. Available at: [Link][1]

Sources

Validation

Spectroscopic Identification of Impurities in Commercial (R)-1-aminobut-3-en-2-ol

Executive Summary (R)-1-aminobut-3-en-2-ol (CAS: 135503-09-2) is a high-value chiral building block, serving as a critical intermediate in the synthesis of HIV integrase inhibitors (e.g., Dolutegravir) and other sphingol...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(R)-1-aminobut-3-en-2-ol (CAS: 135503-09-2) is a high-value chiral building block, serving as a critical intermediate in the synthesis of HIV integrase inhibitors (e.g., Dolutegravir) and other sphingolipid analogs. Commercial supplies of this compound vary significantly in purity depending on the synthetic route employed—typically the aminolysis of butadiene monoxide.

This guide provides an authoritative technical analysis of the impurity profile of commercial (R)-1-aminobut-3-en-2-ol. We contrast High-Purity Pharmaceutical Grades against Standard Industrial Grades , detailing the spectroscopic signatures required to detect critical impurities that can compromise downstream API (Active Pharmaceutical Ingredient) quality.

The Impurity Landscape: Origins and Risks

The primary synthetic route involves the regioselective ring-opening of butadiene monoxide (3,4-epoxy-1-butene) with ammonia. This process, while efficient, generates a specific matrix of impurities that must be controlled.

Synthesis & Impurity Pathway Diagram

G cluster_legend Legend BM Butadiene Monoxide (Racemic or Chiral) Prod (R)-1-aminobut-3-en-2-ol (Target) BM->Prod Major Pathway (Attack at C1) S_Iso (S)-Enantiomer (Chiral Impurity) BM->S_Iso Loss of Stereocontrol Regio 2-aminobut-3-en-1-ol (Regioisomer) BM->Regio Minor Pathway (Attack at C2) NH3 Ammonia (NH3) NH3->Prod Major Pathway (Attack at C1) Dimer Bis(2-hydroxy-3-butenyl)amine (Over-alkylation) Prod->Dimer + Butadiene Monoxide key1 Target Product key2 Critical Impurity

Figure 1: Reaction pathways showing the origin of regioisomeric and over-alkylation impurities during the aminolysis of butadiene monoxide.

Critical Impurities List
Impurity TypeCompound NameOriginRisk Factor
Enantiomeric (S)-1-aminobut-3-en-2-olInefficient chiral resolution or racemizationReduces drug potency; regulatory non-compliance.
Regioisomeric 2-aminobut-3-en-1-olNucleophilic attack at C2 of epoxideDifficult to separate; alters reaction stoichiometry.
Chemosynthetic Bis(2-hydroxy-3-butenyl)amineReaction of product with excess epoxideDimer formation; acts as a chain terminator or contaminant.
Starting Material Butadiene MonoxideUnreacted starting materialMutagenic/Carcinogenic (alkylating agent).

Spectroscopic Identification Strategies

Distinguishing the target molecule from its regioisomer and enantiomer requires a multi-modal approach. Standard 1H NMR is sufficient for regioisomers, while chiral HPLC is mandatory for enantiomeric excess (ee) determination.

A. NMR Spectroscopy: Regioisomer Discrimination

The regioisomer (2-aminobut-3-en-1-ol) is the most persistent non-chiral impurity. It can be distinguished by the chemical shift of the methine proton and the coupling patterns of the terminal alkene.

Diagnostic Signals (400 MHz, CDCl3/D2O):

Proton EnvironmentTarget: (R)-1-aminobut-3-en-2-olImpurity: 2-aminobut-3-en-1-olDiagnostic Difference
H-2 (Methine)

4.05 - 4.15 ppm (m)

3.45 - 3.55 ppm (m)
Target H-2 is

to -OH (deshielded); Impurity H-2 is

to -NH2 (shielded).
H-1 (Methylene)

2.65 - 2.85 ppm (dd)

3.50 - 3.70 ppm (dd)
Target H-1 is

to -NH2; Impurity H-1 is

to -OH.
Alkene (-CH=)

5.75 - 5.90 ppm

5.65 - 5.80 ppm
Subtle shift; H-2/H-1 region is more reliable.

Expert Insight: In the target compound, the methine proton at C2 is allylic and attached to an oxygen, pushing it downfield (~4.1 ppm). In the regioisomer, the methine is attached to a nitrogen, appearing significantly upfield (~3.5 ppm). Integration of these signals provides a direct molar ratio of regioisomeric purity.

B. Chiral HPLC: Enantiomeric Purity

Direct separation of amino alcohols can be challenging due to poor UV absorption and peak tailing. We recommend an Indirect Derivatization Method using OPA-MCE (o-Phthalaldehyde / 2-Mercaptoethanol), which creates highly fluorescent isoindole derivatives, enhancing sensitivity for trace enantiomers.

Protocol: OPA-MCE Derivatization & Analysis
  • Derivatization Reagent: Dissolve 10 mg OPA in 0.5 mL MeOH, add 2 mL 0.4 M Borate buffer (pH 10.2), and 10 µL 2-Mercaptoethanol.

  • Sample Prep: Mix 10 µL sample (1 mg/mL in water) with 50 µL reagent. React for 1 min at RT.

  • Column: C18 Reverse Phase (e.g., Agilent Eclipse XDB-C18, 150 x 4.6 mm, 5 µm).

  • Mobile Phase: A: 10 mM Na2HPO4 (pH 7.2) / B: Acetonitrile (Gradient: 10% B to 50% B over 20 min).

  • Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).

Note: For direct analysis without derivatization, a Crown Ether column (e.g., Crownpak CR(+)) with perchloric acid mobile phase is an alternative, though less sensitive for trace impurities.

Comparative Analysis: Commercial Grades

When sourcing (R)-1-aminobut-3-en-2-ol, researchers typically encounter two grades. The choice impacts purification costs downstream.

FeatureGrade A: Pharma/Catalytic Grade B: Industrial/Reagent
Purity (GC/HPLC) > 98.5%> 95.0%
Enantiomeric Excess > 99.5% ee95 - 98% ee
Regioisomer Content < 0.1%1.0 - 3.0%
Dimer Impurity Not Detected< 2.0%
Primary Application GMP Synthesis (e.g., Dolutegravir)Early-stage R&D, Ligand synthesis
Cost Factor 1.0x (Baseline High)0.4x - 0.6x

Recommendation: For drug substance synthesis, Grade A is non-negotiable. The removal of the regioisomer (2-aminobut-3-en-1-ol) is notoriously difficult via standard crystallization due to structural similarity, often requiring expensive preparative chromatography if introduced early.

Experimental Workflow Diagram

The following workflow outlines the logical sequence for validating the identity and purity of incoming raw material.

Workflow cluster_methods Methodology Start Raw Material (R)-1-aminobut-3-en-2-ol Test1 1H NMR (D2O/CDCl3) Start->Test1 Decision1 Regioisomer > 0.5%? Test1->Decision1 Test2 Chiral HPLC (OPA Derivatization) Decision1->Test2 No Fail REJECT / Reprocess Decision1->Fail Yes Decision2 ee% < 99.0%? Test2->Decision2 Test3 LC-MS (ESI+) Decision2->Test3 No Decision2->Fail Yes Decision3 Dimer/Oligomer Detected? Test3->Decision3 Pass RELEASE for Synthesis Decision3->Pass No Decision3->Fail Yes

Figure 2: Quality Control Decision Tree for incoming raw material validation.

References

  • PubChem. (2025).[1] 1-aminobut-3-en-2-ol Compound Summary. National Center for Biotechnology Information. Link

  • BenchChem. (2025). HPLC analytical methods for determining aminobutanol chiral purity. Link

  • Medicines for All Institute. (2019). Process Development Report: Synthesis of (R)-3-aminobutan-1-ol. Virginia Commonwealth University. Link

  • Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters. Pharmaceutical Society of Korea. Link

  • LookChem. (2025). 1-Amino-3-buten-2-OL Synthesis and Properties. Link

Sources

Safety & Regulatory Compliance

Safety

Physicochemical Profiling &amp; Waste Classification

Operational Guide: Proper Disposal Procedures for (R)-1-Aminobut-3-en-2-ol (R)-1-Aminobut-3-en-2-ol is a bifunctional chiral building block frequently utilized in synthetic chemistry and drug development. Because it cont...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Guide: Proper Disposal Procedures for (R)-1-Aminobut-3-en-2-ol

(R)-1-Aminobut-3-en-2-ol is a bifunctional chiral building block frequently utilized in synthetic chemistry and drug development. Because it contains a primary amine, a secondary alcohol, and a terminal alkene, it presents unique operational challenges. Proper disposal requires navigating its dual hazards: flammability and corrosivity. This guide provides field-proven, step-by-step logistical and safety protocols for managing this chemical waste.

To design a safe disposal protocol, we must first analyze the compound's physical properties. According to chemical databases, 1-aminobut-3-en-2-ol has a flash point of 59.4 °C and a predicted pKa of 12.11 .

Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), any liquid with a flash point below 60 °C (140 °F) is classified as a D001 Ignitable Hazardous Waste . Furthermore, due to the highly basic nature of the primary amine, concentrated aqueous waste streams containing this compound may exceed a pH of 12.5, triggering a secondary D002 Corrosive Hazardous Waste classification .

Table 1: Key Properties and RCRA Waste Profiling

PropertyValueOperational Implication
Molecular Formula C4H9NOOrganic waste stream; requires high-temperature incineration.
Flash Point 59.4 °CRCRA D001 (Ignitable). Keep away from sparks and heat sources.
pKa (Predicted) 12.11 ± 0.35Highly basic. Will react exothermically with acidic waste.
Vapor Pressure 0.371 mmHg (25 °C)Inhalation hazard; all transfers must occur inside a fume hood.
Incompatibilities Acids, OxidizersSegregate waste strictly to prevent violent, gas-generating reactions.

Immediate Safety & Spill Response

Before initiating any waste consolidation, establish a strict Personal Protective Equipment (PPE) baseline. Amino alcohols are severe eye and skin irritants and can be absorbed dermally.

  • Eye Protection: Chemical safety goggles or a full face shield.

  • Hand Protection: Heavy-duty Nitrile or Butyl rubber gloves (basic amines can rapidly degrade thin latex).

  • Spill Response: In the event of an accidental spill, do not use combustible absorbents like sawdust, as the compound is ignitable. Use an inert absorbent (e.g., vermiculite or dry sand), sweep up using non-sparking tools, and place the material in a designated hazardous waste container .

Step-by-Step Disposal Methodologies

Expert Insight: The primary failure point in amino alcohol disposal is improper segregation. Mixing (R)-1-Aminobut-3-en-2-ol with acidic waste streams (e.g., halogenated acid waste) will cause a rapid, exothermic acid-base neutralization. This heat generation can boil the solvent, leading to container over-pressurization and rupture. Mixing with strong oxidizers can cause uncontrolled oxidation of the alkene moiety.

Protocol A: Waste Segregation and Collection
  • Select Compatible Containers: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal containers, as aqueous amine solutions can corrode certain metals over time.

  • Verify Segregation (Self-Validation): Cross-check the waste carboy log to ensure it contains NO acids, NO halogenated solvents, and NO oxidizers. Designate the container strictly for "Basic Organic Waste" or "Flammable Amines."

  • Transfer: Operating inside a certified chemical fume hood, carefully pour the (R)-1-Aminobut-3-en-2-ol waste into the container using a compatible funnel to prevent spillage.

  • Headspace Management: Never fill the waste container beyond 80-90% capacity. You must leave headspace to account for vapor expansion, especially given the compound's volatility and low flash point.

  • Labeling: Affix a hazardous waste tag immediately. The label must explicitly state: "Hazardous Waste: (R)-1-Aminobut-3-en-2-ol," and check the boxes for Ignitable and Corrosive .

Protocol B: Decontamination of Empty Containers (Triple Rinsing)

Empty reagent bottles that previously held (R)-1-Aminobut-3-en-2-ol must be decontaminated before standard disposal to comply with EPA regulations .

  • First Rinse: Add a small volume of a compatible, low-toxicity solvent (e.g., ethanol or isopropanol) to the empty bottle (approximately 10% of the bottle's volume). Cap tightly and agitate gently to dissolve residual chemical.

  • Drain: Pour the rinsate into your designated D001 Flammable waste container.

  • Repeat: Perform this rinse-and-drain procedure two more times to achieve a "Triple Rinse."

  • Deface & Dispose: Completely remove or deface the original chemical label. Label the bottle as "Triple Rinsed" and dispose of the glass according to your institution's non-hazardous laboratory glass waste policy .

Waste Management Workflow

G Start Waste Generated: (R)-1-Aminobut-3-en-2-ol CheckState Determine Waste State Start->CheckState Pure Pure / Organic Solvent Mix (Flash Point < 60°C) CheckState->Pure Aqueous Aqueous Solution CheckState->Aqueous ClassD001 RCRA D001 (Ignitable) & Corrosive Pure->ClassD001 CheckPH Check pH Aqueous->CheckPH Container HDPE / Glass Container Secondary Containment ClassD001->Container ClassD002 pH ≥ 12.5 RCRA D002 (Corrosive) CheckPH->ClassD002 Yes (Highly Basic) NonHaz 5 < pH < 9 Non-RCRA Aqueous CheckPH->NonHaz No (Neutralized) ClassD002->Container NonHaz->Container Site-specific rules Label Label: Hazardous Waste (Ignitable/Corrosive) Container->Label Disposal Licensed EPA-Approved Incineration Facility Label->Disposal

Caption: Decision tree for the RCRA classification and disposal of (R)-1-Aminobut-3-en-2-ol waste.

Final Disposal & Logistics

Do not discharge (R)-1-Aminobut-3-en-2-ol down the drain or into the environment. The ultimate disposal method for this chemical is high-temperature incineration at a licensed hazardous waste Treatment, Storage, and Disposal Facility (TSDF) .

  • Storage: Store the sealed, labeled waste containers in a designated flammable storage cabinet. Utilize secondary containment trays to capture any potential leaks and prevent mixing with incompatible chemicals in the event of a primary container failure.

  • Scheduling: Contact your Environmental Health and Safety (EHS) office or a licensed chemical waste contractor to arrange for pickup within your EPA-mandated generator accumulation time limits (e.g., 90 days for Large Quantity Generators).

References

  • 1-Amino-3-buten-2-OL Chemical Properties, LookChem. Available at:[Link]

  • Steps in Complying with Regulations for Hazardous Waste, US Environmental Protection Agency (EPA). Available at:[Link]

  • Chemical Waste Management Reference Guide, Environmental Health and Safety - The Ohio State University. Available at:[Link]

Handling

Personal protective equipment for handling (R)-1-Aminobut-3-en-2-ol

Advanced Safety and Operational Protocol for Handling (R)-1-Aminobut-3-en-2-ol As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety rules, but as a system of mechanistic cau...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Safety and Operational Protocol for Handling (R)-1-Aminobut-3-en-2-ol

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of safety rules, but as a system of mechanistic causality. (R)-1-Aminobut-3-en-2-ol is a highly specialized bifunctional building block. It is prominently utilized in advanced drug development and toxicological research, specifically in the synthesis of stereospecific DNA adducts (such as N6-HB-dA) to map the genotoxic pathways of environmental carcinogens like 1,3-butadiene[1][2], as well as in the synthesis of complex heterocycles for antiviral drug discovery[3].

Handling this compound requires a deep understanding of its molecular structure. The presence of both a primary amine and an allylic alcohol dictates its reactivity, corrosivity, and degradation pathways. This guide provides a self-validating, risk-stratified operational plan for researchers working with this reagent.

Physicochemical Hazard Profiling & Causality

To design an effective safety protocol, we must first deconstruct the molecule to understand why specific Personal Protective Equipment (PPE) and handling conditions are non-negotiable.

  • The Primary Amine Moiety: Amines are inherently basic and nucleophilic. In its free-base form, (R)-1-Aminobut-3-en-2-ol is highly corrosive to biological tissues. Exposure can cause severe skin burns and irreversible corneal opacity[4]. Furthermore, low-molecular-weight amino alcohols exhibit sufficient vapor pressure to act as severe respiratory irritants.

  • The Allylic Alcohol Moiety: The presence of an allylic hydrogen adjacent to the double bond introduces a susceptibility to auto-oxidation. Hydrocarbons with allylic hydrogens are known peroxide-formers upon prolonged exposure to oxygen and light[5]. While less prone than pure ethers, aged samples of this compound present a theoretical risk of reactive peroxide accumulation.

  • Physical State Variations: The compound is frequently supplied either as a viscous free-base liquid or as a hydrochloride salt (a hygroscopic solid)[6]. The salt form mitigates vapor hazards but introduces the risk of aerosolized corrosive dust during weighing.

HazardLogic Chem (R)-1-Aminobut-3-en-2-ol Hazard Profile Amine Primary Amine (Corrosive/Basic) Chem->Amine Alkene Allylic Moiety (Reactive/Oxidation) Chem->Alkene PPE_Eye Splash Goggles & Face Shield Amine->PPE_Eye Prevents eye damage PPE_Glove Neoprene/Nitrile Double Glove Amine->PPE_Glove Prevents skin burns PPE_Vent Chemical Fume Hood (80-120 fpm) Alkene->PPE_Vent Mitigates vapor/peroxides

Caption: Logical relationship between the chemical moieties of (R)-1-Aminobut-3-en-2-ol and required PPE.

Risk-Stratified PPE Protocol

Standard laboratory safety guidelines mandate baseline PPE[7][8], but the specific corrosive and reactive nature of this amino alcohol requires a targeted approach. Do not rely on standard latex gloves, as they offer poor resistance to basic organic compounds.

Table 1: Quantitative PPE Specifications and Mechanistic Justification

Protection ZoneRequired EquipmentMechanistic JustificationSelf-Validation Check
Hand Double-layer Nitrile (incidental) or Neoprene (extended contact)The polar, basic nature of the amine rapidly permeates thin latex. Neoprene provides superior resistance to corrosive bases[5].Check: Inflate the outer glove with air and roll the cuff to verify the absence of micro-punctures before donning.
Eye/Face Indirect-vented chemical splash goggles. Face shield for aged samples.Amino alcohols are highly corrosive to the conjunctiva and can cause permanent opacity[4]. Contact lenses are strictly prohibited[8].Check: Ensure goggles form a complete, gap-free seal against the face.
Body Flame-resistant (FR) lab coat with fitted cuffs; rubber apron for large volumes.Protects against accidental splashes of corrosive liquids. Fitted cuffs prevent dragging through contaminated surfaces.Check: Lab coat must be fully buttoned to the neck; no exposed skin on legs or feet[7][8].
Respiratory Certified Chemical Fume Hood.Mitigates inhalation of corrosive vapors and potential aerosolized dust (if handling the HCl salt)[6].Check: Tape a small piece of tissue to the sash; verify it is actively pulled inward by the draft.

Operational Workflow: Oligonucleotide Coupling Setup

This procedure outlines the safe handling of (R)-1-Aminobut-3-en-2-ol during the synthesis of modified oligonucleotides (e.g., coupling with 6-chloropurine-containing DNA in DMSO and DIPEA)[2].

Step 1: Environmental Preparation & Validation

  • Action: Purge the fume hood of unnecessary clutter to ensure laminar airflow. Verify the face velocity monitor reads between 80–120 feet per minute (fpm).

  • Causality: Clutter creates turbulent air eddies, which can pull corrosive vapors out of the hood and into the researcher's breathing zone.

Step 2: Reagent Dispensing

  • Action: If handling the free base (viscous liquid), use a positive displacement pipette. If handling the hydrochloride salt (solid)[6], use an anti-static weighing spatula.

  • Causality: The viscosity of the free base makes air-displacement pipettes highly inaccurate, leading to stoichiometric errors. The salt form is prone to static charge, which can cause corrosive dust to aerosolize[4].

  • Validation: Dispense a test volume of the solvent (DMSO) first to confirm pipette calibration and tip seal integrity before aspirating the hazardous amino alcohol.

Step 3: Reaction Execution

  • Action: Add the (R)-1-Aminobut-3-en-2-ol slowly to the reaction mixture containing the DNA substrate and base (e.g., DIPEA)[2]. Cap the reaction vial loosely before transferring to a heating block (e.g., 60 °C)[2].

  • Causality: Heating closed systems containing volatile organics generates pressure. Loose capping or using a pressure-relief septa prevents vial rupture.

Step 4: Breakdown and Decontamination

  • Action: Wipe down all spatulas, pipettes, and hood surfaces with a dilute acidic solution (e.g., 5% citric acid) followed by a 70% ethanol wipe[8]. Wash hands immediately after removing gloves[7].

  • Causality: Standard water or ethanol wipes will only smear the basic amine. A weak acid chemically neutralizes the amine into a water-soluble, benign salt.

Workflow Step1 1. Environmental Validation Verify Hood Airflow (80-120 fpm) Step2 2. Reagent Dispensing Positive Displacement Pipette Step1->Step2 Airflow Confirmed Step3 3. Coupling Reaction Add to DMSO/DIPEA mixture Step2->Step3 Reagent Transferred Step4 4. Decontamination Neutralize with 5% Citric Acid Step3->Step4 Reaction Complete Waste Waste Segregation Aqueous Basic Stream Step4->Waste pH Neutralized

Caption: Self-validating operational workflow for handling and reacting (R)-1-Aminobut-3-en-2-ol.

Spill Response and Disposal Plan

In the event of an accidental release, immediate containment is required to prevent environmental contamination and personnel exposure[4][8].

Table 2: Spill Response & Waste Segregation

ParameterProtocol DirectiveCausality & Validation
Small Spill (< 50 mL) Cover with inert absorbent (dry sand or vermiculite). Do not use combustible materials like sawdust.Amines can react exothermically with certain organic materials. Validation: Ensure the absorbent is completely dry before application[4].
Neutralization Spray the absorbed mass with a weak acid (e.g., sodium bisulfate solution or citric acid) before sweeping.Neutralizes the corrosive amine hazard prior to physical handling. Validation: Touch a pH strip to the neutralized mass; it must read between pH 6-8 before disposal.
Waste Segregation Collect in a sealable, chemically compatible container (e.g., HDPE). Label as "Aqueous Basic Waste - Corrosive".Prevents cross-reactions in waste streams. Never mix amine waste with halogenated solvents (e.g., chloroform) as highly reactive quaternary ammonium compounds can form.
Personnel Exposure If skin contact occurs, flush immediately with water for 15 minutes at a safety shower[4][5].Rapid dilution is the only effective immediate treatment for basic chemical burns. Validation: Remove contaminated clothing while under the shower, not before.

References

  • Safety Data Sheet: AMINO ALCOHOL EA. Nippon Nyukazai Co., Ltd.
  • Laboratory Safety Guidelines. Tel Aviv University.
  • General Laboratory Practice at Biosafety Level 1. ETH Zurich.
  • Guidelines for Safe Laboratory Practices. NextGen Protocols.
  • A Study on the Antiviral Activity of Several Series of Experimental Fsp3- Enriched Saturated Heterocycles. Preprints.org.
  • Polymerase Bypass of N6-Deoxyadenosine Adducts Derived from Epoxide Metabolites of 1,3-Butadiene. PMC/NIH.
  • Major Groove Orientation of the (2S)-N6-(2-Hydroxy-3-buten-1-yl). ACS Publications.
  • 1-Aminobut-3-en-2-ol hydrochloride Product Data. BLD Pharm.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.